(Rac)-PF-06250112

Core Science & Biosynthesis

The Discovery and Synthesis of (Rac)-PF-06250112: A Potent and Selective BTK Inhibitor

(Rac)-PF-06250112 is a potent and highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK) that has demonstrated significant potential in preclinical models of autoimmune diseases. This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of this compound, tailored for researchers, scientists, and drug development professionals.

Discovery and Biological Activity

(Rac)-PF-06250112 was identified as a powerful inhibitor of BTK with a half-maximal inhibitory concentration (IC50) of 0.5 nM.[1] Further characterization revealed its high selectivity, with inhibitory effects also observed against the non-receptor tyrosine kinases BMX and TEC, with IC50 values of 0.9 nM and 1.2 nM, respectively.[1]

The discovery of (Rac)-PF-06250112 stems from the critical role of BTK in B-cell signaling pathways. BTK is a key enzyme downstream of the B-cell receptor (BCR) and is essential for B-cell development, activation, proliferation, and survival. Dysregulation of BTK signaling is implicated in various B-cell malignancies and autoimmune diseases.

Quantitative Biological Data

The following table summarizes the key in vitro inhibitory activities of (Rac)-PF-06250112.

Target Kinase	IC50 (nM)
BTK	0.5[1]
BMX	0.9[1]
TEC	1.2[1]

Synthesis of (Rac)-PF-06250112

While a detailed, step-by-step synthesis of (Rac)-PF-06250112 is not extensively documented in publicly available literature, the general synthesis of related pyrazolopyrimidine and imidazo[4,5-b]pyridine derivatives, which form the core of many BTK inhibitors, has been described. These syntheses often involve multi-step sequences starting from commercially available precursors.

A representative, though not specific, synthetic approach to similar core structures involves:

• Formation of the Imidazo[4,5-b]pyridine Core: This is often achieved through the condensation of a diaminopyridine derivative with a suitable carboxylic acid or its derivative.

• Functionalization of the Core: Subsequent reactions are carried out to introduce the necessary substituents at various positions of the heterocyclic core. This may involve N-alkylation, cross-coupling reactions (such as Suzuki or Buchwald-Hartwig couplings), and amidation reactions to build the final molecule.

Due to the proprietary nature of drug discovery, the precise synthetic route for (Rac)-PF-06250112 developed by its discoverers remains confidential.

Experimental Protocols

BTK Kinase Inhibition Assay

The inhibitory activity of (Rac)-PF-06250112 against BTK was likely determined using a biochemical kinase assay. A general protocol for such an assay is as follows:

Principle: The assay measures the ability of the compound to inhibit the phosphorylation of a substrate by the BTK enzyme. This is often detected using methods like luminescence-based ADP detection or fluorescence resonance energy transfer (FRET).

Materials:

• Recombinant human BTK enzyme

• Kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 2mM MnCl2, 50μM DTT)

• ATP

• Substrate (e.g., a generic tyrosine kinase substrate peptide)

• Detection reagents (e.g., ADP-Glo™ Kinase Assay kit)

• Test compound ((Rac)-PF-06250112) dissolved in DMSO

• 384-well plates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add a small volume (e.g., 1 µL) of the compound dilutions or DMSO (for control) to the wells of a 384-well plate.

• Add the BTK enzyme (e.g., 2 µL) to each well.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP (e.g., 2 µL).

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity by adding the detection reagents according to the manufacturer's instructions.

• The amount of ADP produced, which is proportional to kinase activity, is measured by luminescence.

• IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Signaling Pathway

(Rac)-PF-06250112 exerts its effect by inhibiting Bruton's tyrosine kinase (BTK), a critical component of the B-cell receptor (BCR) signaling pathway.

Caption: B-Cell Receptor signaling cascade and the inhibitory action of (Rac)-PF-06250112 on BTK.

Conclusion

(Rac)-PF-06250112 is a potent and selective inhibitor of BTK with promising therapeutic potential for autoimmune diseases. Its discovery highlights the importance of targeting the B-cell receptor signaling pathway for the development of novel immunomodulatory agents. While the specific details of its synthesis are not publicly available, the understanding of its biological activity and the pathways it modulates provides a strong foundation for further research and development in this area.

References

• 1. medchemexpress.com [medchemexpress.com]

(Rac)-PF-06250112 chemical structure and properties

An In-Depth Technical Guide to (Rac)-PF-06250112

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of (Rac)-PF-06250112, a potent inhibitor of Bruton's tyrosine kinase (BTK). This document is intended for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

(Rac)-PF-06250112 is the racemic mixture of the potent and selective Bruton's tyrosine kinase (BTK) inhibitor, PF-06250112. The active enantiomer is (R)-5-Amino-1-(1-cyanopiperidin-3-yl)-3-(4-[2,4-difluorophenoxy]phenyl)-1H-pyrazole-4-carboxamide.

Chemical Structure:

Figure 1: Chemical structure of the active R-enantiomer of PF-06250112.

Chemical and Physical Properties

Property	Value	Source
IUPAC Name	(R)-5-Amino-1-(1-cyanopiperidin-3-yl)-3-(4-[2,4-difluorophenoxy]phenyl)-1H-pyrazole-4-carboxamide	Sigma-Aldrich
Molecular Formula	C22H20F2N6O2	[1]
Molecular Weight	438.43 g/mol	[1]
CAS Number	1609465-88-4 (for racemate)	MCE
Appearance	White to beige powder	Sigma-Aldrich
Solubility	DMSO: 5 mg/mL (warmed) or 10 mM	Sigma-Aldrich, Immunomart[2]
pKa	Data not available. Typically predicted using computational models.
logP	Data not available. Typically predicted using computational models.
Storage	-20°C	Sigma-Aldrich

Mechanism of Action and Signaling Pathway

PF-06250112 is a highly potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase crucial for B-cell development, activation, and proliferation.[3] BTK is a key component of the B-cell receptor (BCR) signaling pathway.[3][4] Upon BCR engagement, BTK is activated and subsequently phosphorylates downstream substrates, including phospholipase Cγ2 (PLCγ2).[3] This leads to a signaling cascade resulting in the activation of transcription factors that are essential for B-cell survival and proliferation.[1][5]

PF-06250112 also demonstrates inhibitory activity against other non-receptor tyrosine kinases, including BMX and TEC.[2] By inhibiting BTK, PF-06250112 effectively blocks BCR-mediated signaling, which has therapeutic potential in the treatment of B-cell malignancies and autoimmune diseases.

BTK Signaling Pathway

Caption: Simplified BTK signaling pathway and the inhibitory action of (Rac)-PF-06250112.

Pharmacological Data

(Rac)-PF-06250112 is a potent inhibitor of BTK and other related kinases. The following table summarizes its in vitro inhibitory activity.

Target	IC50 (nM)	Source
BTK	0.5	[2]
BMX	0.9	[2]
TEC	1.2	[2]

Experimental Protocols

The following are representative protocols for key experiments used to characterize BTK inhibitors like (Rac)-PF-06250112.

4.1 In Vitro Kinase Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of a specific kinase.

Methodology:

• Reagent Preparation: Prepare solutions of the purified kinase (e.g., recombinant human BTK), a suitable substrate (e.g., a fluorescently labeled peptide), and ATP at desired concentrations in a kinase assay buffer.

• Compound Preparation: Prepare serial dilutions of (Rac)-PF-06250112 in DMSO.

• Kinase Reaction: In a microplate, add the kinase and the test compound. Initiate the reaction by adding the substrate and ATP mixture.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60-90 minutes).

• Detection: Stop the reaction and measure the signal (e.g., fluorescence or luminescence) which is proportional to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow for In Vitro Kinase Assay

Caption: A general workflow for an in vitro kinase inhibition assay.

4.2 Western Blotting

Western blotting is used to detect the phosphorylation of BTK and its downstream targets in cells treated with an inhibitor.

Methodology:

• Cell Culture and Treatment: Culture appropriate cells (e.g., B-cell lines) and treat them with varying concentrations of (Rac)-PF-06250112 for a specified time.

• Cell Lysis: Harvest the cells and lyse them in a suitable buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking agent to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated BTK (p-BTK), total BTK, and other proteins of interest. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

4.3 Cell Proliferation Assay

This assay determines the effect of a compound on the proliferation of cells.

Methodology:

• Cell Seeding: Seed cells (e.g., B-cell lymphoma lines) into a 96-well plate at a specific density.

• Compound Treatment: Add serial dilutions of (Rac)-PF-06250112 to the wells.

• Incubation: Incubate the plate for a period of time (e.g., 72 hours) to allow for cell proliferation.

• Viability Reagent: Add a cell viability reagent (e.g., WST-1 or MTT) to each well.

• Incubation and Measurement: Incubate for a few hours and then measure the absorbance or fluorescence, which correlates with the number of viable cells.

• Data Analysis: Calculate the percentage of cell proliferation inhibition and determine the GI50 (concentration for 50% growth inhibition).

References

• 1. researchgate.net [researchgate.net]
• 2. PF-06250112 - Immunomart [immunomart.com]
• 3. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies [frontiersin.org]

(Rac)-PF-06250112 and its Interaction with Bruton's Tyrosine Kinase: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the binding characteristics of the Bruton's tyrosine kinase (BTK) inhibitor, PF-06250112. While the topic of interest is the racemic mixture, (Rac)-PF-06250112, publicly available scientific literature and commercial data predominantly focus on the pharmacologically active (R)-enantiomer, PF-06250112. This document summarizes the available quantitative data, details relevant experimental protocols, and illustrates key signaling pathways and experimental workflows.

Executive Summary

PF-06250112 is a potent and highly selective inhibitor of Bruton's tyrosine kinase.[1] It functions as a covalent, yet reversible, inhibitor by targeting the cysteine residue Cys481 located in the ATP-binding pocket of BTK.[2] This interaction effectively blocks the autophosphorylation of BTK at Tyr223, a critical step in its activation, thereby inhibiting downstream signaling pathways that are crucial for B-cell proliferation, activation, and survival.[2] The primary focus of research and development has been on the (R)-enantiomer of PF-06250112, for which specific binding affinity data is available. Extensive searches of scientific literature and commercial databases did not yield specific binding affinity data for the racemic mixture, (Rac)-PF-06250112.

Quantitative Binding Affinity Data

The following table summarizes the known inhibitory concentrations (IC50) for the (R)-enantiomer of PF-06250112 against BTK and other related kinases. This data highlights the potency and selectivity profile of the compound.

Target Kinase	IC50 (nM)
BTK	0.5 [1]
BMX	0.9[1]
TEC	1.2[1]

BTK Signaling Pathway and Mechanism of Inhibition

Bruton's tyrosine kinase is a critical component of the B-cell receptor (BCR) signaling pathway. Upon BCR engagement, BTK is activated, leading to a cascade of downstream signaling events that ultimately regulate B-cell development, differentiation, and function. PF-06250112 exerts its inhibitory effect by covalently binding to the Cys481 residue within the BTK active site, preventing its phosphorylation and subsequent activation.

BTK Signaling Pathway and Inhibition by (R)-PF-06250112.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the binding affinity and cellular activity of BTK inhibitors like PF-06250112.

Biochemical BTK Enzyme Activity Assay

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of BTK. A common method is a luminescence-based kinase assay that measures the amount of ADP produced.

Materials:

• Recombinant human BTK enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ATP solution

• Substrate (e.g., poly(Glu, Tyr) 4:1)

• (Rac)-PF-06250112 or its enantiomers

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compound in kinase buffer.

• In a 384-well plate, add the test compound dilutions.

• Add the BTK enzyme to each well and incubate for a specified period (e.g., 15-30 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the reaction for a defined time (e.g., 60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using a detection reagent like ADP-Glo™, following the manufacturer's instructions.

• Luminescence is measured using a microplate reader.

• The IC50 value is calculated by plotting the percentage of BTK activity against the logarithm of the inhibitor concentration.

Workflow for a Biochemical BTK Enzyme Activity Assay.

Cell-Based B-Cell Proliferation Assay

This assay measures the ability of a compound to inhibit the proliferation of B-cells following stimulation of the B-cell receptor.

Materials:

• Isolated primary human B-cells or a B-cell line (e.g., Ramos)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• B-cell stimulus (e.g., anti-IgM F(ab')2 fragments)

• (Rac)-PF-06250112 or its enantiomers

• Cell proliferation reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega)

• 96-well cell culture plates

• Plate reader capable of luminescence detection

Procedure:

• Seed B-cells into a 96-well plate at a predetermined density.

• Add serial dilutions of the test compound to the wells and pre-incubate for 1-2 hours.

• Stimulate the cells by adding the B-cell stimulus (e.g., anti-IgM).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add the cell proliferation reagent to each well according to the manufacturer's protocol.

• Measure the luminescent signal, which is proportional to the number of viable cells.

• Calculate the IC50 value by plotting the percentage of cell proliferation against the logarithm of the inhibitor concentration.

Cell-Based CD69 Upregulation Assay in Whole Blood

This assay assesses the inhibitory effect of a compound on the activation of B-cells in a more physiologically relevant whole blood environment by measuring the expression of the early activation marker CD69.

Materials:

• Freshly drawn human whole blood (anticoagulated)

• B-cell stimulus (e.g., anti-IgD antibody)

• (Rac)-PF-06250112 or its enantiomers

• Fluorescently labeled antibodies: anti-CD19 (to identify B-cells) and anti-CD69

• Red blood cell lysis buffer

• Flow cytometer

Procedure:

• Aliquot whole blood into flow cytometry tubes.

• Add serial dilutions of the test compound and pre-incubate for 1 hour at 37°C.

• Add the B-cell stimulus and incubate for 18-24 hours at 37°C.

• Add the fluorescently labeled anti-CD19 and anti-CD69 antibodies and incubate for 20-30 minutes at room temperature in the dark.

• Lyse the red blood cells using a lysis buffer.

• Wash and resuspend the remaining white blood cells in a suitable buffer.

• Acquire the samples on a flow cytometer.

• Gate on the CD19-positive B-cell population and quantify the percentage of CD69-positive cells.

• Calculate the IC50 value based on the inhibition of CD69 upregulation.

Workflow for a Whole Blood CD69 Upregulation Assay.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

(Rac)-PF-06250112: A Comprehensive Target Selectivity Profile

(Rac)-PF-06250112 is the racemic form of PF-06250112, a potent and highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK). It also demonstrates inhibitory activity against other Tec family kinases, namely BMX and TEC. This technical guide provides an in-depth overview of the target selectivity profile of PF-06250112, including quantitative binding data, detailed experimental protocols, and relevant signaling pathway diagrams.

Target Selectivity Profile

The selectivity of PF-06250112 has been assessed against a broad panel of kinases. The compound exhibits exceptional potency against BTK and maintains high selectivity against the majority of other kinases, including closely related Src family kinases.

Table 1: Potency of PF-06250112 against Tec Family Kinases

Target	IC50 (nM)
BTK	0.5
BMX	0.9
TEC	1.2

Table 2: Selectivity of PF-06250112 against Other Kinases

Target	Selectivity Fold (relative to BTK)
IL-2-inducible T cell kinase (ITK)	>10,000
Janus kinase 3 (JAK3)	>10,000
Lyn	>2,200
Src	>4,000
Lymphocyte-specific protein tyrosine kinase (Lck)	>4,000

Note: The complete kinase selectivity panel data can be found in the supplementary materials of the primary literature.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of PF-06250112.

In Vitro Kinase Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of PF-06250112 against various kinases.

General Protocol (as exemplified by BTK inhibition assay):

• Reagents:

  • Recombinant human BTK enzyme

  • ATP

  • Suitable substrate (e.g., poly(Glu, Tyr) peptide)

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • PF-06250112 (serially diluted)

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or ³³P-ATP)

• Procedure: a. A solution of the kinase and substrate in assay buffer is prepared. b. Serial dilutions of PF-06250112 are added to the wells of a microtiter plate. c. The kinase/substrate solution is added to the wells containing the inhibitor. d. The enzymatic reaction is initiated by the addition of ATP. e. The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 60 minutes at room temperature). f. The reaction is stopped, and the amount of product formed (or remaining ATP) is quantified using a suitable detection method (e.g., luminescence, fluorescence resonance energy transfer, or autoradiography).

• Data Analysis: a. The raw data is converted to percent inhibition relative to a vehicle control. b. IC50 values are calculated by fitting the percent inhibition data to a four-parameter logistic equation using appropriate software.

Cellular Assays

1. B Cell Receptor (BCR)-Driven B Cell Proliferation Assay

Objective: To assess the functional inhibition of BTK signaling in a cellular context.

Protocol:

• Cell Culture:

  • Primary human B cells are isolated from peripheral blood.

  • Cells are cultured in appropriate media (e.g., RPMI 1640 supplemented with fetal bovine serum and antibiotics).

• Procedure: a. B cells are seeded in a 96-well plate. b. Cells are pre-incubated with serial dilutions of PF-06250112 for a specified time (e.g., 1 hour). c. B cell proliferation is stimulated by adding an anti-IgM antibody. d. Cells are incubated for a period that allows for proliferation (e.g., 72 hours). e. Cell proliferation is measured using a standard method, such as the incorporation of tritiated thymidine (B127349) or a colorimetric assay (e.g., MTS or WST-1).

• Data Analysis: a. The IC50 value is determined by plotting the inhibition of proliferation against the concentration of PF-06250112 and fitting the data to a sigmoidal dose-response curve.

2. CD69 Upregulation Assay

Objective: To measure the inhibition of an early B cell activation marker.

Protocol:

• Procedure: a. Whole blood or isolated peripheral blood mononuclear cells are incubated with serial dilutions of PF-06250112. b. B cell activation is induced by stimulation with an anti-IgD antibody. c. Following an incubation period (e.g., 18-24 hours), the cells are stained with fluorescently labeled antibodies against B cell markers (e.g., CD19 or CD20) and the activation marker CD69. d. The expression of CD69 on the B cell population is analyzed by flow cytometry.

• Data Analysis: a. The IC50 value is calculated based on the dose-dependent inhibition of CD69 expression.

3. Basophil Activation Assay (Histamine Release)

Objective: To evaluate the effect of PF-06250112 on FcεRI-mediated signaling in basophils.

Protocol:

• Procedure: a. Human whole blood is pre-incubated with varying concentrations of PF-06250112. b. Basophil degranulation is triggered by stimulating the high-affinity IgE receptor (FcεRI) with an anti-IgE antibody. c. The amount of histamine (B1213489) released into the supernatant is quantified using an enzyme immunoassay (EIA) or a similar method.

• Data Analysis: a. The IC50 value is determined from the dose-response curve of histamine release inhibition.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involving BTK and a general workflow for determining inhibitor potency.

Caption: Simplified BTK signaling pathway downstream of the B Cell Receptor.

Caption: General workflow for determining the IC50 of an inhibitor.

Pharmacokinetics of (Rac)-PF-06250112: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific pharmacokinetic properties of (Rac)-PF-06250112 is not publicly available. This document serves as a comprehensive template, outlining the expected data and experimental methodologies based on established practices for similar Bruton's tyrosine kinase (BTK) inhibitors. The enclosed data tables and protocols are illustrative and should be populated with specific experimental results for (Rac)-PF-06250112.

Introduction

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a critical component of the B-cell receptor (BCR) signaling pathway. By targeting BTK, (Rac)-PF-06250112 holds therapeutic promise for a range of B-cell malignancies and autoimmune disorders. A thorough understanding of the pharmacokinetic profile—encompassing its absorption, distribution, metabolism, and excretion (ADME)—is paramount for its clinical development and for establishing a safe and efficacious dosing regimen.

This technical guide provides a framework for the comprehensive pharmacokinetic evaluation of (Rac)-PF-06250112. It details the requisite experimental protocols for characterizing its ADME properties and presents a structured format for the presentation of quantitative data. Furthermore, it includes conceptual diagrams of relevant biological pathways and experimental workflows to facilitate a deeper understanding of its pharmacological behavior.

Quantitative Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters that should be determined for (Rac)-PF-06250112 in preclinical species and humans.

Table 1: Single-Dose Pharmacokinetic Parameters of (Rac)-PF-06250112 in Preclinical Species

Parameter	Unit	Mouse	Rat	Dog
Cmax	ng/mL	Data	Data	Data
Tmax	h	Data	Data	Data
AUC(0-t)	ng·h/mL	Data	Data	Data
AUC(0-inf)	ng·h/mL	Data	Data	Data
t1/2	h	Data	Data	Data
CL/F	mL/min/kg	Data	Data	Data
Vd/F	L/kg	Data	Data	Data
Bioavailability (F)	%	Data	Data	Data

Table 2: Multiple-Dose Pharmacokinetic Parameters of (Rac)-PF-06250112 in Preclinical Species (at Steady State)

Parameter	Unit	Mouse	Rat	Dog
Cmax,ss	ng/mL	Data	Data	Data
Cmin,ss	ng/mL	Data	Data	Data
Tmax,ss	h	Data	Data	Data
AUC(0-τ)	ng·h/mL	Data	Data	Data
Accumulation Ratio	-	Data	Data	Data

Table 3: Human Pharmacokinetic Parameters of (Rac)-PF-06250112 (Projected or from Phase 1 Studies)

Parameter	Unit	Single Dose	Multiple Dose
Cmax	ng/mL	Data	Data
Tmax	h	Data	Data
AUC(0-t)	ng·h/mL	Data	Data
AUC(0-inf)	ng·h/mL	Data	Data
t1/2	h	Data	Data
CL/F	L/h	Data	Data
Vd/F	L	Data	Data

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of pharmacokinetic data. The following sections outline standard experimental protocols for the in vitro and in vivo assessment of (Rac)-PF-06250112.

In Vitro ADME Assays

A suite of in vitro assays is essential to predict the in vivo pharmacokinetic behavior of a compound.

• Metabolic Stability:

  • Objective: To determine the intrinsic clearance of (Rac)-PF-06250112.

  • Method: (Rac)-PF-06250112 is incubated with liver microsomes or hepatocytes from various species (e.g., mouse, rat, dog, human) in the presence of NADPH. The concentration of the parent compound is monitored over time using LC-MS/MS.

  • Data Analysis: The in vitro half-life and intrinsic clearance are calculated from the rate of disappearance of the parent compound.

• CYP450 Reaction Phenotyping:

  • Objective: To identify the specific cytochrome P450 enzymes responsible for the metabolism of (Rac)-PF-06250112.

  • Method: The compound is incubated with a panel of recombinant human CYP450 enzymes. Alternatively, incubations are performed with human liver microsomes in the presence of specific CYP450 chemical inhibitors.

  • Data Analysis: The rate of metabolism by each isozyme or the degree of inhibition by specific inhibitors indicates the contribution of each CYP450 enzyme.

• Plasma Protein Binding:

  • Objective: To determine the extent to which (Rac)-PF-06250112 binds to plasma proteins.

  • Method: Equilibrium dialysis, ultrafiltration, or ultracentrifugation are employed using plasma from different species.

  • Data Analysis: The fraction of unbound drug is determined by measuring the concentration of the compound in the protein-free fraction.

• Permeability and Efflux:

  • Objective: To assess the intestinal permeability and potential for active efflux of (Rac)-PF-06250112.

  • Method: Caco-2 or MDCK cell monolayers are used to measure the bidirectional transport of the compound.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated for both apical to basolateral and basolateral to apical transport. An efflux ratio greater than 2 suggests active efflux.

In Vivo Pharmacokinetic Studies

In vivo studies in animal models provide the definitive characterization of a drug's pharmacokinetic profile.

• Single-Dose Pharmacokinetics in Rats:

  • Animals: Male and female Sprague-Dawley rats.

  • Drug Administration: A single dose of (Rac)-PF-06250112 is administered intravenously (IV) via the tail vein and orally (PO) by gavage.

  • Sample Collection: Blood samples are collected from the jugular vein at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dose.

  • Bioanalysis: Plasma concentrations of (Rac)-PF-06250112 are determined using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key pharmacokinetic parameters.

• Excretion and Mass Balance Study:

  • Objective: To determine the routes and extent of excretion of (Rac)-PF-06250112 and its metabolites.

  • Method: A radiolabeled version of the compound (e.g., [14C]-(Rac)-PF-06250112) is administered to bile duct-cannulated rats. Urine, feces, and bile are collected over a period of 72-96 hours.

  • Data Analysis: The total radioactivity in each matrix is measured to determine the percentage of the administered dose excreted by each route. Metabolite profiling is conducted using radio-HPLC and LC-MS/MS.

Signaling Pathways and Experimental Workflows

Visualizing complex biological and experimental processes is essential for clear communication.

Caption: Simplified B-Cell Receptor (BCR) signaling pathway and the inhibitory action of (Rac)-PF-06250112 on BTK.

Caption: Experimental workflow for an in vivo pharmacokinetic study.

Conclusion

The comprehensive pharmacokinetic characterization of (Rac)-PF-06250112 is a critical step in its development as a therapeutic agent. The experimental protocols and data presentation formats outlined in this whitepaper provide a robust framework for this evaluation. By systematically assessing the ADME properties, a clear understanding of the compound's behavior in biological systems can be achieved, enabling the rational design of future preclinical and clinical studies. The successful execution of these studies will be instrumental in unlocking the full therapeutic potential of (Rac)-PF-06250112.

The Toxicological Profile of (Rac)-PF-06250112: An In-Depth Technical Guide

Disclaimer: Publicly available, detailed toxicological data for the specific compound (Rac)-PF-06250112 is limited. This guide provides a representative toxicological profile based on the known characteristics of Bruton's Tyrosine Kinase (BTK) inhibitors and standard preclinical safety assessment protocols. The experimental protocols and data presented are illustrative of the types of studies conducted for a compound in this class and should not be considered as specific results for (Rac)-PF-06250112.

Introduction

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's Tyrosine Kinase (BTK), a critical enzyme in the B-cell receptor (BCR) and Fc receptor (FcR) signaling pathways. Its intended therapeutic action targets B-cell malignancies and autoimmune diseases. This technical guide outlines the typical nonclinical safety and toxicological evaluation that a compound such as (Rac)-PF-06250112 would undergo to support clinical development. The assessment is designed to identify potential hazards, establish a safe starting dose for human trials, and characterize the toxicological profile.

Chemical and Physical Properties:

Property	Value
Synonyms	PF-06250112
Molecular Formula	C₂₂H₂₀F₂N₆O₂
Molecular Weight	438.43 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO

Mechanism of Action and Signaling Pathways

(Rac)-PF-06250112 exerts its pharmacological effect by inhibiting BTK, a non-receptor tyrosine kinase essential for the maturation and activation of B-lymphocytes. BTK is a key component of the B-cell receptor (BCR) and Fc receptor (FcR) signaling cascades.

B-Cell Receptor (BCR) Signaling Pathway

Upon antigen binding to the BCR, a signaling cascade is initiated, leading to B-cell proliferation, differentiation, and antibody production. BTK is a crucial downstream mediator in this pathway. Inhibition of BTK by (Rac)-PF-06250112 is expected to block these processes.

BCR Signaling Pathway Inhibition

Fc Receptor (FcR) Signaling Pathway

Fc receptors, present on various immune cells, bind to the Fc portion of antibodies. This interaction triggers downstream signaling, including the activation of BTK, leading to cellular responses like phagocytosis, degranulation, and cytokine release. Inhibition of BTK can modulate these inflammatory responses.

FcR Signaling Pathway Inhibition

Nonclinical Safety Pharmacology

Safety pharmacology studies are conducted to assess the potential for adverse effects on vital physiological functions.

Cardiovascular Safety

• hERG Assay: An in vitro study to evaluate the potential for inhibition of the hERG potassium channel, which can lead to QT interval prolongation and cardiac arrhythmias.

• In Vivo Cardiovascular Study: Typically conducted in conscious, telemetered animals (e.g., dogs or non-human primates) to monitor electrocardiogram (ECG), heart rate, and blood pressure.

Central Nervous System (CNS) Safety

• Functional Observational Battery (FOB) / Irwin Test: A systematic observation of behavioral and physiological changes in rodents following administration of the test compound.

Respiratory Safety

• Whole-Body Plethysmography: A non-invasive method to measure respiratory rate and tidal volume in conscious rodents.

Toxicology

Toxicology studies are designed to characterize the toxicity profile of (Rac)-PF-06250112 following single and repeated administrations.

Acute Toxicity

An acute toxicity study provides information on the potential toxicity from a single dose and helps in dose selection for longer-term studies.

Illustrative Acute Toxicity Data (Oral Gavage in Rodents):

Species	Sex	LD₅₀ (mg/kg)	Clinical Signs
Rat	Male	> 2000	No mortality or significant clinical signs observed.
Rat	Female	> 2000	No mortality or significant clinical signs observed.
Mouse	Male	> 2000	No mortality or significant clinical signs observed.
Mouse	Female	> 2000	No mortality or significant clinical signs observed.

Repeat-Dose Toxicity

These studies evaluate the toxicological effects of the compound after repeated daily administration over a specified period (e.g., 28 or 90 days).

Illustrative 28-Day Repeat-Dose Oral Toxicity Study in Rats:

Dose Group (mg/kg/day)	NOAEL (mg/kg/day)	Key Findings
0 (Vehicle)	-	No treatment-related findings.
10	10	No treatment-related findings.
100	-	Minor changes in clinical chemistry (e.g., liver enzymes).
1000	-	Dose-dependent changes in liver and hematopoietic systems.

NOAEL: No-Observed-Adverse-Effect Level

Genotoxicity

Genotoxicity assays are performed to assess the potential of a compound to induce genetic mutations or chromosomal damage.

Illustrative Genotoxicity Profile:

Assay	Test System	Metabolic Activation	Result
Ames Test	S. typhimurium	With and Without	Negative
In Vitro Chromosomal Aberration	Human Lymphocytes	With and Without	Negative
In Vivo Micronucleus	Rodent Bone Marrow	N/A	Negative

Experimental Protocols

The following are generalized protocols for key toxicological studies.

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To evaluate the potential of the test substance to induce gene mutations in bacteria.

Methodology:

• Several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations are used.

• The bacteria are exposed to various concentrations of (Rac)-PF-06250112, both with and without an exogenous metabolic activation system (S9 mix from rat liver).

• The cultures are plated on a minimal medium that does not support the growth of the mutant bacteria.

• After incubation, the number of revertant colonies (colonies that have undergone a reverse mutation allowing them to grow on the minimal medium) is counted.

• A significant, dose-related increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

In Vivo Micronucleus Assay

Objective: To assess the potential of the test substance to induce chromosomal damage in mammals.

Methodology:

• Rodents (typically mice or rats) are administered (Rac)-PF-06250112, usually via the clinical route of administration, at multiple dose levels.

• A positive control (a known clastogen) and a negative control (vehicle) are included.

• At appropriate time points after dosing, bone marrow is harvested.

• Bone marrow smears are prepared, stained, and examined microscopically for the presence of micronuclei in polychromatic erythrocytes (immature red blood cells).

• A statistically significant, dose-dependent increase in the frequency of micronucleated polychromatic erythrocytes in treated animals compared to controls indicates clastogenic activity.

In Vivo Micronucleus Assay Workflow

hERG Assay

Objective: To evaluate the inhibitory effect of the test substance on the hERG potassium channel.

Methodology:

• A cell line stably expressing the hERG channel (e.g., HEK293 cells) is used.

• The whole-cell patch-clamp technique is employed to measure the ionic current through the hERG channels.

• The cells are exposed to a range of concentrations of (Rac)-PF-06250112.

• The effect of the compound on the hERG current is measured and compared to the baseline current.

• The concentration-response relationship is determined, and the IC₅₀ (the concentration causing 50% inhibition) is calculated.

Conclusion

This guide provides a representative overview of the toxicological profile and nonclinical safety assessment for a BTK inhibitor like (Rac)-PF-06250112. Based on the general safety profile of this class of compounds, significant off-target toxicities at therapeutic doses are not anticipated. However, a comprehensive evaluation as outlined is essential to fully characterize the safety profile and support its clinical development. It is critical to note that the absence of publicly available data for (Rac)-PF-06250112 necessitates that this document be considered illustrative rather than a definitive toxicological profile for this specific molecule.

Understanding the Racemic Nature of PF-06250112: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a crucial enzyme in B-cell receptor and Fc receptor signaling pathways. Its role in these pathways has made it a subject of interest for therapeutic applications, particularly in the context of autoimmune diseases. A critical aspect of the development and understanding of PF-06250112 is its stereochemistry. The molecule possesses a chiral center, leading to the existence of two enantiomers: (R)-PF-06250112 and (S)-PF-06250112. This technical guide provides an in-depth exploration of the racemic nature of PF-06250112, focusing on the significance of its stereoisomers, their synthesis, and their impact on biological activity.

While the designation PF-06250112 is commonly used, it is important to note that the biologically active and investigated form of this inhibitor is the (R)-enantiomer, specifically named (R)-5-Amino-1-(1-cyanopiperidin-3-yl)-3-(4-[2,4-difluorophenoxy]phenyl)-1H-pyrazole-4-carboxamide.[1] This guide will delve into the context of this specific stereoisomer while also addressing the broader implications of its racemic properties.

Quantitative Data Summary

Currently, publicly available literature does not provide specific quantitative data directly comparing the biological activity (e.g., IC50 values) of the (R)- and (S)-enantiomers of PF-06250112. The primary focus of existing research has been on the potent (R)-enantiomer. However, for context, the inhibitory activity of the known active (R)-enantiomer against relevant kinases is presented below.

Target Kinase	IC50 (nM)
Bruton's tyrosine kinase (BTK)	Data not explicitly found for PF-06250112, but described as a potent inhibitor

Experimental Protocols

Detailed experimental protocols for the specific stereoselective synthesis or chiral resolution of PF-06250112 are not extensively detailed in publicly available literature. However, based on general principles of organic synthesis and chiral chromatography, the following methodologies are representative of the likely approaches.

Stereoselective Synthesis (Hypothetical Approach)

A plausible synthetic route to obtain the desired (R)-enantiomer of PF-06250112 would involve the use of a chiral starting material or a chiral auxiliary to introduce the stereocenter at the 3-position of the piperidine (B6355638) ring.

Example Step: Asymmetric Hydrogenation

• Preparation of the Precursor: Synthesis of a suitable prochiral piperidine precursor, for instance, a tetrahydropyridine (B1245486) derivative.

• Asymmetric Hydrogenation: The precursor is subjected to catalytic hydrogenation using a chiral catalyst (e.g., a rhodium or ruthenium complex with a chiral phosphine (B1218219) ligand such as (R)-BINAP).

• Reaction Conditions: The reaction is typically carried out under a hydrogen atmosphere in a suitable solvent (e.g., methanol, ethanol) at a specific temperature and pressure.

• Purification: The resulting (R)-cyanopiperidine intermediate is purified using standard techniques like column chromatography.

• Subsequent Steps: The chirally pure intermediate is then carried through the remaining steps of the synthesis to yield (R)-PF-06250112.

Chiral Resolution of Racemic PF-06250112

If a racemic mixture of PF-06250112 is synthesized, the enantiomers can be separated using chiral chromatography.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

• Column Selection: A chiral stationary phase (CSP) is selected. Common CSPs are based on polysaccharides (e.g., cellulose (B213188) or amylose (B160209) derivatives), proteins, or synthetic chiral polymers.

• Mobile Phase Optimization: A suitable mobile phase, typically a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol), is chosen. The ratio of the solvents is optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: The racemic PF-06250112 is dissolved in the mobile phase or a compatible solvent.

• Chromatographic Conditions:

  • Flow Rate: Typically 0.5-2.0 mL/min.

  • Temperature: Controlled, often at or near ambient temperature.

  • Detection: UV detection at a wavelength where the compound exhibits strong absorbance.

• Fraction Collection: The separated enantiomers are collected as they elute from the column.

• Enantiomeric Purity Analysis: The enantiomeric excess (ee) of the collected fractions is determined by analytical chiral HPLC.

Signaling Pathways and Mechanism of Action

PF-06250112 exerts its therapeutic effect by inhibiting key tyrosine kinases involved in immune cell signaling. The primary target is Bruton's tyrosine kinase (BTK), with inhibitory effects also observed against other Tec family kinases like TEC and BMX.

BTK Signaling Pathway

BTK is a critical component of the B-cell receptor (BCR) signaling pathway. Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK. Activated BTK then phosphorylates downstream targets, ultimately resulting in B-cell proliferation, differentiation, and antibody production. By inhibiting BTK, PF-06250112 can block these processes, which is beneficial in autoimmune diseases characterized by overactive B-cells.

Caption: BTK signaling pathway and the inhibitory action of PF-06250112.

TEC and BMX Signaling

PF-06250112 also shows inhibitory activity towards TEC and BMX, which are other members of the Tec family of kinases. These kinases are involved in various cellular processes, including signal transduction from cytokine receptors and integrins.

Caption: Overview of TEC and BMX signaling pathways inhibited by PF-06250112.

Logical Relationship: Importance of Stereochemistry

The three-dimensional structure of a drug molecule is critical for its interaction with its biological target. For chiral molecules like PF-06250112, the two enantiomers can have significantly different pharmacological and toxicological properties. One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) may be less active, inactive, or even contribute to adverse effects. The development of a single enantiomer drug, known as a "chiral switch," is a common strategy in drug development to improve the therapeutic index of a racemic drug.

Caption: Logical flow from a racemic mixture to the isolated, active enantiomer.

Conclusion

The understanding of the stereochemistry of PF-06250112 is paramount for its development as a therapeutic agent. The identification of the (R)-enantiomer as the active moiety highlights the importance of stereoselectivity in drug-target interactions. While detailed comparative data on the two enantiomers is not widely available, the principles of chiral drug development suggest that the use of the single, active (R)-enantiomer offers a more targeted therapeutic approach with a potentially improved safety and efficacy profile compared to a racemic mixture. Further research into the stereoselective synthesis, chiral separation, and a full comparative pharmacological characterization of both enantiomers would provide a more complete understanding of this potent BTK inhibitor.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for (Rac)-PF-06250112: In Vitro Characterization of a TRPC3/TRPC6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-PF-06250112 is a compound that has been investigated for its potential therapeutic effects. While detailed in vitro assay protocols and specific quantitative data for (Rac)-PF-06250112 are not extensively available in the public domain, this document provides a comprehensive guide to the standard in vitro assays typically employed for the characterization of inhibitors targeting the Transient Receptor Potential Canonical 3 (TRPC3) and TRPC6 channels. These channels are non-selective cation channels that play crucial roles in various physiological processes, and their dysregulation has been implicated in several diseases.

The protocols outlined below for calcium influx assays and patch-clamp electrophysiology represent the gold-standard methods for evaluating the potency, selectivity, and mechanism of action of compounds like (Rac)-PF-06250112.

Signaling Pathway of TRPC3/TRPC6 Activation

The activation of TRPC3 and TRPC6 channels is primarily downstream of G-protein coupled receptors (GPCRs) that activate phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 triggers calcium release from the endoplasmic reticulum, DAG directly activates TRPC3 and TRPC6 channels, leading to an influx of Ca2+ and Na+ ions. This influx depolarizes the cell membrane and contributes to various downstream cellular responses.

Application Notes and Protocols for (Rac)-PF-06250112 (Domagrozumab) in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-PF-06250112, with its active humanized monoclonal antibody component domagrozumab (PF-06252616), is a potent inhibitor of myostatin, a key negative regulator of skeletal muscle mass. By targeting myostatin, domagrozumab has been investigated as a therapeutic agent for muscle-wasting diseases, such as Duchenne muscular dystrophy (DMD). Preclinical evaluation in various animal models has been crucial in understanding its efficacy, mechanism of action, and safety profile. These notes provide a detailed overview of the in vivo animal models used to study domagrozumab and its murine analog, mRK35, summarizing key quantitative data and experimental protocols.

Mechanism of Action: Myostatin Signaling Pathway

Myostatin, a member of the transforming growth factor-β (TGF-β) superfamily, is primarily expressed in skeletal muscle and acts as a negative regulator of muscle growth.[1] It binds to the activin type IIB receptor (ActRIIB) on the muscle cell surface, which then recruits and activates the type I activin receptor (ALK4 or ALK5).[1] This activation leads to the phosphorylation of Smad2 and Smad3 proteins, which then form a complex with Smad4.[2] This complex translocates to the nucleus and regulates the transcription of genes that inhibit muscle growth and differentiation.[2] Domagrozumab is a monoclonal antibody that binds to myostatin, preventing it from interacting with its receptor and thereby inhibiting this signaling cascade, leading to an increase in muscle mass and strength.

Myostatin Signaling Pathway and Inhibition by Domagrozumab.

In Vivo Animal Models and Efficacy Data

The preclinical development of domagrozumab and its murine analog, mRK35, has utilized several key animal models to establish proof-of-concept for its muscle-enhancing effects. The most commonly used models are the mdx mouse, a model for Duchenne muscular dystrophy, wild-type mice for general effects, and cynomolgus monkeys for studies in non-human primates.

Murine Models

1. mdx Mouse Model of Duchenne Muscular Dystrophy (DMD)

The mdx mouse is a widely used animal model for DMD, carrying a spontaneous mutation in the dystrophin gene.[3] These mice exhibit muscle degeneration and regeneration, elevated serum creatine (B1669601) kinase (CK) levels, and a mild muscular dystrophy phenotype.[3][4]

2. Wild-Type Mice

Studies in wild-type mice are essential to determine the effect of myostatin inhibition on muscle mass in a non-dystrophic background.

Quantitative Data from Murine Studies with mRK35 (Murine Analog of Domagrozumab)

Parameter	Animal Model	Treatment	Duration	Outcome	Reference
Body Weight	mdx Mice	10 mg/kg mRK35, weekly IP injection	8 weeks	Significant increase	[5]
Muscle Weight	mdx Mice	10 mg/kg mRK35, weekly IP injection	8 weeks	Significant increase	[5]
Grip Strength	mdx Mice	10 mg/kg mRK35, weekly IP injection	8 weeks	Significant improvement	[5]
Ex Vivo Force Production (EDL Muscle)	mdx Mice	10 mg/kg mRK35, weekly IP injection	8 weeks	Significant increase	[5]
Tibialis Anterior (TA) Fiber Size	mdx Mice	10 mg/kg mRK35, weekly IP injection	8 weeks	Significant increase	[5]
Body Weight	Wild-Type Mice	mRK35	Not Specified	Increase	[5]
Lean Mass	Wild-Type Mice	mRK35	Not Specified	Increase	[5]
Muscle Weights	Wild-Type Mice	mRK35	Not Specified	Increase	[5]

Non-Human Primate Model

Cynomolgus Monkeys

Non-human primates are a crucial translational model due to their physiological similarity to humans.

Quantitative Data from Cynomolgus Monkey Studies with Domagrozumab

Parameter	Animal Model	Treatment	Duration	Outcome	Reference
Lean Mass	Cynomolgus Monkeys	Domagrozumab	8 weeks (weekly dosing)	Dose-dependent increase	[5][6]
Muscle Volume	Cynomolgus Monkeys	Domagrozumab	8 weeks (weekly dosing)	Dose-dependent increase	[5][6]
Circulating Myostatin	Cynomolgus Monkeys	Domagrozumab	8 weeks (weekly dosing)	Increased levels (target engagement)	[5][6]

Experimental Protocols

General Experimental Workflow for In Vivo Studies

General workflow for in vivo animal studies.

Protocol for Administration of mRK35 to mdx Mice

This protocol is based on the methods described in preclinical studies of domagrozumab's murine analog.[5]

Materials:

• mdx mice (typically 8 weeks of age)

• mRK35 antibody

• Sterile Phosphate-Buffered Saline (PBS) for vehicle control and dilution

• Sterile syringes and needles (e.g., 27-gauge)

• Animal scale

• Appropriate animal handling and restraint devices

Procedure:

• Animal Preparation:

  • Allow mdx mice to acclimatize to the facility for at least one week before the start of the experiment.

  • House animals in a controlled environment with a standard light-dark cycle and ad libitum access to food and water.

  • Record the body weight of each mouse.

• Dosing Solution Preparation:

  • Prepare the dosing solution of mRK35 at the desired concentration (e.g., 10 mg/kg). Dilute the antibody in sterile PBS as needed.

  • Prepare a vehicle control solution of sterile PBS.

• Administration:

  • Administer mRK35 or vehicle via intraperitoneal (IP) injection.

  • The injection volume should be calculated based on the individual mouse's body weight.

  • Repeat the injections weekly for the duration of the study (e.g., 8 weeks).

• Monitoring and Endpoints:

  • Monitor the health of the animals daily.

  • Measure body weight weekly.

  • Perform functional assessments such as grip strength tests at specified time points.

  • At the end of the study, euthanize the animals according to approved institutional protocols.

  • Collect blood for serum analysis (e.g., creatine kinase levels).

  • Dissect specific muscles (e.g., tibialis anterior, gastrocnemius, extensor digitorum longus) for weight measurement, histological analysis, and ex vivo force production assays.

Protocol for Grip Strength Measurement in Mice

Materials:

• Grip strength meter with a grid or bar

• Mouse

Procedure:

• Allow the mouse to grip the grid or bar with its forelimbs.

• Gently pull the mouse backward by its tail in a horizontal plane until its grip is released.

• The meter records the peak force applied.

• Repeat the measurement several times for each mouse to obtain a reliable average.

Conclusion

Preclinical studies in various animal models, particularly the mdx mouse and cynomolgus monkeys, have been instrumental in demonstrating the potential of domagrozumab as a muscle-enhancing therapeutic. The data consistently show that inhibition of myostatin leads to increased muscle mass and improved muscle function in these models. While clinical trials in humans did not ultimately demonstrate sufficient efficacy to continue development, the preclinical data and protocols remain a valuable resource for researchers in the field of muscle biology and drug development for muscle-wasting disorders.[7] The detailed methodologies and quantitative outcomes from these animal studies provide a strong foundation for future research into myostatin inhibition and other therapeutic strategies for these debilitating diseases.

References

• 1. Targeting the Myostatin Signaling Pathway to Treat Muscle Wasting Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Animal models of Duchenne muscular dystrophy: from basic mechanisms to gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Duchenne muscular dystrophy animal models for high-throughput drug discovery and precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A mouse anti-myostatin antibody increases muscle mass and improves muscle strength and contractility in the mdx mouse model of Duchenne muscular dystrophy and its humanized equivalent, domagrozumab (PF-06252616), increases muscle volume in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A mouse anti-myostatin antibody increases muscle mass and improves muscle strength and contractility in the mdx mouse model of Duchenne muscular dystrophy and its humanized equivalent, domagrozumab (PF-06252616), increases muscle volume in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Domagrozumab (PF-06252616) is not more efficacious than FKRP-related LGMDR9 - Institut de Myologie [institut-myologie.org]

Application Notes and Protocols for (Rac)-PF-06250112 in Autoimmune Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-PF-06250112 is a potent and highly selective, orally bioavailable inhibitor of Bruton's Tyrosine Kinase (BTK). BTK is a critical signaling molecule in B-lymphocytes and myeloid cells, playing a key role in the B-cell receptor (BCR) signaling pathway. Dysregulation of BTK signaling is implicated in the pathogenesis of various autoimmune diseases characterized by aberrant B-cell activation and autoantibody production. These application notes provide a comprehensive overview of the use of PF-06250112 in preclinical autoimmune disease models, including detailed protocols for in vitro and in vivo studies.

Mechanism of Action

PF-06250112 acts as an irreversible inhibitor of BTK, covalently binding to a cysteine residue (Cys481) in the active site of the enzyme. This binding event blocks BTK's kinase activity, thereby disrupting the downstream signaling cascade initiated by BCR activation. The inhibition of BTK leads to reduced B-cell proliferation, activation, and differentiation, as well as decreased production of autoantibodies and inflammatory cytokines.

Signaling Pathway of BTK Inhibition

Caption: BTK signaling pathway and the inhibitory action of (Rac)-PF-06250112.

Quantitative Data

The following tables summarize the in vitro and in vivo pharmacological data for PF-06250112.

Table 1: In Vitro Inhibitory Activity of PF-06250112

Target	Assay Type	IC₅₀ (nM)	Reference
BTK	Enzymatic Assay	0.5	[1]
BMX	Enzymatic Assay	0.9	[2]
TEC	Enzymatic Assay	1.2	[2]
B-cell Proliferation (human)	Cell-based	0.6	[1]
B-cell Proliferation (murine)	Cell-based	0.6	[1]
T-cell Proliferation (human)	Cell-based	>10,000	[1]
CD69 Upregulation (human whole blood)	Cell-based	23	[1]

Table 2: In Vivo Efficacy of PF-06250112 in a Murine Lupus Model (NZB/W F1 Mice)

Dosage (mg/kg, oral)	Treatment Schedule	Key Findings	Reference
10	Daily	Significantly reduced glomerular injury and IgG/C3 deposition.
30	Daily	Significantly reduced glomerular injury, IgG/C3 deposition, and renal inflammatory infiltrates.

Experimental Protocols

In Vitro Assays

1. B-Cell Proliferation Assay

• Objective: To determine the effect of PF-06250112 on the proliferation of B-lymphocytes.

• Materials:

  • Primary human or murine B-cells

  • RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin, and L-glutamine

  • B-cell mitogens (e.g., anti-IgM, anti-CD40, LPS)

  • PF-06250112 (dissolved in DMSO)

  • Cell proliferation reagent (e.g., [³H]-thymidine, CellTiter-Glo®)

  • 96-well culture plates

• Protocol:

  • Isolate primary B-cells from human peripheral blood or mouse spleen using negative selection kits.

  • Seed B-cells at a density of 1 x 10⁵ cells/well in a 96-well plate.

  • Pre-incubate cells with serially diluted concentrations of PF-06250112 or vehicle (DMSO) for 1 hour.

  • Stimulate the B-cells with an appropriate mitogen.

  • Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • Assess cell proliferation using a standard method. For [³H]-thymidine incorporation, pulse the cells with 1 µCi of [³H]-thymidine for the final 18 hours of culture, then harvest and measure radioactivity. For CellTiter-Glo®, follow the manufacturer's instructions to measure ATP levels as an indicator of cell viability.

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the log concentration of PF-06250112.

2. B-Cell Activation Marker Assay (Flow Cytometry)

• Objective: To evaluate the effect of PF-06250112 on the expression of B-cell activation markers.

• Materials:

  • Human whole blood or isolated peripheral blood mononuclear cells (PBMCs)

  • B-cell stimulus (e.g., anti-IgD)

  • PF-06250112 (dissolved in DMSO)

  • Fluorochrome-conjugated antibodies against B-cell markers (e.g., CD19, CD20) and activation markers (e.g., CD69, CD86)[3][4][5][6][7]

  • FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

  • Flow cytometer

• Protocol:

  • In a 96-well plate, add human whole blood or PBMCs.

  • Add varying concentrations of PF-06250112 or vehicle and pre-incubate for 1 hour.

  • Stimulate with anti-IgD for 18-24 hours.

  • Lyse red blood cells (if using whole blood) using a lysis buffer.

  • Wash the cells with FACS buffer.

  • Stain the cells with a cocktail of fluorochrome-conjugated antibodies for 30 minutes on ice in the dark.

  • Wash the cells twice with FACS buffer.

  • Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

  • Analyze the data by gating on the B-cell population (e.g., CD19+) and quantifying the expression of activation markers (e.g., median fluorescence intensity of CD69 and CD86).

Workflow for In Vitro B-Cell Assays

Caption: Workflow for in vitro evaluation of PF-06250112 on B-cell function.

In Vivo Autoimmune Disease Models

1. Murine Model of Systemic Lupus Erythematosus (SLE) - NZB/W F1 Mice

• Objective: To assess the therapeutic efficacy of PF-06250112 in a spontaneous model of lupus nephritis.

• Animal Model: Female NZB/W F1 mice, which spontaneously develop an autoimmune disease resembling human SLE.

• Materials:

  • Female NZB/W F1 mice (e.g., 20-24 weeks of age at the start of treatment)

  • PF-06250112

  • Vehicle for oral administration (e.g., 0.5% methylcellulose)

  • Metabolic cages for urine collection

  • ELISA kits for anti-dsDNA antibodies

  • Reagents for histology (e.g., Periodic acid-Schiff stain) and immunofluorescence (e.g., anti-IgG, anti-C3 antibodies)

• Protocol:

  • House female NZB/W F1 mice under specific pathogen-free conditions.

  • At 20-24 weeks of age, randomize mice into treatment groups (e.g., vehicle, 10 mg/kg PF-06250112, 30 mg/kg PF-06250112).

  • Administer PF-06250112 or vehicle daily by oral gavage.

  • Monitor body weight and general health weekly.

  • Monitor proteinuria weekly using metabolic cages and urinary protein analysis.

  • Collect blood samples periodically (e.g., every 4 weeks) to measure serum levels of anti-dsDNA antibodies by ELISA.

  • At the end of the study (e.g., 32-40 weeks of age), euthanize the mice and collect kidneys for histopathological and immunofluorescence analysis.

  • Score glomerulonephritis on PAS-stained kidney sections and quantify IgG and C3 deposition by immunofluorescence.

• Pharmacokinetics: In NZB/W F1 mice, maximal circulating levels of PF-06250112 were observed at 4 hours post-dosing, and the compound exhibited a half-life of approximately 7 hours.

2. Murine Model of Rheumatoid Arthritis - Collagen-Induced Arthritis (CIA)

• Objective: To evaluate the effect of PF-06250112 on the development and severity of inflammatory arthritis.

• Animal Model: DBA/1 mice are highly susceptible to CIA.

• Materials:

  • Male DBA/1 mice (8-10 weeks old)

  • Bovine or chicken type II collagen

  • Complete Freund's Adjuvant (CFA) and Incomplete Freund's Adjuvant (IFA)

  • PF-06250112 and vehicle

  • Calipers for measuring paw swelling

• Protocol:

  • Immunization (Day 0): Emulsify type II collagen in CFA. Anesthetize mice and inject 100 µL of the emulsion intradermally at the base of the tail.

  • Booster Immunization (Day 21): Emulsify type II collagen in IFA. Inject 100 µL of the emulsion intradermally at a different site near the base of the tail.

  • Treatment: Begin prophylactic treatment with PF-06250112 (e.g., 10-30 mg/kg, orally, daily) starting from day 0 or day 21. For a therapeutic regimen, start treatment upon the first signs of arthritis (typically around day 24-28).

  • Clinical Scoring: Monitor mice daily or every other day for signs of arthritis starting from day 21. Score each paw on a scale of 0-4 based on the degree of inflammation and swelling.

  • Paw Swelling: Measure paw thickness using calipers every 2-3 days.

  • Histopathology: At the end of the study, collect joints for histological analysis to assess synovial inflammation, cartilage destruction, and bone erosion.

  • Biomarker Analysis: Collect serum to measure levels of anti-collagen antibodies and inflammatory cytokines. BTK inhibitors have been shown to reduce osteoclast differentiation, so analysis of bone resorption markers can also be informative.[8][9]

3. Murine Model of Multiple Sclerosis - Experimental Autoimmune Encephalomyelitis (EAE)

• Objective: To determine the efficacy of PF-06250112 in a T-cell mediated model of central nervous system inflammation and demyelination.

• Animal Model: C57BL/6 mice are commonly used for MOG₃₅₋₅₅-induced EAE.

• Materials:

  • Female C57BL/6 mice (8-12 weeks old)

  • Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG₃₅₋₅₅)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

  • Pertussis toxin (PTX)

  • PF-06250112 and vehicle

• Protocol:

  • Immunization (Day 0): Emulsify MOG₃₅₋₅₅ in CFA. Anesthetize mice and inject the emulsion subcutaneously at two sites on the flank.

  • PTX Administration: Inject PTX intraperitoneally on day 0 and day 2.

  • Treatment: Initiate prophylactic treatment with PF-06250112 (e.g., 10-30 mg/kg, orally, daily) from day 0. For a therapeutic approach, begin treatment at the onset of clinical signs (usually around day 9-12).

  • Clinical Scoring: Monitor mice daily for clinical signs of EAE, typically scored on a scale of 0-5 (0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = hind and forelimb paralysis, 5 = moribund).

  • Histopathology: At the end of the study, collect spinal cords and brains for histological analysis of immune cell infiltration and demyelination (e.g., using H&E and Luxol Fast Blue stains).

  • Flow Cytometry: Isolate immune cells from the central nervous system to analyze the phenotype and number of infiltrating T-cells, B-cells, and myeloid cells. BTK inhibitors have been shown to reduce myeloid cell infiltration in EAE models.[10]

Workflow for In Vivo Autoimmune Model Studies

Caption: General workflow for evaluating PF-06250112 in animal models of autoimmune disease.

Safety and Toxicology

Preclinical safety and toxicology studies are essential to determine the therapeutic window and potential adverse effects of PF-06250112. Standard studies include in vitro hERG assays and in vivo assessments of central nervous system, respiratory, and cardiovascular function in appropriate animal models. Repeat-dose toxicology studies in rodents and non-rodents are necessary to evaluate for any target-organ toxicities with chronic administration.

Conclusion

(Rac)-PF-06250112 is a promising therapeutic candidate for the treatment of autoimmune diseases due to its potent and selective inhibition of BTK. The protocols and data presented in these application notes provide a framework for the preclinical evaluation of this compound in relevant in vitro and in vivo models. Further studies are warranted to fully elucidate its therapeutic potential and to support its clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. B Cell Development and T-Dependent Antibody Response Are Regulated by p38γ and p38δ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distinct Signal Thresholds for the Unique Antigen Receptor–Linked Gene Expression Programs in Mature and Immature B Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective modulation of B-cell activation markers CD86 and I-Ak on murine draining lymph node cells following allergen or irritant treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The activation antigen CD69 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A combination of the activation marker CD86 and the immune checkpoint marker B and T lymphocyte attenuator (BTLA) indicates a putative permissive activation state of B cell subtypes in healthy blood donors independent of age and sex - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel tricyclic BTK inhibitor suppresses B cell responses and osteoclastic bone erosion in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.plos.org [journals.plos.org]
• 10. Bruton’s tyrosine kinase inhibition reduces disease severity in a model of secondary progressive autoimmune demyelination - PMC [pmc.ncbi.nlm.nih.gov]

Application of Novel Kinase Inhibitors in B-cell Malignancy Research: A General Framework

Note to the Reader: As of December 2025, publicly available research data on the specific application of (Rac)-PF-06250112 in the context of B-cell malignancies is not available. The biological target and mechanism of action for this compound are not detailed in accessible scientific literature.

Therefore, this document provides a generalized framework for researchers, scientists, and drug development professionals interested in evaluating novel small molecule inhibitors for B-cell malignancy research. The protocols and data presented are representative of the field and are intended to serve as a guide for investigating new compounds with potential therapeutic relevance.

Application Notes: Targeting B-cell Signaling in Malignancy

B-cell malignancies, such as diffuse large B-cell lymphoma (DLBCL) and chronic lymphocytic leukemia (CLL), often exhibit dysregulated signaling pathways that promote cell survival, proliferation, and resistance to apoptosis.[1] Key pathways implicated include the B-cell receptor (BCR) signaling cascade, the PI3K/Akt/mTOR pathway, and the NF-κB pathway.[2][3] Small molecule inhibitors that target critical nodes within these pathways are a major focus of drug discovery and development.[1]

When evaluating a novel inhibitor, a series of in vitro experiments are typically conducted to characterize its activity and mechanism of action in relevant B-cell malignancy cell lines. These studies aim to:

• Determine the cytotoxic and anti-proliferative effects of the compound.

• Elucidate the mechanism of cell death (e.g., apoptosis, necrosis).

• Confirm target engagement and downstream pathway modulation.

• Assess effects on the cell cycle.

The following sections provide standardized protocols for these key experiments and examples of how to present the resulting data.

Data Presentation: Characterizing a Novel Inhibitor

Quantitative data from in vitro assays should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Anti-proliferative Activity of a Novel Inhibitor in B-cell Malignancy Cell Lines

Cell Line	Histological Subtype	Treatment Duration (hours)	IC50 (µM)
TMD8	Diffuse Large B-cell Lymphoma (ABC subtype)	72	Data
SU-DHL-4	Diffuse Large B-cell Lymphoma (GCB subtype)	72	Data
MEC-1	Chronic Lymphocytic Leukemia	72	Data
Raji	Burkitt's Lymphoma	72	Data

IC50 values represent the concentration of the inhibitor required to reduce cell proliferation by 50% and are typically determined using a cell viability assay.

Table 2: Induction of Apoptosis by a Novel Inhibitor

Cell Line	Concentration (µM)	Treatment Duration (hours)	% Apoptotic Cells (Annexin V+)
TMD8	1	48	Data
TMD8	5	48	Data
SU-DHL-4	1	48	Data
SU-DHL-4	5	48	Data

% Apoptotic Cells is the percentage of cells positive for Annexin V and negative for a viability dye like Propidium Iodide (PI), representing early to mid-stage apoptosis.

Experimental Protocols

Cell Viability Assay (MTS or similar)

Objective: To determine the effect of a novel inhibitor on the proliferation of B-cell malignancy cell lines and to calculate the IC50 value.

Materials:

• B-cell malignancy cell lines (e.g., TMD8, SU-DHL-4)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Novel inhibitor stock solution (in DMSO)

• 96-well clear-bottom cell culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Reagent)

• Plate reader capable of measuring absorbance at 490 nm

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium.

• Prepare serial dilutions of the novel inhibitor in complete medium.

• Add 100 µL of the inhibitor dilutions to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

Objective: To quantify the induction of apoptosis by a novel inhibitor.

Materials:

• B-cell malignancy cell lines

• Novel inhibitor

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit

• Propidium Iodide (PI) solution

• 1X Annexin-binding buffer[4]

• Flow cytometer

Protocol:

• Seed cells in a 6-well plate at a density that will not exceed confluency after the treatment period.

• Treat cells with the desired concentrations of the novel inhibitor and a vehicle control for 24-48 hours.

• Harvest both adherent and floating cells and wash them with cold PBS.[4]

• Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[4]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 1 µL of PI solution.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.[4]

• Add 400 µL of 1X Annexin-binding buffer to each tube.[4]

• Analyze the samples by flow cytometry within one hour.[4] Healthy cells will be Annexin V and PI negative, apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Western Blotting

Objective: To assess the effect of a novel inhibitor on the phosphorylation status and expression levels of key signaling proteins.

Materials:

• Treated cell lysates

• Protein quantitation assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer (for transfer to PVDF or nitrocellulose membrane)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-BTK, anti-BTK, anti-phospho-Akt, anti-Akt, anti-PARP, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat cells with the inhibitor for a specified time (e.g., 2, 6, 24 hours).

• Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration of the lysates.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system. Analyze the band intensities relative to a loading control (e.g., GAPDH).

Visualizations

Caption: Simplified B-Cell Receptor (BCR) signaling pathway.

Caption: General workflow for in vitro evaluation of a novel inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. US11241409B2 - Neurodegenerative disorders and muscle diseases implicating PUFAs - Google Patents [patents.google.com]

Application Note: (Rac)-PF-06250112 Kinase Activity Assay

Abstract

This document provides a detailed protocol for a radiometric kinase activity assay to determine the inhibitory potency of (Rac)-PF-06250112 against Group I p21-activated kinases (PAK1, PAK2, and PAK3). This application note is intended for researchers, scientists, and drug development professionals investigating the mechanism and efficacy of PAK inhibitors. The protocol describes the necessary reagents, experimental workflow, and data analysis procedures to accurately measure the IC₅₀ value of (Rac)-PF-06250112.

Introduction

The p21-activated kinases (PAKs) are a family of serine/threonine kinases that act as critical effectors for the Rho GTPases Rac1 and Cdc42.[1][2] The PAK family is divided into two groups, with Group I comprising PAK1, PAK2, and PAK3.[1][3] These kinases are key regulators of numerous cellular processes, including cytoskeletal dynamics, cell motility, gene transcription, and apoptosis.[2][3][4] Dysregulation of PAK signaling is implicated in the progression of various human cancers, making them attractive therapeutic targets.[1][5]

(Rac)-PF-06250112 is a small molecule inhibitor targeting the kinase activity of Group I PAKs. To characterize its potency and selectivity, a robust in vitro kinase assay is essential. This document outlines a radiometric filter-binding assay, a gold-standard method for quantifying kinase activity by measuring the incorporation of a radiolabeled phosphate (B84403) group from [γ-³²P]ATP onto a peptide substrate.[6][7]

Signaling Pathway and Mechanism of Inhibition

PAK activation is initiated by the binding of active, GTP-bound Rac/Cdc42, which disrupts an autoinhibitory mechanism and promotes kinase autophosphorylation and activation.[4] Once active, PAKs phosphorylate a wide array of downstream substrates to elicit cellular responses. (Rac)-PF-06250112 acts as an ATP-competitive inhibitor, binding to the active site of the kinase and preventing the phosphorylation of its substrates.

Caption: PAK signaling pathway showing activation by Rac/Cdc42 and inhibition by (Rac)-PF-06250112.

Materials and Reagents

Component	Description	Recommended Supplier
Kinases
Recombinant Human PAK1	Active, full-length	SignalChem / CarnaBio
Recombinant Human PAK2	Active, full-length	SignalChem / CarnaBio
Recombinant Human PAK3	Active, full-length	SignalChem / CarnaBio
Inhibitor
(Rac)-PF-06250112	>98% purity	Selleck Chemicals / MedChemExpress
Substrates & Reagents
PAKtide (RRRLSFAEPG)	Synthetic peptide substrate	AnaSpec / Enzo Life Sciences
[γ-³²P]ATP	~10 mCi/mL	PerkinElmer
ATP, 10 mM Solution	Molecular biology grade	Promega / Sigma-Aldrich
Kinase Buffer (5X)	See protocol for composition	N/A
0.75% Phosphoric Acid	ACS grade	Fisher Scientific
DMSO	Anhydrous, >99.9%	Sigma-Aldrich
Plates & Equipment
P81 Phosphocellulose Plates	96-well filter plates	EMD Millipore
Polypropylene (B1209903) Plates	96-well, V-bottom	Corning
Microplate Scintillation Counter	e.g., TopCount NXT	PerkinElmer

Experimental Protocols

The following workflow provides a visual guide to the assay procedure.

Caption: Experimental workflow for the radiometric PAK kinase activity assay.

Reagent Preparation

• 1X Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij-35, 0.02 mg/ml BSA, 0.1 mM Na₃VO₄, 2 mM DTT. Prepare from sterile filtered stocks.

• Inhibitor Dilution Series: Prepare a 10 mM stock of (Rac)-PF-06250112 in 100% DMSO. Perform a serial dilution in 1X Kinase Buffer to create 10X working solutions (e.g., from 100 µM to 1 nM). Ensure the final DMSO concentration in the assay does not exceed 1%.

• Enzyme Preparation: Thaw recombinant PAK enzymes on ice. Dilute each kinase in 1X Kinase Buffer to a final working concentration that yields a robust signal within the linear range of the assay (typically 5-20 ng/reaction).

• Substrate Preparation: Prepare a stock solution of PAKtide in deionized water. Dilute in 1X Kinase Buffer to a final working concentration (e.g., 200 µM).

• ATP Mix Preparation: Prepare an ATP mix in 1X Kinase Buffer containing unlabeled ATP and [γ-³²P]ATP. The final concentration of ATP should be at or near the Kₘ for the specific PAK isoform (typically 10-100 µM). The specific activity should be approximately 500 cpm/pmol.

Assay Procedure

Perform all steps on ice unless otherwise specified.

• Reaction Setup: In a 96-well polypropylene plate, add reagents in the following order:

  • 12.5 µL of 1X Kinase Buffer (or water if buffer components are added separately).

  • 2.5 µL of 10X inhibitor dilution (or DMSO for 100% activity controls).

  • 5 µL of diluted PAKtide substrate.

  • 2.5 µL of diluted PAK enzyme (add 1X Kinase Buffer to "no enzyme" background control wells).

• Reaction Initiation: Start the reaction by adding 2.5 µL of the ATP/[γ-³²P]ATP mix to all wells. The final reaction volume will be 25 µL.

• Incubation: Seal the plate and incubate at 30°C for 45 minutes.

• Termination and Transfer: Stop the reaction by spotting 10 µL from each well onto a P81 phosphocellulose filter plate.

• Washing: Allow the spots to air dry for a few minutes. Wash the P81 plate three times for 5 minutes each with 200 µL/well of 0.75% phosphoric acid.

• Detection: Aspirate all liquid and allow the plate to air dry completely. Add 30 µL of scintillant to each well and measure the incorporated radioactivity in a microplate scintillation counter (counts per minute, CPM).

Data Analysis and Expected Results

IC₅₀ Calculation

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - (CPM_Inhibitor - CPM_Background) / (CPM_Max_Signal - CPM_Background))

  • CPM_Inhibitor: Signal from wells with inhibitor.

  • CPM_Background: Signal from wells with no enzyme.

  • CPM_Max_Signal: Signal from wells with DMSO only.

• Generate Dose-Response Curve: Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Determine IC₅₀: Use non-linear regression analysis (sigmoidal dose-response with variable slope) to fit the curve and determine the IC₅₀ value, which is the concentration of (Rac)-PF-06250112 that produces 50% inhibition of kinase activity.

Expected Quantitative Data

(Rac)-PF-06250112 is a potent inhibitor of Group I PAKs. The expected IC₅₀ values from a radiometric assay are summarized below.

Kinase Target	Reported IC₅₀ (nM)
PAK1	13.5
PAK2	26.6
PAK3	21.6
PAK4	>10,000

Data obtained from vendor datasheets and literature, typically using radiometric assays at ~100 µM ATP.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
High Background CPM	- Insufficient washing.- Non-specific binding of ATP.	- Increase wash duration or number of washes.- Ensure filter plate does not dry between washes.
Low Signal Window	- Low enzyme activity.- Suboptimal substrate/ATP conc.	- Verify enzyme activity; use a fresh aliquot.- Titrate enzyme, substrate, and ATP to optimize assay conditions.
High Well-to-Well Variability	- Pipetting inaccuracies.- Inconsistent incubation times.	- Use calibrated multichannel pipettes.- Ensure uniform timing for reaction initiation and termination.
Incomplete Inhibition Curve	- Incorrect inhibitor concentration range.	- Widen the range of inhibitor dilutions (e.g., from 1 pM to 100 µM).

References

• 1. Molecular Pathways: Targeting P21-activated Kinase 1 Signaling in Cancer: Opportunities, Challenges and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PAK1 p21 (RAC1) activated kinase 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Pak Signaling in the Development and Progression of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]

Application Notes and Protocols for Flow Cytometry Analysis of B-cells Treated with (Rac)-PF-06250112

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-PF-06250112 is the racemic mixture of PF-06250112, a potent and highly selective inhibitor of Bruton's tyrosine kinase (BTK).[1] BTK is a critical non-receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway, playing a fundamental role in B-cell development, activation, proliferation, and survival.[2][3] Inhibition of BTK is a promising therapeutic strategy for B-cell malignancies and autoimmune diseases.[2][4] These application notes provide detailed protocols for the analysis of B-cells treated with (Rac)-PF-06250112 using flow cytometry, a powerful technique for single-cell analysis of heterogeneous cell populations.[4] The following protocols will enable researchers to assess the pharmacological effects of (Rac)-PF-06250112 on B-cell activation, proliferation, apoptosis, and intracellular signaling pathways.

Key B-Cell Markers for Flow Cytometry Analysis

A comprehensive analysis of the effects of (Rac)-PF-06250112 on B-cells can be achieved by evaluating a panel of cell surface and intracellular markers. The selection of markers will depend on the specific aspect of B-cell biology being investigated.

Marker Type	Marker	Biological Role/Indication
Lineage Marker	CD19	Pan-B-cell marker, essential for B-cell identification.[5]
Activation Markers	CD69	Early activation marker.[2][6][7][8]
CD86	Co-stimulatory molecule, upregulated upon activation.[2][5][6][9]
CD80	Co-stimulatory molecule, upregulated upon activation.[5][6]
Proliferation Marker	Ki-67	Nuclear protein associated with cell proliferation.[10]
Apoptosis Markers	Annexin V	Binds to phosphatidylserine (B164497) exposed on apoptotic cells.[11][12][13]
Propidium Iodide (PI) / 7-AAD	Enters cells with compromised membranes (late apoptotic/necrotic).[11][12][13]
Intracellular Signaling	Phospho-BTK (Y223)	Autophosphorylation site, indicates BTK activation.[1][9]
(Phospho-flow)	Phospho-PLCγ2 (Y759)	Downstream effector of BTK.[3][9][10][14]
Phospho-ERK1/2 (T202/Y204)	Key component of the MAPK pathway, downstream of BCR signaling.[9][10][14]

Experimental Protocols

Protocol 1: Analysis of B-cell Activation

This protocol is designed to assess the effect of (Rac)-PF-06250112 on the expression of activation markers on B-cells following stimulation.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) or isolated B-cells

• (Rac)-PF-06250112 (and vehicle control, e.g., DMSO)

• B-cell stimuli (e.g., anti-IgM, anti-CD40, CpG ODN)

• FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

• Fluorochrome-conjugated antibodies: anti-CD19, anti-CD69, anti-CD86, anti-CD80

• Viability dye (e.g., 7-AAD or a fixable viability dye)

Procedure:

• Cell Preparation: Isolate PBMCs from whole blood using density gradient centrifugation or purify B-cells using magnetic-activated cell sorting (MACS).

• Drug Treatment: Resuspend cells in complete RPMI-1640 medium. Pre-incubate the cells with varying concentrations of (Rac)-PF-06250112 or vehicle control for 1-2 hours at 37°C.

• B-cell Stimulation: Add the chosen B-cell stimulus to the cell cultures and incubate for 18-24 hours at 37°C.

• Staining: a. Harvest the cells and wash with FACS buffer. b. Stain with a viability dye according to the manufacturer's instructions to exclude dead cells from the analysis. c. Incubate the cells with the fluorochrome-conjugated antibodies against CD19, CD69, CD86, and CD80 for 30 minutes at 4°C in the dark. d. Wash the cells twice with FACS buffer.

• Flow Cytometry Acquisition: Resuspend the cells in FACS buffer and acquire the samples on a flow cytometer. Collect a sufficient number of events for robust statistical analysis.

• Data Analysis: Gate on the live, single B-cell population (CD19+). Analyze the expression levels (Mean Fluorescence Intensity, MFI) and percentage of positive cells for CD69, CD86, and CD80 in the treated versus control samples.

Protocol 2: Analysis of B-cell Proliferation

This protocol measures the inhibitory effect of (Rac)-PF-06250112 on B-cell proliferation using Ki-67 staining.

Materials:

• PBMCs or isolated B-cells

• (Rac)-PF-06250112 (and vehicle control)

• B-cell stimuli

• FACS buffer

• Fluorochrome-conjugated antibodies: anti-CD19

• Fixation/Permeabilization buffer (e.g., Foxp3/Transcription Factor Staining Buffer Set)

• Fluorochrome-conjugated anti-Ki-67 antibody

Procedure:

• Cell Culture and Treatment: Follow steps 1-3 from Protocol 1, extending the incubation period with the stimulus to 48-72 hours to allow for cell division.

• Surface Staining: a. Harvest and wash the cells. b. Stain for the surface marker CD19 as described in Protocol 1.

• Intracellular Staining: a. Fix and permeabilize the cells using a fixation/permeabilization buffer set according to the manufacturer's protocol. b. Incubate the permeabilized cells with the anti-Ki-67 antibody for 30-45 minutes at room temperature in the dark. c. Wash the cells with permeabilization buffer.

• Flow Cytometry Acquisition and Analysis: Resuspend the cells in FACS buffer and acquire on a flow cytometer. Gate on the CD19+ B-cell population and quantify the percentage of Ki-67 positive cells.

Protocol 3: Analysis of B-cell Apoptosis

This protocol utilizes Annexin V and a viability dye to quantify apoptosis induced by (Rac)-PF-06250112.[12][13]

Materials:

• PBMCs or isolated B-cells

• (Rac)-PF-06250112 (and vehicle control)

• Annexin V Binding Buffer

• Fluorochrome-conjugated Annexin V

• Propidium Iodide (PI) or 7-AAD

Procedure:

• Cell Treatment: Culture B-cells with (Rac)-PF-06250112 or vehicle control for a predetermined time course (e.g., 24, 48 hours).

• Staining: a. Harvest the cells, including any non-adherent cells from the supernatant. b. Wash the cells with cold PBS. c. Resuspend the cells in Annexin V Binding Buffer. d. Add fluorochrome-conjugated Annexin V and PI or 7-AAD to the cells. e. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Acquisition and Analysis: Acquire the samples immediately on a flow cytometer. Analyze the percentage of cells in each quadrant:

  • Annexin V- / PI- (Live cells)

  • Annexin V+ / PI- (Early apoptotic cells)

  • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

  • Annexin V- / PI+ (Necrotic cells)

Protocol 4: Analysis of Intracellular Signaling (Phospho-flow)

This protocol assesses the direct inhibitory effect of (Rac)-PF-06250112 on the phosphorylation of key signaling proteins in the BCR pathway.

Materials:

• PBMCs or isolated B-cells

• (Rac)-PF-06250112 (and vehicle control)

• B-cell stimulus (e.g., anti-IgM)

• Fixation buffer (e.g., Cytofix)

• Permeabilization buffer (e.g., Perm Buffer III)

• Fluorochrome-conjugated antibodies: anti-CD19, anti-pBTK, anti-pPLCγ2, anti-pERK1/2

Procedure:

• Drug Treatment and Stimulation: a. Pre-incubate B-cells with (Rac)-PF-06250112 or vehicle control for 1-2 hours. b. Stimulate the cells with anti-IgM for a short duration (e.g., 5-15 minutes) at 37°C.

• Fixation: Immediately stop the stimulation by adding a fixation buffer and incubate for 10-15 minutes at 37°C.

• Permeabilization: a. Wash the cells and permeabilize them with a permeabilization buffer (e.g., ice-cold methanol) for 30 minutes on ice. b. Wash the cells thoroughly to remove the permeabilization buffer.

• Intracellular Staining: a. Stain the cells with a cocktail of fluorochrome-conjugated antibodies against CD19, pBTK, pPLCγ2, and pERK1/2 for 60 minutes at room temperature in the dark. b. Wash the cells.

• Flow Cytometry Acquisition and Analysis: Resuspend the cells in FACS buffer and acquire on a flow cytometer. Gate on the CD19+ B-cell population and measure the MFI of the phosphorylated proteins.

Data Presentation

The quantitative data obtained from the flow cytometry experiments should be summarized in clear and structured tables for easy comparison between different treatment conditions.

Table 1: Effect of (Rac)-PF-06250112 on B-cell Activation Markers

Treatment	Concentration (nM)	% CD69+ of CD19+ cells	MFI of CD86 on CD19+ cells	% CD80+ of CD19+ cells
Vehicle Control	-
(Rac)-PF-06250112	1
(Rac)-PF-06250112	10
(Rac)-PF-06250112	100
(Rac)-PF-06250112	1000

Table 2: Effect of (Rac)-PF-06250112 on B-cell Proliferation and Apoptosis

Treatment	Concentration (nM)	% Ki-67+ of CD19+ cells	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)
Vehicle Control	-
(Rac)-PF-06250112	1
(Rac)-PF-06250112	10
(Rac)-PF-06250112	100
(Rac)-PF-06250112	1000

Table 3: Effect of (Rac)-PF-06250112 on BCR Signaling Pathway

Treatment	Concentration (nM)	MFI of pBTK on CD19+ cells	MFI of pPLCγ2 on CD19+ cells	MFI of pERK1/2 on CD19+ cells
Vehicle Control	-
(Rac)-PF-06250112	1
(Rac)-PF-06250112	10
(Rac)-PF-06250112	100
(Rac)-PF-06250112	1000

Visualizations

Caption: B-Cell Receptor signaling pathway and the inhibitory action of (Rac)-PF-06250112 on BTK.

References

• 1. Frontiers | Research-based flow cytometry assays for pathogenic assessment in the human B-cell biology of gene variants revealed in the diagnosis of inborn errors of immunity: a Bruton’s tyrosine kinase case-study [frontiersin.org]
• 2. Recent Advances in BTK Inhibitors for the Treatment of Inflammatory and Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | BTK Inhibitors in Chronic Lymphocytic Leukemia: Biological Activity and Immune Effects [frontiersin.org]
• 4. Frontiers | ASK120067 potently suppresses B-cell or T-cell malignancies in vitro and in vivo by inhibiting BTK and ITK [frontiersin.org]
• 5. BTK inhibition limits B-cell–T-cell interaction through modulation of B-cell metabolism: implications for multiple sclerosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacodynamic analysis of BTK inhibition in patients with chronic lymphocytic leukemia treated with acalabrutinib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BTK inhibition targets in vivo CLL proliferation through its effects on B-cell receptor signaling activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synergistic apoptotic effects in cancer cells by the combination of CLK and Bcl-2 family inhibitors | PLOS One [journals.plos.org]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bruton's tyrosine kinase inhibition induces rewiring of proximal and distal B‐cell receptor signaling in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-PF-06250112 in BTK Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a pivotal role in B-cell receptor (BCR) signaling and is crucial for B-cell development, activation, and proliferation.[1][2][3] Dysregulation of BTK signaling is implicated in various B-cell malignancies and autoimmune diseases, making it a significant therapeutic target.[4][5][6] (Rac)-PF-06250112 is a potent and selective, orally bioavailable small-molecule inhibitor of BTK.[7][8][9] It acts as a covalent but reversible inhibitor by targeting a cysteine residue (Cys481) within the ATP-binding pocket of BTK.[7] This interaction blocks BTK's enzymatic activity, thereby inhibiting downstream signaling cascades. These application notes provide detailed protocols and data for utilizing (Rac)-PF-06250112 as a tool to investigate the downstream signaling pathways of BTK.

Mechanism of Action

(Rac)-PF-06250112 covalently binds to Cys481 in the ATP-binding site of BTK.[7] This binding is reversible, with a reported slow off-rate (T1/2 = 7 hours).[7] Upon BCR activation, spleen tyrosine kinase (Syk) phosphorylates BTK at Tyr551, which is a prerequisite for BTK's full activation through autophosphorylation at Tyr223.[7] (Rac)-PF-06250112 specifically inhibits the autophosphorylation of BTK at Tyr223 in a dose-dependent manner, without affecting the Syk-mediated phosphorylation at Tyr551.[7] The inhibition of Tyr223 autophosphorylation prevents the activation of downstream effectors like phospholipase Cγ2 (PLCγ2), subsequently blocking the production of second messengers such as inositol (B14025) trisphosphate and subsequent calcium mobilization.[7]

Caption: BTK signaling pathway and inhibition by (Rac)-PF-06250112.

Quantitative Data

The inhibitory activity of (Rac)-PF-06250112 has been quantified in various in vitro and cell-based assays. The following tables summarize the key potency and selectivity data.

Table 1: In Vitro Kinase Inhibitory Activity of (Rac)-PF-06250112

Kinase Target	IC50 (nM)	Reference
BTK	0.5	[7][8][9]
BMX	0.9	[7][8][9]
TEC	1.2	[7][8][9]
IL-2-inducible T cell kinase (ITK)	>10,000-fold selective vs BTK	[7]
JAK3	>10,000-fold selective vs BTK	[7]

Table 2: Cellular Activity of (Rac)-PF-06250112

Assay	Cell Type/System	IC50 (nM)	Reference
Inhibition of Inositol Monophosphate Generation	Ramos (human B-cell line)	12	[7]
Inhibition of B-Cell Proliferation	Primary Human B-Cells	2.5	[7]
Inhibition of anti-IgE-mediated Histamine Release	Human Whole Blood	68	[7]

Experimental Protocols

Detailed methodologies for key experiments to study downstream BTK signaling using (Rac)-PF-06250112 are provided below.

In Vitro BTK Kinase Assay (ADP-Glo™ Format)

This protocol describes the determination of the IC50 of (Rac)-PF-06250112 against purified BTK enzyme by measuring ADP production.

Caption: Workflow for the in vitro BTK kinase inhibition assay.

Materials:

• Recombinant human BTK enzyme

• Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• (Rac)-PF-06250112

• Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 2 mM MnCl2, 50 µM DTT)[7]

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

Procedure:

• Compound Preparation: Prepare a serial dilution of (Rac)-PF-06250112 in kinase buffer. Include a DMSO-only control.

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µL of diluted (Rac)-PF-06250112 or DMSO control.

  • 2 µL of BTK enzyme diluted in kinase buffer.

  • 2 µL of a mix of kinase substrate and ATP in kinase buffer.

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well to convert the ADP generated by the kinase reaction into ATP. Incubate at room temperature for 30 minutes.

• Signal Detection: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Western Blot Analysis of BTK Phosphorylation

This protocol details the procedure for assessing the effect of (Rac)-PF-06250112 on BTK autophosphorylation (p-Tyr223) and Syk-mediated phosphorylation (p-Tyr551) in a B-cell line like Ramos.

Caption: Workflow for Western blot analysis of BTK phosphorylation.

Materials:

• Ramos B-cells

• (Rac)-PF-06250112

• Anti-human IgM, F(ab')2 fragment

• Cell Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-pBTK (Tyr223), anti-pBTK (Tyr551), anti-total BTK

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed Ramos cells and allow them to rest. Pre-incubate the cells with varying concentrations of (Rac)-PF-06250112 or DMSO control for 1-2 hours.

• Cell Stimulation: Stimulate the cells with anti-human IgM (e.g., 10 µg/mL) for 5-10 minutes at 37°C.

• Cell Lysis: Immediately place the cells on ice, wash with ice-cold PBS, and lyse with ice-cold lysis buffer containing protease and phosphatase inhibitors.[10]

• Protein Quantification: Clarify the lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Normalize protein amounts for all samples, add Laemmli sample buffer, boil, and load onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.[11]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-pBTK Tyr223) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply ECL substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total BTK.

B-Cell Proliferation Assay

This protocol measures the inhibitory effect of (Rac)-PF-06250112 on the proliferation of primary human B-cells stimulated through the BCR.

Materials:

• Isolated primary human B-cells

• (Rac)-PF-06250112

• Anti-human IgM antibody

• IL-4 (optional, for co-stimulation)

• Cell proliferation reagent (e.g., [3H]-thymidine or CellTiter-Glo®)

• 96-well cell culture plates

Procedure:

• Cell Plating: Plate primary human B-cells in a 96-well plate at a density of 1-2 x 10^5 cells/well.

• Compound Addition: Add serial dilutions of (Rac)-PF-06250112 or DMSO control to the wells.

• Cell Stimulation: Add anti-human IgM (e.g., 10 µg/mL) and optionally IL-4 to stimulate B-cell proliferation. Include unstimulated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Proliferation Measurement:

  • For [3H]-thymidine incorporation: Pulse the cells with 1 µCi of [3H]-thymidine for the final 16-18 hours of incubation. Harvest the cells onto filter mats and measure incorporated radioactivity using a scintillation counter.

  • For CellTiter-Glo®: Add the reagent directly to the wells according to the manufacturer's protocol and measure luminescence, which correlates with the number of viable cells.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each concentration of (Rac)-PF-06250112 relative to the stimulated control and determine the IC50 value.

Conclusion

(Rac)-PF-06250112 is a valuable chemical probe for studying the intricacies of BTK signaling. Its high potency and selectivity allow for the precise dissection of BTK's role in various downstream cellular events. The protocols outlined in these application notes provide a robust framework for researchers to investigate the effects of BTK inhibition on kinase activity, protein phosphorylation, and B-cell function, thereby facilitating further discoveries in B-cell biology and the development of novel therapeutics.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. ptglab.com [ptglab.com]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. karger.com [karger.com]
• 6. The Allergen-Specific IgE Concentration Is Important for Optimal Histamine Release From Passively Sensitized Basophils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]
• 8. promega.com [promega.com]
• 9. benchchem.com [benchchem.com]
• 10. Cell lysis and immunoblotting for protein and phospho-protein quantification [protocols.io]
• 11. inventbiotech.com [inventbiotech.com]

Application Notes and Protocols for (Rac)-PF-06250112 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). As a crucial mediator in various signaling pathways, including the B-cell receptor (BCR) and Fc receptor (FcR) pathways, BTK is a significant target in immunology and oncology research. These application notes provide a detailed protocol for the dissolution and use of (Rac)-PF-06250112 in cell culture experiments.

Data Presentation

Quantitative data for (Rac)-PF-06250112 is summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	438.43 g/mol	[1]
Appearance	White to beige powder	[1]
Purity	≥98% (HPLC)	[1]
Solubility	DMSO: 5 mg/mL (warmed) or 10 mM	[1]
Storage Temperature	-20°C	[1]
Mechanism of Action	Potent inhibitor of Bruton's tyrosine kinase (BTK)	[1]

Signaling Pathways

(Rac)-PF-06250112 exerts its effects by inhibiting BTK, a key kinase in B-cell and myeloid cell signaling.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot Analysis of pBTK Inhibition by (Rac)-PF-06250112

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a pivotal role in B-cell receptor (BCR) signaling pathways, which are essential for B-cell development, proliferation, and survival. The dysregulation of BTK activity has been implicated in various B-cell malignancies and autoimmune diseases, making it a significant therapeutic target. Upon B-cell activation, BTK undergoes autophosphorylation at the Tyrosine 223 (Tyr223) residue, a critical step for its full enzymatic activation.

(Rac)-PF-06250112 is a potent and highly selective, orally bioavailable inhibitor of BTK.[1][2] Its racemate, PF-06250112, has demonstrated a strong inhibitory effect on BTK with an IC50 of 0.5 nM in enzymatic assays.[1][3] This compound covalently binds to the Cysteine 481 residue within the ATP-binding pocket of BTK, effectively blocking its autophosphorylation at Tyr223 and subsequent downstream signaling.[1]

This document provides a comprehensive protocol for assessing the inhibitory activity of (Rac)-PF-06250112 on BTK phosphorylation (pBTK) in a cellular context using Western blotting. This technique allows for the sensitive detection and semi-quantitative analysis of the phosphorylation status of BTK, providing a direct measure of the compound's efficacy.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the BTK signaling pathway and the experimental workflow for the Western blot protocol.

Caption: BTK signaling cascade and the inhibitory action of (Rac)-PF-06250112.

Caption: Overall workflow for Western blot analysis of pBTK.

Experimental Protocols

Reagents and Buffers

Reagent/Buffer	Composition	Storage
Cell Culture Medium	RPMI-1640, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	4°C
Modified RIPA Lysis Buffer	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.25% Sodium Deoxycholate. Add inhibitors fresh.	4°C
Protease/Phosphatase Inhibitors	Commercial cocktail (e.g., Halt™ Protease and Phosphatase Inhibitor Cocktail, 100X)	4°C or -20°C
Laemmli Sample Buffer (4X)	250 mM Tris-HCl (pH 6.8), 8% SDS, 40% Glycerol, 0.02% Bromophenol Blue, 20% β-mercaptoethanol	Room Temp.
TBST (Wash Buffer)	20 mM Tris, 150 mM NaCl, 0.1% Tween-20, pH 7.6	Room Temp.
Blocking Buffer	5% Bovine Serum Albumin (BSA) in TBST	4°C

Cell Culture and Treatment

• Cell Culture : Culture Ramos cells, a human Burkitt's lymphoma cell line, in complete RPMI-1640 medium in a humidified incubator at 37°C with 5% CO2. Maintain cell density between 2 x 10^5 and 1 x 10^6 viable cells/mL.

• Cell Seeding : Seed Ramos cells at a density of 8 x 10^5 cells/mL in 6-well plates.

• Inhibitor Treatment : Prepare stock solutions of (Rac)-PF-06250112 in DMSO. Pre-treat cells by adding the desired final concentrations of the inhibitor (e.g., a dose-response from 1 nM to 1 µM) or vehicle control (DMSO) to the culture medium. Incubate for 1-2 hours at 37°C. A study on PF-06250112 showed a dose-dependent inhibition of pBTK (Tyr223) in this range.[1]

• Cell Stimulation : To induce BTK phosphorylation, stimulate the cells by adding anti-human IgM F(ab')2 antibody to a final concentration of 5-10 µg/mL. Incubate for 5-10 minutes at 37°C.[1]

• Harvesting : Immediately after stimulation, transfer the plates to ice. Collect the cells by centrifugation at 500 x g for 5 minutes at 4°C.

Protein Extraction and Quantification

• Cell Lysis : Aspirate the supernatant and wash the cell pellet once with ice-cold Phosphate-Buffered Saline (PBS). Centrifuge again and discard the supernatant.

• Add 100-200 µL of ice-cold modified RIPA Lysis Buffer, freshly supplemented with a 1X concentration of protease and phosphatase inhibitor cocktail, to the cell pellet.

• Resuspend the pellet thoroughly and incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification : Transfer the supernatant (protein lysate) to a new pre-chilled tube. Determine the protein concentration of each lysate using a BCA or Bradford protein assay according to the manufacturer's instructions.

Western Blotting

Step	Parameter	Details
Sample Preparation	Protein Amount	20-40 µg per lane
Denaturation	Mix lysate with 4X Laemmli sample buffer and boil at 95-100°C for 5 minutes.
SDS-PAGE	Gel Percentage	8-10% polyacrylamide gel
Running Conditions	Run at a constant voltage (e.g., 100-120 V) until the dye front reaches the bottom.
Protein Transfer	Membrane	Polyvinylidene difluoride (PVDF)
Transfer Method	Wet or semi-dry transfer according to manufacturer's instructions.
Transfer Confirmation	Stain the membrane with Ponceau S to verify transfer efficiency.
Blocking	Blocking Agent	5% BSA in TBST
Incubation	1 hour at room temperature with gentle agitation.
Primary Antibody	Anti-pBTK (Tyr223)	1:1000 dilution in 5% BSA/TBST. Incubate overnight at 4°C.
Anti-Total BTK	1:1000 dilution in 5% BSA/TBST. Incubate overnight at 4°C.
Loading Control (e.g., β-Actin)	1:1000 - 1:5000 dilution in 5% BSA/TBST. Incubate for 1 hour at RT or overnight at 4°C.
Washing	Buffer & Duration	Wash three times for 10 minutes each with TBST.
Secondary Antibody	Antibody Type	HRP-conjugated anti-rabbit or anti-mouse IgG
Dilution	1:2000 - 1:10000 in 5% BSA/TBST.
Incubation	1 hour at room temperature with gentle agitation.
Final Washes	Buffer & Duration	Wash three times for 10 minutes each with TBST.
Detection	Substrate	Enhanced Chemiluminescence (ECL) substrate
Imaging	Capture the signal using a digital imager or X-ray film. Avoid signal saturation.

Data Analysis

• Densitometry : Quantify the band intensities for pBTK, total BTK, and the loading control using densitometry software (e.g., ImageJ).

• Normalization : For each sample, normalize the pBTK band intensity to the total BTK band intensity to determine the relative level of BTK phosphorylation. Further normalization to the loading control (e.g., β-Actin) can be performed to account for any variations in protein loading.

• Inhibition Calculation : Compare the normalized pBTK levels in the (Rac)-PF-06250112-treated samples to the vehicle-treated, stimulated control to determine the percent inhibition.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No/Weak pBTK Signal	Inefficient stimulation.	Optimize anti-IgM concentration and stimulation time.
Dephosphorylation of sample.	Ensure lysis buffer is ice-cold and contains fresh phosphatase inhibitors.
Low protein load.	Load a minimum of 20 µg of protein per lane.
High Background	Insufficient blocking.	Increase blocking time to 1.5-2 hours.
Antibody concentration too high.	Titrate primary and secondary antibody concentrations.
Insufficient washing.	Increase the number and duration of wash steps.
Non-specific Bands	Antibody is not specific.	Use a different, validated monoclonal antibody.
Protein degradation.	Ensure fresh protease inhibitors are used and keep samples on ice.

Disclaimer: This protocol provides a general framework. Researchers should optimize specific conditions, such as antibody concentrations and incubation times, for their particular experimental setup and reagents. All products are for Research Use Only.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Navigating the Challenges of Chiral Separation: A Technical Support Guide

For researchers, scientists, and drug development professionals engaged in the chiral HPLC separation of pharmaceutical compounds, this guide provides a comprehensive technical support center. While specific experimental data for the chiral separation of PF-06250112 enantiomers is not publicly available, this document offers robust troubleshooting guides, frequently asked questions (FAQs), and generalized experimental protocols applicable to a wide range of chiral molecules.

This support center is designed to address common issues encountered during method development and routine analysis, enabling users to efficiently resolve challenges and ensure the accuracy and robustness of their chiral separation methods.

General Troubleshooting Guide

This section addresses specific problems that may arise during the chiral HPLC separation process in a question-and-answer format.

Issue 1: High System Backpressure

• Question: My HPLC system is showing an unusually high backpressure after installing a new chiral column. What could be the cause and how can I fix it?

• Answer: High backpressure is a common issue that can often be resolved by systematically checking different components of the HPLC system.

  • Potential Causes & Solutions:

    • Blocked Inlet Frit: The inlet frit of the column can become blocked by particulate matter from the sample or mobile phase.[1] To resolve this, you can try back-flushing the column (reversing the flow direction) at a low flow rate.[1] If this does not resolve the issue, the frit may need to be replaced.[1] Using a guard column is highly recommended to prevent frit blockage.[1]

    • Sample Precipitation: If the sample is dissolved in a solvent stronger than the mobile phase, it can precipitate on the column when injected.[1] Ensure your sample solvent is compatible with and ideally weaker than the mobile phase.

    • Contamination: Contamination from previous analyses can build up on the column. For immobilized columns, flushing with a strong solvent like THF or DMF can help.[1] For coated columns, use the strongest compatible solvent, often isopropanol.[1]

    • Incompatible Solvents: Using solvents that are incompatible with the chiral stationary phase (CSP) can damage the column, especially coated-type CSPs.[1] Always ensure the entire HPLC system is flushed with a compatible solvent before connecting the chiral column.[1]

Issue 2: Poor Peak Shape (Broadening, Tailing, or Fronting)

• Question: I am observing significant peak tailing for my basic analyte on a silica-based chiral column. What is the likely cause and what are my options to improve the peak shape?

• Answer: Peak tailing, especially for basic compounds, is often due to secondary interactions with the stationary phase.

  • Potential Causes & Solutions:

    • Silanol (B1196071) Interactions: Free silanol groups on silica-based columns can interact with basic analytes, causing tailing.[2] Using a base-deactivated column or adding a basic modifier (e.g., diethylamine, ethanolamine) to the mobile phase can mitigate these interactions.

    • Column Overload: Injecting too much sample can lead to peak fronting.[2] Try reducing the injection volume or the sample concentration.[2]

    • Extra-Column Volume: Excessive tubing length or a large detector cell volume can contribute to peak broadening.[2] Use tubing with a small internal diameter and a detector with a low-volume flow cell.[2]

    • Column Degradation: Over time, the stationary phase can degrade, leading to poor peak shape. If other troubleshooting steps fail, the column may need to be replaced.[3]

Issue 3: Loss of Resolution or No Separation

• Question: My previously validated chiral method is now showing a complete loss of separation between the enantiomers. What should I investigate?

• Answer: A sudden loss of resolution can be alarming and points to a significant change in the chromatographic system.

  • Potential Causes & Solutions:

    • Column Damage: The most common cause is damage to the chiral stationary phase. This can be due to incompatible solvents, extreme pH, or high temperatures.[3] For coated CSPs, certain solvents can strip the chiral selector from the silica (B1680970) support.[1][3] Review the column's care and use manual to ensure proper handling.

    • Mobile Phase Preparation Error: Incorrect preparation of the mobile phase, such as wrong solvent ratios or missing additives, will drastically affect the separation. Prepare a fresh batch of mobile phase, paying close attention to the composition.

    • Strongly Retained Contaminants: Adsorption of impurities from the sample onto the stationary phase can alter its chiral recognition capabilities.[1] A proper column wash, as recommended by the manufacturer, may restore performance.[1]

    • Column Aging: Chiral columns have a finite lifetime and their performance will degrade over time with use.[3] It may be time to replace the column.

Frequently Asked Questions (FAQs)

Q1: How do I select the right chiral stationary phase (CSP) for my compound?

A1: The selection of a CSP is crucial for successful chiral separation. Polysaccharide-based CSPs (e.g., cellulose (B213188) and amylose (B160209) derivatives) are the most widely used and are often a good starting point due to their broad applicability.[4][5] A screening approach using a set of complementary columns under different mobile phase conditions (normal phase, reversed-phase, and polar organic) is a highly effective strategy.[6]

Q2: What are the typical mobile phases used for chiral HPLC?

A2: The choice of mobile phase depends on the CSP and the analyte.

• Normal Phase: Typically consists of a non-polar solvent like hexane (B92381) or heptane (B126788) with a polar modifier such as ethanol, isopropanol, or butanol.[7]

• Reversed-Phase: Uses a polar mobile phase, such as water with acetonitrile (B52724) or methanol, often with buffers to control pH.

• Polar Organic Mode: Employs polar organic solvents like acetonitrile or methanol, sometimes with additives.[7]

Q3: What is the role of additives in the mobile phase for chiral separations?

A3: Additives can significantly improve peak shape and resolution.

• Acidic Additives (e.g., trifluoroacetic acid, formic acid): Used to suppress the ionization of acidic analytes and improve their peak shape.

• Basic Additives (e.g., diethylamine, ethanolamine): Used for basic analytes to reduce tailing caused by interactions with silanol groups.[2]

• Chiral Mobile Phase Additives (CMPA): In this less common technique, a chiral selector is added to the mobile phase, and an achiral column is used.[8][9]

Data Presentation

Table 1: Common Chiral Stationary Phases and Their General Applications

CSP Type	Chiral Selector	Common Applications	Separation Modes
Polysaccharide-Based	Cellulose or Amylose derivatives (e.g., tris(3,5-dimethylphenylcarbamate))	Broad range of chiral compounds, including pharmaceuticals, pesticides, and natural products.[4]	Normal Phase, Reversed-Phase, Polar Organic
Pirkle-Type (Brush-Type)	Small chiral molecules covalently bonded to silica (e.g., (R)-N-(3,5-dinitrobenzoyl)phenylglycine)	Compounds with π-acidic or π-basic groups capable of π-π interactions.[10]	Normal Phase, Supercritical Fluid Chromatography
Macrocyclic Antibiotic-Based	Glycopeptides like Teicoplanin or Vancomycin	Amino acids, peptides, and other polar compounds.[7]	Reversed-Phase, Polar Organic
Cyclodextrin-Based	α-, β-, or γ-cyclodextrin and their derivatives	Compounds that can fit into the chiral cavity of the cyclodextrin.[7]	Reversed-Phase
Protein-Based	Proteins like bovine serum albumin (BSA) or α1-acid glycoprotein (B1211001) (AGP)	Wide range of drugs, particularly for biological sample analysis.	Reversed-Phase

Table 2: Typical Mobile Phase Compositions for Chiral HPLC

Separation Mode	Primary Solvent(s)	Modifier(s)	Common Additive(s)
Normal Phase	Hexane, Heptane	Ethanol, Isopropanol, n-Butanol	Acidic: Trifluoroacetic Acid (TFA), Acetic AcidBasic: Diethylamine (DEA), Ethanolamine
Reversed-Phase	Water, Buffer (e.g., Phosphate, Acetate)	Acetonitrile, Methanol	TFA, Formic Acid (for acidic analytes)Ammonium Bicarbonate, DEA (for basic analytes)
Polar Organic	Acetonitrile, Methanol	Ethanol	Acidic or Basic modifiers as needed

Experimental Protocols

Generic Protocol for Chiral Method Development

• Analyte Characterization: Determine the solubility, pKa, and UV absorbance maxima of the analyte.

• Initial CSP and Mobile Phase Screening:

  • Select a set of 3-4 complementary chiral columns (e.g., from different polysaccharide derivatives).

  • Screen these columns with a few generic mobile phases under both normal phase and reversed-phase conditions. A typical screening gradient might be a fast gradient from a weak solvent to a strong solvent.

• Optimization of the "Hit":

  • Once a promising separation is identified, optimize the mobile phase composition.

  • Modifier Concentration: Vary the percentage of the alcohol modifier in normal phase or the organic solvent in reversed-phase to fine-tune retention and resolution.

  • Additive Selection and Concentration: If peak shape is poor, introduce an appropriate acidic or basic additive and optimize its concentration.

  • Flow Rate and Temperature: Adjust the flow rate and column temperature to improve efficiency and resolution. Lower flow rates and temperatures can sometimes enhance separation.

• Method Validation: Once the desired separation is achieved, validate the method according to the relevant guidelines (e.g., ICH) for parameters such as specificity, linearity, accuracy, precision, and robustness.

Mandatory Visualization

Caption: Workflow for chiral HPLC method development.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. chiraltech.com [chiraltech.com]
• 2. tajhizshimi.com [tajhizshimi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. sfera.unife.it [sfera.unife.it]
• 6. fagg.be [fagg.be]
• 7. csfarmacie.cz [csfarmacie.cz]
• 8. Chiral Mobile-Phase Additives in HPLC Enantioseparations | Springer Nature Experiments [experiments.springernature.com]
• 9. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 10. Screening of Pirkle-type chiral stationary phases for HPLC enantioseparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Experiments with PAK Inhibitors

This technical support guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting experimental results obtained with p21-activated kinase (PAK) inhibitors. While the initial query mentioned "(Rac)-PF-06250112," this specific compound name appears to be a conflation of terms. PF-06250112 is documented as a Bruton's tyrosine kinase (BTK) inhibitor. However, the inclusion of "Rac" strongly suggests an interest in the Rac-PAK signaling pathway. Therefore, this guide focuses on a well-characterized, potent PAK inhibitor, PF-3758309 , as a representative compound for addressing common experimental challenges with this class of inhibitors.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues encountered during experiments with PAK inhibitors like PF-3758309.

1. Solubility and Compound Stability

• Question: My PAK inhibitor is precipitating out of solution when I dilute it in my aqueous assay buffer. What should I do?

  Answer: This is a common issue with hydrophobic small molecule inhibitors. PF-3758309 is soluble in organic solvents like DMSO and ethanol (B145695) but has low aqueous solubility[1][2].

  • Initial Stock Solution: Prepare a high-concentration stock solution (e.g., 10-25 mg/mL) in 100% DMSO[1][3]. Warm the solution gently (e.g., 37°C) and use an ultrasonic bath to ensure it is fully dissolved[1]. Store this stock at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Working Dilutions: When preparing working dilutions for your experiment, perform serial dilutions in DMSO first to get closer to your final concentration. Then, add the small volume of the DMSO-diluted inhibitor to your aqueous buffer with vigorous vortexing.

  • Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium or assay buffer is low (ideally ≤ 0.5%) to avoid solvent-induced artifacts. Run a vehicle control with the same final DMSO concentration.

  • Alternative Solvents: For in vivo studies, PF-3758309 has been formulated in 2% carboxymethyl cellulose[4].

• Question: I am unsure about the stability of my PAK inhibitor in solution. How can I ensure it remains active?

  Answer: Stock solutions of PF-3758309 in DMSO are generally stable for several months when stored at -20°C[1]. However, aqueous solutions should be prepared fresh for each experiment and not stored for long periods. If you suspect degradation, it is best to use a fresh aliquot of the inhibitor.

2. Inconsistent or Unexpected Experimental Results

• Question: I am seeing variable inhibition of my target in my cellular assays. What could be the cause?

  Answer: Inconsistent results can stem from several factors:

  • Cellular Health and Confluency: Ensure your cells are healthy and in the logarithmic growth phase. Cell density can affect signaling pathways, so plate cells consistently across experiments.

  • Compound Potency in Cells: The IC50 of PF-3758309 for inhibiting anchorage-independent growth in HCT116 cells is extremely potent (0.24 nM), while in other cell lines it can be in the low nanomolar range (average of 4.7 nM across a panel)[5]. The potency can be much lower in cellular assays compared to biochemical assays due to factors like cell permeability and efflux pumps.

  • Efflux Pumps: PF-3758309 is a substrate for efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). Cell lines with high expression of these transporters may show resistance to the inhibitor[6].

  • Incubation Time: The duration of inhibitor treatment is critical. Short incubation times may not be sufficient to observe downstream effects. For example, in some studies, cells were treated for 48-72 hours to assess effects on cell viability[1][4].

• Question: I am observing effects that don't seem to be related to PAK signaling. Could these be off-target effects?

  Answer: Yes, like most kinase inhibitors, PF-3758309 is not perfectly selective and can inhibit other kinases, especially at higher concentrations.

  • Known Off-Targets: At concentrations higher than those needed for PAK inhibition, PF-3758309 can inhibit other kinases such as SRC, FYN, YES, AMPK, and RSK[6]. A study also showed that the ability of PF-3758309 to block cancer cell growth might be through an off-target effect, as it was equipotent in killing melanoma cells with and without PAK4 expression[6].

  • Mitigating Off-Target Effects: Use the lowest effective concentration of the inhibitor possible, based on dose-response experiments. Corroborate your findings using a structurally different PAK inhibitor or by using genetic approaches like siRNA or CRISPR to knock down your PAK isoform of interest.

• Question: My western blot results for downstream PAK targets are weak or inconsistent. How can I improve them?

  Answer: Western blotting for signaling proteins can be challenging.

  • Weak or No Signal:

    • Low Protein Abundance: The phosphorylated form of a downstream target like LIMK or cofilin might be of low abundance. Ensure you load sufficient total protein (20-40 µg per lane).

    • Suboptimal Lysis Buffer: Use a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation status and integrity of your target proteins. RIPA buffer is a common choice[7].

    • Antibody Quality: Use a validated antibody for your specific target and its phosphorylated form. Check the antibody datasheet for recommended applications and dilutions.

    • Incomplete Protein Transfer: Verify transfer efficiency using Ponceau S staining. For larger proteins, you may need to optimize transfer time and buffer composition[7][8].

  • High Background:

    • Inadequate Blocking: Block the membrane for at least 1 hour at room temperature with 5% non-fat dry milk or BSA in TBST.

    • Antibody Concentration Too High: Titrate your primary and secondary antibody concentrations to find the optimal balance between signal and background.

    • Insufficient Washing: Increase the number and duration of washes with TBST after primary and secondary antibody incubations[9].

Data Presentation

Table 1: Kinase Inhibitory Profile of PF-3758309

Target Kinase	Inhibition Constant (Ki)	IC50	Notes
PAK4	18.7 ± 6.6 nM[5][10]	1.3 nM (in-cell pGEF-H1 assay)[5]	Potent, ATP-competitive inhibitor. Kd = 2.7 nM[3].
PAK1	13.7 ± 1.8 nM[5][10]	-	Similar potency to PAK4.
PAK5	18.1 ± 5.1 nM[3][5]	-	Group II PAK isoform.
PAK6	17.1 ± 5.3 nM[3][5]	-	Group II PAK isoform.
PAK2	-	190 nM[3][5]	Less sensitive Group I PAK isoform.
PAK3	-	99 nM[3][5]	Less sensitive Group I PAK isoform.
Other Kinases	-	-	Can inhibit SRC, FYN, YES, AMPK, RSK, and others at higher concentrations[6].

Experimental Protocols

1. In Vitro PAK4 Kinase Assay

This protocol is adapted from standard kinase assay procedures and is suitable for determining the IC50 of an inhibitor like PF-3758309.

• Materials:

  • Recombinant active PAK4 enzyme

  • PAK4 peptide substrate (e.g., a peptide containing the phosphorylation motif)

  • ATP (radiolabeled [γ-³²P]ATP or for non-radioactive methods, unlabeled ATP)

  • Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100)

  • PF-3758309 serially diluted in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega) for non-radioactive detection (optional)

  • 96-well or 384-well plates

• Procedure (Non-Radioactive ADP-Glo™ Method):

  • Prepare serial dilutions of PF-3758309 in DMSO. Then, dilute into the kinase assay buffer.

  • In a 384-well plate, add 1 µL of the diluted inhibitor (or DMSO for control).

  • Add 2 µL of a solution containing the recombinant PAK4 enzyme in kinase assay buffer.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding 2 µL of a substrate/ATP mix (final concentrations might be around 10-50 µM ATP and a suitable concentration of the peptide substrate).

  • Incubate for 60 minutes at room temperature.

  • Terminate the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

  • Read the luminescence on a plate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

2. Western Blotting for PAK Downstream Signaling

This protocol describes the detection of phosphorylated LIMK (p-LIMK), a downstream target of PAK, in cell lysates.

• Materials:

  • Cells treated with DMSO (vehicle) or PF-3758309

  • Ice-cold PBS

  • RIPA lysis buffer (e.g., 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, 50 mM Tris pH 8.0) freshly supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer (2x)

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (5% non-fat dry milk or 5% BSA in TBST)

  • Primary antibodies: anti-phospho-LIMK1 (Thr508)/LIMK2 (Thr505) and anti-total LIMK1/2, anti-GAPDH or β-actin (loading control)

  • HRP-conjugated secondary antibody

  • ECL detection reagent

• Procedure:

  • Cell Lysis:

    • After treatment, place the cell culture dish on ice and wash the cells with ice-cold PBS.

    • Aspirate the PBS and add ice-cold RIPA buffer.

    • Scrape the cells and transfer the lysate to a microcentrifuge tube.

    • Incubate on ice for 30 minutes with occasional vortexing.

    • Centrifuge at 14,000 x g for 15 minutes at 4°C.

    • Transfer the supernatant to a new tube.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation:

    • Normalize the protein concentration for all samples.

    • Add an equal volume of 2x Laemmli buffer to 20-40 µg of protein.

    • Boil the samples at 95-100°C for 5 minutes.

  • SDS-PAGE and Transfer:

    • Load the samples onto an SDS-PAGE gel and run the electrophoresis.

    • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane in blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody (e.g., anti-p-LIMK) diluted in blocking buffer, typically overnight at 4°C.

    • Wash the membrane three times for 10 minutes each with TBST.

    • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times for 10 minutes each with TBST.

  • Detection:

    • Incubate the membrane with ECL reagent and visualize the signal using a chemiluminescence imaging system.

  • Stripping and Reprobing (Optional):

    • To detect total LIMK or a loading control, you can strip the membrane and reprobe with the appropriate primary antibody.

Mandatory Visualization

Caption: Simplified Rac/PAK signaling pathway and the inhibitory action of PF-3758309.

Caption: Typical experimental workflow for assessing PAK inhibitor activity on downstream signaling.

Caption: Troubleshooting decision tree for inconsistent experimental results with PAK inhibitors.

References

• 1. apexbt.com [apexbt.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Small-molecule p21-activated kinase inhibitor PF-3758309 is a potent inhibitor of oncogenic signaling and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probe PF-3758309 | Chemical Probes Portal [chemicalprobes.org]
• 7. bio-rad.com [bio-rad.com]
• 8. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Frontiers | Recent advances on development of p21-activated kinase 4 inhibitors as anti-tumor agents [frontiersin.org]

(Rac)-PF-06250112 solubility and stability issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Rac)-PF-06250112. The information is designed to address common challenges related to the solubility and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-PF-06250112 and what is its mechanism of action?

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a critical enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and survival. By inhibiting BTK, (Rac)-PF-06250112 blocks downstream signaling cascades, making it a valuable tool for studying B-cell related malignancies and autoimmune diseases.

Q2: What are the known solubility characteristics of (Rac)-PF-06250112?

Published data on the solubility of (Rac)-PF-06250112 is limited. However, it is known to be soluble in dimethyl sulfoxide (B87167) (DMSO). Like many kinase inhibitors, it is expected to have low aqueous solubility.

Q3: How should I store (Rac)-PF-06250112?

For long-term storage, (Rac)-PF-06250112 powder should be stored at -20°C. Stock solutions in DMSO should also be stored at -20°C and are typically stable for several months. For short-term storage, aliquots can be kept at 4°C for a few days, although it is recommended to minimize freeze-thaw cycles.

Troubleshooting Guide

Solubility Issues

Problem: I am having trouble dissolving (Rac)-PF-06250112.

• Solution 1: Use the recommended solvent. (Rac)-PF-06250112 is reported to be soluble in DMSO.[1] Prepare a high-concentration stock solution in 100% DMSO first.

• Solution 2: Gentle warming. The solubility in DMSO can be improved with gentle warming.[1] A water bath at 37°C can aid dissolution. Avoid excessive heat, which could lead to degradation.

• Solution 3: Sonication. If the compound does not readily dissolve with warming, brief sonication may help.

• Solution 4: Fresh solvent. Ensure the DMSO is anhydrous and of high purity. Old or water-contaminated DMSO can reduce the solubility of many organic compounds.

Problem: My compound precipitates when I dilute my DMSO stock in aqueous media (e.g., PBS, cell culture medium).

• Solution 1: Lower the final concentration. Many kinase inhibitors have limited solubility in aqueous solutions. Try diluting your stock to a lower final concentration in your experimental medium.

• Solution 2: Use a surfactant or co-solvent. For in vitro assays, the inclusion of a small amount of a biocompatible surfactant (e.g., Tween-80, Pluronic F-68) or a co-solvent (e.g., ethanol) in the final dilution medium can help maintain solubility. However, always run a vehicle control to ensure the additives do not affect your experimental results.

• Solution 3: Prepare fresh dilutions. Do not store dilute aqueous solutions of (Rac)-PF-06250112 for extended periods. Prepare them fresh from the DMSO stock solution just before use.

• Solution 4: Check the pH of your aqueous medium. The solubility of compounds with ionizable groups can be pH-dependent. Ensure the pH of your buffer is within a range that favors solubility.

Stability Issues

Problem: I am concerned about the stability of (Rac)-PF-06250112 in my experiments.

• Solution 2: Minimize freeze-thaw cycles. Aliquot your DMSO stock solution into single-use volumes to avoid repeated freezing and thawing, which can lead to degradation.

• Solution 3: Perform stability testing for long-term experiments. If your experiments run for an extended period (e.g., several days), it is advisable to determine the stability of (Rac)-PF-06250112 under your specific experimental conditions (e.g., temperature, pH, media components). This can be done by analyzing the concentration of the compound over time using a suitable analytical method like HPLC.

• Solution 4: Be aware of potential for hydrolysis. Compounds with amide or ester functionalities can be susceptible to hydrolysis, especially at extreme pH values. While specific data is unavailable for (Rac)-PF-06250112, it is a general consideration for compounds with similar chemical features.

Data Presentation

Table 1: Known Solubility of (Rac)-PF-06250112

Solvent	Concentration	Comments
DMSO	5 mg/mL	Warming may be required.[1]
DMSO	10 mM	No specific conditions reported.

Table 2: General Troubleshooting for Poorly Soluble Kinase Inhibitors

Issue	Potential Cause	Recommended Action
Precipitation in Aqueous Media	Low aqueous solubility	Decrease final concentration; add surfactant/co-solvent (with vehicle control); prepare fresh dilutions.
Inconsistent Results	Compound degradation	Aliquot stock solutions; minimize freeze-thaw cycles; protect from light; consider stability testing for long-term experiments.
Difficulty Dissolving Powder	Inappropriate solvent; low solubility	Use 100% anhydrous DMSO; apply gentle warming or sonication.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (Rac)-PF-06250112 in DMSO

Materials:

• (Rac)-PF-06250112 (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath (optional)

• Sonicator (optional)

Procedure:

• Calculate the required mass: The molecular weight of (Rac)-PF-06250112 is 438.43 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 4.38 mg of the compound.

• Weigh the compound: Carefully weigh out the calculated mass of (Rac)-PF-06250112 powder and place it in a sterile vial.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial. For example, add 1 mL of DMSO for 4.38 mg of the compound to make a 10 mM solution.

• Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve completely, you can warm the solution in a 37°C water bath for 5-10 minutes or sonicate for a few minutes until the solution is clear.

• Aliquot and store: Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C and protect them from light.

Visualizations

Caption: BTK Signaling Pathway and Inhibition by (Rac)-PF-06250112.

Caption: General Experimental Workflow for (Rac)-PF-06250112.

References

• 1. Inherent formulation issues of kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (Rac)-PF-06250112

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the use of (Rac)-PF-06250112, a potent Bruton's tyrosine kinase (BTK) inhibitor. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and an overview of known off-target effects to ensure accurate and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of (Rac)-PF-06250112?

A1: (Rac)-PF-06250112 is a highly potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a critical non-receptor tyrosine kinase involved in B-cell receptor (BCR) signaling and B-cell development.

Q2: Are there any known off-targets for (Rac)-PF-06250112?

A2: Yes, while (Rac)-PF-06250112 is highly selective for BTK, it has shown inhibitory activity against other members of the Tec family of kinases, namely BMX (Bone Marrow X kinase) and TEC (Tyrosine-protein kinase Tec).

Q3: I am observing unexpected phenotypes in my cell-based assays. Could this be due to off-target effects?

A3: Unexpected cellular phenotypes could indeed be a result of the inhibition of off-target kinases such as BMX or TEC. Both BMX and TEC are involved in various signaling pathways that can influence cell proliferation, differentiation, and apoptosis. It is recommended to consult the signaling pathway diagrams and consider performing experiments with more specific inhibitors for the suspected off-target if the phenotype is inconsistent with BTK inhibition.

Q4: My IC50 value for (Rac)-PF-06250112 in my in vitro kinase assay is higher than expected. What are the potential causes?

A4: Several factors can lead to a higher than expected IC50 value. These include:

• High ATP Concentration: Since (Rac)-PF-06250112 is an ATP-competitive inhibitor, using a high concentration of ATP in your assay can reduce its apparent potency.

• Inactive Compound: Ensure your (Rac)-PF-06250112 stock is fresh and has been stored correctly to avoid degradation.

• Enzyme Activity: Verify the activity of your recombinant BTK enzyme.

• Assay Conditions: Suboptimal buffer conditions, incubation times, or temperature can all affect the outcome.

Q5: How can I confirm that the observed effect in my cellular assay is due to on-target BTK inhibition?

A5: To confirm on-target activity, consider the following approaches:

• Use a Structurally Different BTK Inhibitor: A second, structurally unrelated BTK inhibitor should produce a similar phenotype.

• Rescue Experiment: If possible, overexpressing a drug-resistant mutant of BTK should rescue the phenotype.

• Downstream Signaling Analysis: Assess the phosphorylation status of known downstream targets of BTK, such as PLCγ2. Inhibition of BTK should lead to a decrease in the phosphorylation of these targets.

Data Presentation

The following table summarizes the known inhibitory activities of (Rac)-PF-06250112 against its primary target and key off-targets.

Target	IC50 (nM)	Kinase Family	Notes
BTK	0.5	Tec	Primary Target
BMX	0.9	Tec	Off-Target
TEC	1.2	Tec	Off-Target

Experimental Protocols

In Vitro BTK Kinase Assay Protocol (Luminescence-Based)

This protocol provides a general method for determining the in vitro IC50 of (Rac)-PF-06250112 against BTK by measuring ADP production.

Materials:

• Recombinant human BTK enzyme

• Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT)

• Substrate (e.g., Poly(Glu,Tyr) 4:1)

• ATP

• (Rac)-PF-06250112

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare Serial Dilutions: Prepare a 10-point serial dilution of (Rac)-PF-06250112 in DMSO. Further dilute these into the Kinase Buffer to the desired final concentrations. Include a DMSO-only vehicle control.

• Reaction Setup: In a multi-well plate, add the Kinase Buffer, recombinant BTK enzyme, and the substrate.

• Add Inhibitor: Add the serially diluted (Rac)-PF-06250112 or vehicle control to the appropriate wells.

• Initiate Reaction: Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should ideally be at the Km for BTK.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop Reaction and Detect ADP: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Pipetting errors, especially with small volumes.- Incomplete mixing of reagents.- Compound precipitation in aqueous buffer.	- Ensure pipettes are calibrated and use reverse pipetting for viscous solutions.- Mix all solutions thoroughly before and during plating.- Visually inspect for precipitation. If observed, consider using a lower concentration or adding a solubilizing agent (ensure it doesn't affect the assay).
No or very low kinase activity in control wells	- Inactive enzyme (due to improper storage or handling).- Incorrect ATP concentration.- Sub-optimal assay buffer conditions.	- Use a fresh aliquot of enzyme and avoid repeated freeze-thaw cycles.- Verify the ATP concentration and ensure it is appropriate for the assay.- Optimize buffer components (pH, salt concentration, DTT).
"Flat" dose-response curve (no inhibition)	- (Rac)-PF-06250112 is inactive or at too low a concentration.- ATP concentration is too high, outcompeting the inhibitor.- The enzyme used is not BTK or is a resistant mutant.	- Check the integrity and concentration of your compound stock.- Reduce the ATP concentration to a level at or below the Km for BTK.- Confirm the identity and activity of the kinase.
Unexpected increase in signal at high inhibitor concentrations	- Off-target activation of another enzyme in the assay system.- Compound interference with the detection method (e.g., autofluorescence).	- Run a control without the primary enzyme to check for direct effects on the detection reagents.- If using a fluorescence-based assay, check for compound autofluorescence at the excitation and emission wavelengths used.

Visualization of Signaling Pathways and Workflows

Figure 1. Simplified BTK Signaling Pathway and Inhibition by (Rac)-PF-06250112.

Figure 2. Potential Off-Target Signaling Pathways of (Rac)-PF-06250112.

Figure 3. General Experimental Workflow for an In Vitro Kinase Assay.

Technical Support Center: Overcoming Resistance to BTK Inhibitors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bruton's tyrosine kinase (BTK) inhibitors, with a focus on addressing resistance.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-PF-06250112 and what is its mechanism of action?

(Rac)-PF-06250112 is a potent and highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK).[1] As a BTK inhibitor, it blocks the B-cell receptor signaling pathway, which is crucial for the survival and proliferation of malignant B-cells.[2][3] Covalent BTK inhibitors typically bind irreversibly to a cysteine residue (C481) in the active site of BTK, leading to sustained inhibition.[2][4]

Q2: What are the common mechanisms of acquired resistance to covalent BTK inhibitors?

The most frequently observed mechanism of resistance to covalent BTK inhibitors is a mutation at the C481 residue of BTK, most commonly a cysteine to serine substitution (C481S).[2][4][5] This mutation prevents the covalent binding of the inhibitor, allowing BTK signaling to persist.[2] Other, less common, resistance mechanisms include mutations in the downstream signaling protein Phospholipase C gamma 2 (PLCγ2).[2][4]

Q3: Can resistance to one covalent BTK inhibitor confer cross-resistance to others?

Yes, because first and second-generation covalent BTK inhibitors all rely on binding to the C481 residue, a mutation at this site, such as C481S, can lead to cross-resistance among these inhibitors.[4]

Q4: Are there strategies to overcome resistance to covalent BTK inhibitors?

Yes, several strategies are being explored. One approach is the development of non-covalent BTK inhibitors, which do not rely on binding to the C481 residue and can be effective against C481-mutated BTK.[2][3] Additionally, understanding the specific resistance mechanism can guide the selection of subsequent therapies that target alternative pathways.

Troubleshooting Guides

Problem 1: Decreased sensitivity to (Rac)-PF-06250112 in a previously sensitive cell line.

Possible Cause 1: Acquired mutation in BTK.

• Troubleshooting Steps:

  • Sequence the BTK gene: Extract genomic DNA from both the sensitive (parental) and the resistant cell lines. Perform Sanger or next-generation sequencing of the BTK coding region to identify potential mutations, paying close attention to the region around codon 481.

  • Western Blot for BTK phosphorylation: Assess the phosphorylation status of BTK (p-BTK) and downstream targets like PLCγ2 in the presence and absence of the inhibitor. Persistent phosphorylation in the presence of the inhibitor in the resistant line suggests a functional resistance mechanism.

Possible Cause 2: Acquired mutation in a downstream signaling molecule.

• Troubleshooting Steps:

  • Sequence the PLCG2 gene: Similar to BTK, sequence the coding region of PLCG2 to identify potential activating mutations that could bypass the need for BTK signaling.[2]

  • Assess downstream signaling: Perform a western blot to analyze the phosphorylation status of proteins further downstream in the B-cell receptor signaling pathway, such as ERK and AKT.

Possible Cause 3: Off-target effects or activation of bypass pathways.

• Troubleshooting Steps:

  • Phospho-kinase array: Use a phospho-kinase array to get a broader view of signaling pathways that may be aberrantly activated in the resistant cells.

  • Combination therapy screening: Test the efficacy of (Rac)-PF-06250112 in combination with inhibitors of other signaling pathways (e.g., PI3K, MEK) to identify potential synergistic effects that could overcome resistance.

Problem 2: Inconsistent results in cell viability assays (e.g., MTT, CellTiter-Glo®).

Possible Cause 1: Suboptimal assay conditions.

• Troubleshooting Steps:

  • Optimize cell seeding density: Ensure that cells are in the logarithmic growth phase and that the seeding density is appropriate for the duration of the assay.

  • Titrate inhibitor concentration and incubation time: Perform a dose-response and time-course experiment to determine the optimal concentration range and incubation period for (Rac)-PF-06250112 in your specific cell line.

  • Check for serum interference: Some components of fetal bovine serum (FBS) can interfere with the activity of certain compounds. Consider reducing the serum concentration or using a serum-free medium during the inhibitor treatment period, if compatible with your cell line.

Possible Cause 2: Cell line heterogeneity.

• Troubleshooting Steps:

  • Single-cell cloning: If you suspect a mixed population of sensitive and resistant cells, perform single-cell cloning to establish clonal populations and test their individual sensitivity to the inhibitor.

  • Flow cytometry for viability markers: Use flow cytometry with viability dyes (e.g., propidium (B1200493) iodide, Annexin V) to get a more precise measurement of cell death at the single-cell level.

Data Presentation

Table 1: Common Mutations Associated with BTK Inhibitor Resistance

Gene	Mutation	Consequence	Inhibitor Class Affected
BTK	C481S/Y/R/F	Prevents covalent binding	Covalent
BTK	T474I	Impairs inhibitor binding	Covalent (Acalabrutinib) & Non-covalent
BTK	L528W	Impairs inhibitor binding	Covalent (Zanubrutinib) & Non-covalent
PLCG2	R665W, S707F, L845F	Activating mutations, bypass BTK	Covalent & Non-covalent

Experimental Protocols

Protocol 1: Western Blot for BTK Pathway Activation

• Cell Lysis:

  • Treat sensitive and resistant cells with (Rac)-PF-06250112 or DMSO (vehicle control) for the desired time.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies against p-BTK (Tyr223), total BTK, p-PLCγ2 (Tyr759), total PLCγ2, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Protocol 2: Sanger Sequencing of BTK and PLCG2

• DNA Extraction:

  • Isolate genomic DNA from sensitive and resistant cell lines using a commercial kit.

• PCR Amplification:

  • Design primers to amplify the coding regions of the BTK and PLCG2 genes.

  • Perform PCR using a high-fidelity DNA polymerase.

• PCR Product Purification:

  • Purify the PCR products to remove primers and dNTPs.

• Sanger Sequencing:

  • Send the purified PCR products and corresponding primers for Sanger sequencing.

• Sequence Analysis:

  • Align the sequencing results with the reference sequences for BTK and PLCG2 to identify any mutations.

Mandatory Visualizations

Caption: B-Cell Receptor signaling pathway and the inhibitory action of (Rac)-PF-06250112.

Caption: Workflow for investigating resistance to BTK inhibitors.

Caption: Troubleshooting logic for inconsistent cell viability assay results.

References

• 1. PF-06250112 - Immunomart [immunomart.com]
• 2. ashpublications.org [ashpublications.org]
• 3. youtube.com [youtube.com]
• 4. ashpublications.org [ashpublications.org]
• 5. Resistance to Bruton Tyrosine Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing dosage of (Rac)-PF-06250112 in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing (R)-PF-06250112, a potent and highly selective Bruton's tyrosine kinase (BTK) inhibitor, in animal studies. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (R)-PF-06250112?

A1: (R)-PF-06250112 is a potent, highly selective, and orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK).[1][2] BTK is a critical enzyme in the signaling pathways of B-cell receptors (BCR) and Fc receptors (FcR).[1][3] By inhibiting BTK, PF-06250112 blocks these signaling cascades, which are crucial for B-cell development, proliferation, and activation.[4][5] This mechanism makes it a valuable tool for studying the role of B-cells in autoimmune diseases like systemic lupus erythematosus (SLE).

Q2: What is the recommended animal model for studying the efficacy of (R)-PF-06250112 in lupus?

A2: The New Zealand Black/White F1 (NZB/W F1) mouse model is a well-established and relevant model for studying lupus and lupus nephritis. These mice spontaneously develop an autoimmune disease that closely mimics human SLE, including the production of autoantibodies (such as anti-dsDNA) and the development of glomerulonephritis.[1][6] The MRL/lpr mouse is another commonly used model for SLE.[7]

Q3: What is a typical starting dose and route of administration for (R)-PF-06250112 in mice?

A3: In studies with NZB/W F1 mice, (R)-PF-06250112 has been shown to be effective when administered orally.[1] Doses ranging from 3 to 30 mg/kg, administered once daily, have been demonstrated to reduce disease pathology in a dose-dependent manner.[1][6][8] The specific dose should be optimized based on the experimental goals and the severity of the disease model.

Q4: How should (R)-PF-06250112 be formulated for oral administration in mice?

A4: For oral gavage in mice, a common vehicle for formulating (R)-PF-06250112 is a solution of 0.5% methylcellulose (B11928114) in water. It is crucial to ensure the compound is uniformly suspended before each administration.

Q5: What are the expected outcomes of successful (R)-PF-06250112 treatment in a murine lupus model?

A5: Successful treatment with (R)-PF-06250112 in NZB/W F1 mice is expected to lead to a reduction in proteinuria, an improvement in glomerular pathology scores, and a decrease in the accumulation of splenic germinal center B cells and plasma cells.[1] A dose-dependent reduction in anti-dsDNA and other autoantibody levels is also anticipated.[1][9]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent or lack of efficacy	- Improper drug formulation or administration.- Incorrect dosage for the disease stage.- Degradation of the compound.	- Ensure the compound is fully suspended in the vehicle before each gavage.- Verify the accuracy of the dosage calculations and administration technique.- Consider initiating treatment at an earlier stage of disease development.- Store the compound under the recommended conditions to prevent degradation.
Adverse effects in animals (e.g., weight loss, lethargy)	- The dose may be too high, leading to off-target effects or toxicity.- The vehicle may be causing gastrointestinal distress.	- Reduce the dosage and perform a dose-response study to find the optimal therapeutic window.- Administer the vehicle alone to a control group to rule out vehicle-specific effects.- Closely monitor animal welfare in accordance with IACUC guidelines.[10]
High variability in experimental results	- Inconsistent disease progression in the animal model.- Variability in drug administration.- Small sample size.	- Ensure animals are age-matched and have similar baseline disease parameters before starting treatment.- Standardize the gavage procedure to ensure consistent dosing.- Increase the number of animals per group to improve statistical power.
Difficulty in dissolving the compound	- The compound may have low solubility in the chosen vehicle.	- Try gentle warming or sonication to aid dissolution.- Consider alternative, approved vehicle formulations for oral administration in rodents.

Data Presentation

Table 1: In Vivo Efficacy of (R)-PF-06250112 in NZB/W F1 Mice

Treatment Group	Dose (mg/kg, p.o., q.d.)	Mean Proteinuria Score (at study end)	Mean Glomerular Pathology Score	Splenic Germinal Center B cells (%)	Splenic Plasma Cells (%)	Serum Anti-dsDNA (EU/ml)
Vehicle	0	2.8	3.1	1.5	1.2	1500
(R)-PF-06250112	3	1.9	2.2	1.1	0.9	1200
(R)-PF-06250112	10	1.1	1.5	0.7	0.6	800
(R)-PF-06250112	30	0.5	0.8	0.4	0.3	400

This table presents hypothetical data based on the trends reported in Rankin AL, et al. J Immunol. 2013.[1]

Experimental Protocols

Protocol: Evaluation of (R)-PF-06250112 in a Murine Model of Lupus Nephritis (NZB/W F1)

• Animal Model: Female NZB/W F1 mice are aged to approximately 24-28 weeks, a time point when proteinuria is typically developing.

• Group Allocation: Mice are randomized into treatment groups (e.g., vehicle, 3 mg/kg, 10 mg/kg, and 30 mg/kg of (R)-PF-06250112) based on baseline proteinuria levels to ensure an even distribution of disease severity.

• Compound Formulation: (R)-PF-06250112 is suspended in 0.5% methylcellulose in water. The formulation is prepared fresh weekly and stored at 4°C.

• Administration: The compound is administered once daily via oral gavage at the designated dose. The vehicle group receives 0.5% methylcellulose alone.

• Monitoring:

  • Proteinuria: Urine is collected weekly, and proteinuria is assessed using urinalysis strips.

  • Body Weight: Animals are weighed weekly to monitor for any signs of toxicity.

  • Survival: Animals are monitored daily.

• Terminal Procedures (after a pre-determined treatment period, e.g., 6-8 weeks):

  • Blood Collection: Blood is collected via cardiac puncture for serum analysis of autoantibodies (e.g., anti-dsDNA ELISA).

  • Spleen and Kidney Harvest: Spleens are harvested for flow cytometric analysis of B-cell and plasma cell populations. Kidneys are harvested and fixed in formalin for histological analysis (e.g., H&E and PAS staining) to assess glomerulonephritis.

• Data Analysis: Statistical analysis is performed to compare the different treatment groups.

Mandatory Visualizations

Caption: BTK Signaling Pathway Inhibition by (R)-PF-06250112.

Caption: In Vivo Study Workflow for (R)-PF-06250112.

References

• 1. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HM71224, a selective Bruton’s tyrosine kinase inhibitor, attenuates the development of murine lupus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bruton’s Tyrosine Kinase Inhibitors: A New Therapeutic Target for the Treatment of SLE? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Animal Welfare Act Quick Reference Guides | National Agricultural Library [nal.usda.gov]

Technical Support Center: (Rac)-PF-06250112 In Vivo Toxicity Minimization

Disclaimer: Publicly available in vivo toxicity data for (Rac)-PF-06250112 is limited. This guide is primarily based on the known class effects of Bruton's tyrosine kinase (BTK) inhibitors. Researchers should always perform their own risk assessments and dose-finding studies.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-PF-06250112 and what is its mechanism of action?

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is crucial for B-cell proliferation, differentiation, and survival. By inhibiting BTK, PF-06250112 can modulate B-cell activity, making it a subject of interest for autoimmune diseases and B-cell malignancies.

Q2: What are the potential in vivo toxicities associated with BTK inhibitors?

Based on preclinical and clinical studies of other BTK inhibitors, potential in vivo toxicities can be categorized as on-target (related to BTK inhibition) or off-target (due to inhibition of other kinases). Common adverse effects observed with BTK inhibitors include:

• Cardiotoxicity: Atrial fibrillation, hypertension, and ventricular arrhythmias.

• Hemorrhage: Increased risk of bleeding and bruising.

• Gastrointestinal Issues: Diarrhea, nausea, and vomiting.

• Immunosuppression: Increased susceptibility to infections due to the role of BTK in immune cell function.

• Musculoskeletal: Arthralgia (joint pain).

Q3: Are there any known specific toxicities for (Rac)-PF-06250112?

Currently, there is limited publicly available information detailing the specific in vivo toxicity profile of (Rac)-PF-06250112. One study has shown its efficacy in a mouse model of glomerulonephritis where it prevented proteinuria, suggesting a therapeutic rather than a toxic effect on the kidneys at the tested doses. Another study indicated it reduces the accumulation of activated T-cells. A vendor-supplied safety data sheet mentions potential for skin, eye, and respiratory irritation, though this relates to direct contact with the compound rather than systemic in vivo effects.

Q4: How can I minimize the risk of toxicity in my in vivo experiments with (Rac)-PF-06250112?

To minimize toxicity, it is crucial to:

• Conduct thorough dose-range finding studies: Start with low doses and carefully escalate to determine the maximum tolerated dose (MTD) in your specific animal model.

• Monitor for clinical signs of toxicity: Regularly observe animals for changes in weight, behavior, appetite, and overall health.

• Implement appropriate safety monitoring: Depending on the expected toxicities, consider monitoring cardiovascular parameters (e.g., ECG in larger animals), coagulation profiles, and complete blood counts.

• Choose an appropriate vehicle and route of administration: Ensure the formulation is well-tolerated and minimizes local irritation.

Troubleshooting Guides

Issue 1: Observed Cardiotoxicity (e.g., arrhythmias, changes in blood pressure)

• Potential Cause: On-target inhibition of BTK in cardiac tissue or off-target effects on other kinases.

• Troubleshooting Steps:

  • Dose Reduction: Immediately consider reducing the dose of (Rac)-PF-06250112.

  • Cardiovascular Monitoring: Implement more frequent cardiovascular monitoring (e.g., heart rate, blood pressure). For larger animal models, consider telemetric ECG monitoring.

  • Histopathological Analysis: At the end of the study, perform a thorough histopathological examination of cardiac tissue to look for any abnormalities.

  • Consider a More Selective Inhibitor: If cardiotoxicity persists even at lower effective doses, it may be inherent to the compound's profile. Newer generation BTK inhibitors are designed for greater selectivity and reduced cardiovascular side effects.

Issue 2: Signs of Bleeding or Hemorrhage

• Potential Cause: BTK is involved in platelet aggregation. Inhibition can lead to impaired clotting.

• Troubleshooting Steps:

  • Dose Adjustment: Lower the dose of the inhibitor.

  • Coagulation Assays: Perform coagulation assays (e.g., prothrombin time, activated partial thromboplastin (B12709170) time) to assess the impact on blood clotting.

  • Avoid Concurrent Anticoagulants: Do not co-administer with other agents that affect coagulation unless it is a specific goal of the study.

  • Clinical Observation: Carefully monitor for any signs of spontaneous bleeding, such as petechiae, bruising, or blood in the stool.

Issue 3: Increased Incidence of Infections

• Potential Cause: BTK is essential for the function of various immune cells. Its inhibition can lead to immunosuppression.

• Troubleshooting Steps:

  • Aseptic Technique: Maintain strict aseptic techniques during all procedures to minimize the risk of introducing pathogens.

  • Prophylactic Antibiotics: In long-term studies, consider the use of prophylactic antibiotics, but be aware of potential confounding effects on your research.

  • Immune Cell Monitoring: Monitor white blood cell counts and differentials to assess the degree of immunosuppression.

  • Pathogen-Free Environment: House animals in a specific-pathogen-free (SPF) facility.

Issue 4: Gastrointestinal Distress (e.g., diarrhea, weight loss)

• Potential Cause: Direct effect of the compound on the gastrointestinal tract or systemic effects.

• Troubleshooting Steps:

  • Dose and Formulation: Evaluate if the dose can be lowered or if the vehicle formulation is contributing to the issue.

  • Supportive Care: Provide supportive care such as hydration and nutritional support as per veterinary guidance.

  • Gastrointestinal Protectants: Consider the use of gastrointestinal protectants if appropriate for the study design.

  • Necropsy and Histopathology: At the end of the study, perform a thorough examination of the gastrointestinal tract.

Data Presentation

Table 1: Summary of Common Adverse Events Associated with BTK Inhibitors (Clinical Data)

Adverse Event	Ibrutinib (First Generation)	Acalabrutinib (Second Generation)	Zanubrutinib (Second Generation)
Atrial Fibrillation	Up to 16%	Lower incidence than ibrutinib	Lower incidence than ibrutinib
Hypertension	Common	Reported	Reported
Major Bleeding	2-9%	Lower incidence than ibrutinib	Lower incidence than ibrutinib
Diarrhea	Common	Common	Less frequent than ibrutinib
Infection	Common	Common	Common
Arthralgia	Common	Less frequent than ibrutinib	N/A

Experimental Protocols

Protocol 1: General In Vivo Toxicity Assessment Workflow for a Novel BTK Inhibitor

• Dose Formulation:

  • Prepare (Rac)-PF-06250112 in a sterile, well-tolerated vehicle (e.g., 0.5% methylcellulose (B11928114) with 0.2% Tween 80).

  • Conduct formulation stability testing.

• Animal Model Selection:

  • Choose a relevant species and strain for the intended therapeutic area (e.g., C57BL/6 mice for immunology studies).

  • Use both male and female animals.

• Dose-Range Finding Study:

  • Administer a single dose of the compound at escalating levels to different groups of animals.

  • Observe animals for acute toxicity signs for at least 72 hours.

  • Determine the maximum tolerated dose (MTD).

• Repeat-Dose Toxicity Study:

  • Based on the MTD, select 3-4 dose levels (low, mid, high).

  • Administer the compound daily (or as per the intended clinical schedule) for a defined period (e.g., 14 or 28 days).

  • Include a vehicle control group.

• Monitoring and Data Collection:

  • Clinical Observations: Record daily observations of behavior, physical appearance, and any signs of morbidity.

  • Body Weight: Measure body weight at least twice weekly.

  • Food Consumption: Measure food consumption weekly.

  • Hematology and Clinical Chemistry: Collect blood samples at baseline and at the end of the study for a complete blood count and serum chemistry panel.

  • Cardiovascular Assessment (optional but recommended): Conduct ECG and blood pressure measurements, especially in larger animal models.

• Terminal Procedures:

  • At the end of the study, euthanize animals and perform a complete necropsy.

  • Collect major organs and tissues for histopathological analysis.

  • Weigh key organs (e.g., liver, spleen, kidneys, heart).

Mandatory Visualization

Technical Support Center: (Rac)-PF-06250112 Oral Bioavailability Enhancement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the oral bioavailability of the Bruton's tyrosine kinase (BTK) inhibitor, (Rac)-PF-06250112.

Frequently Asked Questions (FAQs)

Q1: What are the potential primary barriers to achieving high oral bioavailability with (Rac)-PF-06250112?

A1: While specific data for (Rac)-PF-06250112 is limited in the public domain, common barriers for oral bioavailability of similar small molecule inhibitors include:

• Poor aqueous solubility: The compound is described as a powder with solubility in DMSO, suggesting it may have limited solubility in aqueous gastrointestinal fluids, which is a prerequisite for absorption.[1]

• First-pass metabolism: The drug may be subject to significant metabolism in the gut wall and/or liver, primarily by cytochrome P450 enzymes (e.g., CYP3A4), which can reduce the amount of active drug reaching systemic circulation.[2][3]

• Efflux by transporters: (Rac)-PF-06250112 could be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal epithelium, which actively pump the drug back into the gut lumen, limiting its net absorption.[4][5]

• Chemical instability: Degradation of the compound in the acidic environment of the stomach or enzymatic degradation in the intestine can also be a factor.

Q2: How can I determine if my low in vivo exposure is due to poor solubility or poor permeability?

A2: A systematic approach is needed to dissect these factors. The Biopharmaceutics Classification System (BCS) provides a useful framework.[6][7]

• Solubility Assessment: Determine the aqueous solubility of (Rac)-PF-06250112 at different pH values relevant to the gastrointestinal tract (e.g., pH 1.2, 4.5, and 6.8).

• Permeability Assessment: Use an in vitro model like the Caco-2 cell monolayer assay to assess the compound's intestinal permeability.[8][9]

• Data Interpretation:

  • Low Solubility, High Permeability (BCS Class II): Bioavailability is likely limited by the dissolution rate. Formulation strategies should focus on enhancing solubility and dissolution.

  • High Solubility, Low Permeability (BCS Class III): Bioavailability is limited by the ability of the drug to cross the intestinal membrane. Strategies may involve permeation enhancers or bypassing efflux transporters.

  • Low Solubility, Low Permeability (BCS Class IV): This is the most challenging scenario, requiring strategies that address both solubility and permeability.

Q3: What initial formulation strategies should I consider for a poorly soluble compound like (Rac)-PF-06250112?

A3: For a likely BCS Class II or IV compound, the primary goal is to increase the concentration of dissolved drug in the gastrointestinal tract. Key strategies include:

• Particle Size Reduction: Micronization or nanocrystal technology increases the surface area for dissolution.[10][11][12]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous state can significantly enhance its apparent solubility and dissolution rate.[11]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) or other lipidic formulations can improve solubility and may also enhance lymphatic absorption, potentially bypassing first-pass metabolism.[10][11][12][13]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with the drug, increasing its solubility in water.[10][11][12]

Troubleshooting Guides

Issue 1: Inconsistent or low oral exposure in preclinical animal models.

Possible Cause	Troubleshooting Step
Poor aqueous solubility and dissolution rate.	1. Characterize the solid-state properties of your drug substance (polymorphism, crystallinity).2. Develop an amorphous solid dispersion (ASD) with a suitable polymer (e.g., PVP, HPMC-AS).3. Formulate as a micronized or nanosized suspension.4. Develop a lipid-based formulation, such as a Self-Emulsifying Drug Delivery System (SEDDS).[13]
High first-pass metabolism.	1. Conduct an in vitro metabolism study using human and preclinical species liver microsomes to identify the major metabolizing enzymes (e.g., CYP3A4).[3][14][15][16][17]2. Co-administer with a known inhibitor of the identified enzyme (e.g., ketoconazole (B1673606) for CYP3A4) in an animal study to confirm the extent of first-pass metabolism. This is a diagnostic tool, not a therapeutic strategy.3. Consider if any metabolites are active.
P-glycoprotein (P-gp) mediated efflux.	1. Perform a bidirectional Caco-2 assay. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the compound is a P-gp substrate.[4]2. In animal studies, co-administer with a P-gp inhibitor (e.g., verapamil) to assess the impact of efflux on absorption.[18]3. Formulation strategies like SEDDS or solid lipid nanoparticles may help bypass efflux mechanisms.[19]
Stereoselective pharmacokinetics.	Since the compound is a racemate, the two enantiomers may have different absorption, distribution, metabolism, and excretion (ADME) profiles.[20][21]1. Develop a chiral analytical method to quantify each enantiomer in plasma.2. Re-evaluate pharmacokinetic data to determine if one enantiomer has significantly lower bioavailability.

Issue 2: Promising in vitro dissolution but poor in vivo performance.

Possible Cause	Troubleshooting Step
In vivo precipitation of the supersaturated solution.	1. For ASD formulations, incorporate a precipitation inhibitor into the formulation.2. Use biorelevant dissolution media (e.g., FaSSIF, FeSSIF) that mimic the in vivo environment more closely than simple buffers.
Permeability is the rate-limiting step.	1. Even with enhanced solubility, absorption may be limited by the drug's intrinsic permeability.[22]2. Re-evaluate the Caco-2 permeability data.[7]3. Consider formulation strategies that include permeation enhancers, though this must be done with caution due to potential toxicity.[2][12]
Food effects.	1. The presence of food can significantly alter the gastrointestinal environment (pH, bile salts).2. Conduct preclinical oral dosing studies in both fasted and fed states to determine the effect of food on bioavailability.

Data Presentation Tables

Quantitative data is crucial for diagnosing bioavailability issues and guiding formulation development. Below are templates for organizing key experimental data.

Table 1: Physicochemical Properties of (Rac)-PF-06250112

Parameter	Value	Method
Molecular Weight	438.43 g/mol [1]	-
pKa	[Experimental Value]	Potentiometric titration
LogP	[Experimental Value]	Shake-flask method
Aqueous Solubility (pH 1.2)	[µg/mL]	HPLC-UV
Aqueous Solubility (pH 6.8)	[µg/mL]	HPLC-UV
Solubility in DMSO	5 mg/mL (warmed)	-

Table 2: In Vitro Permeability and Metabolism Data

Parameter	Value	System
Caco-2 Permeability (Papp A-B)	[x 10⁻⁶ cm/s]	Caco-2 monolayer
Caco-2 Efflux Ratio (B-A/A-B)	[Ratio]	Caco-2 monolayer
Metabolic Stability (t½)	[minutes]	Human Liver Microsomes
Major Metabolizing Enzyme(s)	[e.g., CYP3A4]	Recombinant CYPs

Table 3: Preclinical Pharmacokinetic Parameters (Example Animal Model)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC₀₋t (ng·hr/mL)	Bioavailability (%)
IV Solution	[Dose]	[Value]	[Value]	[Value]	100%
Simple Suspension	[Dose]	[Value]	[Value]	[Value]	[Value]
Amorphous Solid Dispersion	[Dose]	[Value]	[Value]	[Value]	[Value]
SEDDS Formulation	[Dose]	[Value]	[Value]	[Value]	[Value]

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

• Polymer Selection: Select a suitable polymer (e.g., HPMC-AS, PVP K30, Soluplus®).

• Solvent System: Identify a common solvent that dissolves both (Rac)-PF-06250112 and the selected polymer (e.g., methanol, acetone, or a mixture).

• Dissolution: Dissolve the drug and polymer in the solvent at a predetermined ratio (e.g., 1:3 drug:polymer by weight). Ensure complete dissolution.

• Evaporation: Remove the solvent using a rotary evaporator under reduced pressure. The bath temperature should be kept as low as possible to minimize thermal degradation.

• Drying: Further dry the resulting solid film in a vacuum oven for 24-48 hours to remove residual solvent.

• Milling and Sieving: Mill the dried product into a fine powder and pass it through a sieve to ensure uniform particle size.

• Characterization: Confirm the amorphous nature of the dispersion using Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD). Perform dissolution testing in relevant media.

Protocol 2: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Verify the integrity of the cell monolayer before the experiment by measuring the Transepithelial Electrical Resistance (TEER).

• Transport Buffer: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES) for both the apical (A) and basolateral (B) compartments.

• Apical to Basolateral (A-B) Transport:

  • Add the test solution of (Rac)-PF-06250112 in transport buffer to the apical side.

  • Add fresh transport buffer to the basolateral side.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral compartment and replace with fresh buffer.

• Basolateral to Apical (B-A) Transport:

  • Add the test solution to the basolateral side.

  • Add fresh buffer to the apical side.

  • Take samples from the apical compartment at the same time points.

• Analysis: Quantify the concentration of (Rac)-PF-06250112 in all samples using a validated analytical method (e.g., LC-MS/MS).

• Calculation: Calculate the apparent permeability coefficient (Papp) for both directions and determine the efflux ratio.

Visualizations

Caption: Key barriers impacting the oral bioavailability of a drug candidate.

Caption: A logical workflow for improving oral bioavailability.

References

• 1. PF-06250112 - Immunomart [immunomart.com]
• 2. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intestinal first-pass metabolism of CYP3A4 substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Impact of P-Glycoprotein on CNS Drug Efflux and Variability in Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pH-Dependent solubility and permeability criteria for provisional biopharmaceutics classification (BCS and BDDCS) in early drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The complexity of intestinal permeability: Assigning the correct BCS classification through careful data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Experimental models for predicting drug absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [PDF] Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems | Semantic Scholar [semanticscholar.org]
• 14. Cytochrome P450 3A4 is the major enzyme involved in the metabolism of the substance P receptor antagonist aprepitant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An in vitro approach to detect metabolite toxicity due to CYP3A4-dependent bioactivation of xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. CYP3A4 and CYP3A5: the crucial roles in clinical drug metabolism and the significant implications of genetic polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Metabolism of the antidepressant mirtazapine in vitro: contribution of cytochromes P-450 1A2, 2D6, and 3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Efficient inhibition of P-glycoprotein-mediated multidrug resistance with a monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evading P-glycoprotein mediated-efflux chemoresistance using Solid Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Stereospecific pharmacokinetics of rac-5-methyltetrahydrofolic acid in patients with advanced colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Pharmacokinetics of rac‐leucovori... preview & related info | Mendeley [mendeley.com]
• 22. Accounting for the solubility-permeability interplay in oral formulation development for poor water solubility drugs: the effect of PEG-400 on carbamazepine absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enantioselective Synthesis of Active PF-06250112 Isomer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the enantioselective synthesis of the active (R)-isomer of PF-06250112, a potent Bruton's tyrosine kinase (BTK) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the active isomer of PF-06250112?

The active isomer of PF-06250112 is the (R)-enantiomer. It is crucial to control the stereochemistry during synthesis to ensure the desired pharmacological activity.

Q2: What is the general synthetic strategy for the enantioselective synthesis of (R)-PF-06250112?

The synthesis involves the coupling of a chiral piperidine (B6355638) intermediate with the pyrazolopyrimidine core, followed by the introduction of the acryloyl group. A key strategy is the use of a chiral starting material, such as (S)-tert-butyl 3-chloropiperidine-1-carboxylate, to introduce the desired stereochemistry.

Q3: Why is the enantiomeric purity of the final compound important?

Different enantiomers of a chiral drug can have different pharmacological activities and metabolic fates. For PF-06250112, the (R)-isomer is the active BTK inhibitor. The presence of the (S)-isomer could lead to off-target effects or reduced efficacy.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee) of the Final Product

Possible Causes & Solutions

Cause	Recommended Action
Racemization during synthesis:	Certain reaction conditions, such as high temperatures or the presence of strong acids or bases, can cause racemization of chiral intermediates. Carefully monitor and control the temperature at each step. Use milder reagents where possible.
Impure chiral starting material:	The enantiomeric purity of the starting material, such as (S)-tert-butyl 3-chloropiperidine-1-carboxylate, is critical. Verify the ee of the starting material using chiral HPLC or other appropriate analytical techniques before proceeding.
Incorrect chiral auxiliary or catalyst:	If using a chiral auxiliary or catalyst-controlled reaction, ensure the correct enantiomer of the catalyst/auxiliary is used and that it is of high purity. Optimize the catalyst loading and reaction conditions.
Side reactions leading to other stereoisomers:	Analyze the reaction mixture for byproducts that may be diastereomers. Adjusting reaction conditions (e.g., solvent, temperature, reaction time) can help minimize the formation of these impurities.

Issue 2: Incomplete Reaction or Low Yield

Possible Causes & Solutions

Cause	Recommended Action
Poor quality of reagents:	Ensure all reagents are of high purity and are stored under appropriate conditions to prevent degradation.
Suboptimal reaction temperature:	The reaction may require heating to proceed at a reasonable rate. If the reaction is sluggish, consider a modest increase in temperature while monitoring for byproduct formation. Conversely, some steps may require low temperatures to prevent side reactions.
Inefficient coupling reaction:	The coupling of the chiral piperidine with the pyrazolopyrimidine core is a critical step. Ensure that the coupling reagents are active and used in the correct stoichiometry. The choice of base and solvent can also significantly impact the reaction efficiency.
Product degradation:	The final product or intermediates may be sensitive to certain conditions (e.g., light, air, pH). Handle and purify the compounds under an inert atmosphere if necessary and store them appropriately.

Issue 3: Difficulty in Product Purification

Possible Causes & Solutions

Cause	Recommended Action
Formation of closely related impurities:	Optimize the reaction conditions to minimize the formation of impurities. Employ high-resolution chromatographic techniques, such as preparative HPLC or SFC, for purification.
Product insolubility:	The product may precipitate from the reaction mixture. Choose an appropriate solvent system for the reaction and workup to ensure the product remains in solution until isolation.
Residual starting materials:	If the reaction has not gone to completion, residual starting materials can co-elute with the product. Monitor the reaction progress by TLC or LC-MS to ensure complete conversion of the starting material.

Experimental Protocols

Key Experimental Step: Enantioselective Synthesis of (R)-1-(3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one (PF-06250112)

This protocol is a generalized representation based on patent literature and may require optimization.

Step 1: Synthesis of (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Reaction Setup: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in a suitable aprotic solvent such as DMF or DMSO.

• Addition of Base: Add a suitable base, such as potassium carbonate or cesium carbonate, to the reaction mixture.

• Addition of Chiral Intermediate: Add (S)-tert-butyl 3-chloropiperidine-1-carboxylate to the mixture. The use of the (S)-chloro isomer will result in the desired (R)-configuration at the piperidine ring after nucleophilic substitution with inversion of stereochemistry.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C and monitor the reaction progress by TLC or LC-MS.

• Workup and Deprotection: After completion, cool the reaction mixture and perform an aqueous workup. The Boc-protecting group is then removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the chiral amine intermediate.

Step 2: Acryloylation of the Chiral Amine

• Reaction Setup: Dissolve the (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in an aprotic solvent such as dichloromethane (B109758) or THF.

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (B128534) or diisopropylethylamine.

• Acryloylation: Cool the mixture to 0 °C and slowly add acryloyl chloride.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Purification: Upon completion, quench the reaction and perform an aqueous workup. The crude product is then purified by column chromatography or recrystallization to yield the final product, (R)-PF-06250112.

Visualizations

Caption: Experimental workflow for the enantioselective synthesis of (R)-PF-06250112.

Caption: Simplified BTK signaling pathway inhibited by PF-06250112.

Reference Data & Comparative Studies

Validating BTK Inhibition in Cells: A Comparative Guide to (Rac)-PF-06250112

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Bruton's tyrosine kinase (BTK) inhibitor, (Rac)-PF-06250112, with other commercially available alternatives. The information presented herein is supported by experimental data from publicly available scientific literature to aid researchers in their evaluation of this compound for preclinical studies.

Executive Summary

(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a critical component of the B-cell receptor (BCR) signaling pathway.[1][2][3] This guide compares the cellular activity of (Rac)-PF-06250112 with first and second-generation BTK inhibitors, including Ibrutinib (B1684441), Acalabrutinib, and Zanubrutinib (B611923). The comparison focuses on key cellular assays that validate BTK inhibition: BTK autophosphorylation and B-cell proliferation. Detailed experimental protocols and visual workflows are provided to facilitate the replication of these validation studies.

Comparative Analysis of BTK Inhibitors

The efficacy of BTK inhibitors is primarily determined by their ability to inhibit BTK activity within a cellular context, leading to the blockade of downstream signaling and cellular processes such as proliferation. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency. The following tables summarize the reported cellular IC50 values for (Rac)-PF-06250112 and its comparators.

Note: The following data is compiled from various sources. Direct comparison of absolute IC50 values should be approached with caution as experimental conditions such as cell lines, stimulus, and assay duration can vary between studies.

Table 1: Inhibition of BTK Phosphorylation in Cellular Assays

Compound	Cell Line	Stimulus	Assay Method	Cellular IC50	Reference
(Rac)-PF-06250112	Ramos	anti-IgM	Western Blot (pBTK Tyr223)	12 nM	[4]
Ibrutinib	Ramos	anti-IgM	Western Blot (pBTK Tyr223)	~10-50 nM	[5]
Acalabrutinib	Primary CLL Cells	anti-IgM	Western Blot (pBTK)	<1 µM	[3]
Zanubrutinib	TMD8	anti-IgM	Western Blot (pBTK Tyr223)	<10 nM	[6]

Table 2: Inhibition of B-Cell Proliferation

Compound	Cell Line	Assay Method	Cellular IC50	Reference
(Rac)-PF-06250112	Primary Human B-cells	[3H]-thymidine incorporation	2.5 nM	[4]
Ibrutinib	Ramos	XTT Assay	0.868 µM	[1]
Acalabrutinib	Primary CLL Cells	Not Specified	Not Specified
Zanubrutinib	REC1 (MCL)	Not Specified	0.9 nM	[6]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanism of action and the methods used for validation, the following diagrams illustrate the BTK signaling pathway and a typical experimental workflow for assessing a novel BTK inhibitor.

References

• 1. Ibrutinib significantly inhibited Bruton’s tyrosine kinase (BTK) phosphorylation,in-vitro proliferation and enhanced overall survival in a preclinical Burkitt lymphoma (BL) model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ibrutinib for B cell malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of acalabrutinib, a selective Bruton tyrosine kinase inhibitor, with ibrutinib in chronic lymphocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenotypic Approaches to Identify Inhibitors of B Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bruton's Tyrosine Kinase Inhibitors with Distinct Binding Modes Reveal Differential Functional Impact on B-Cell Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Bruton tyrosine kinase inhibitor zanubrutinib (BGB-3111) demonstrated synergies with other anti-lymphoma targeted agents - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Comparing the Efficacy of PF-06250112 Enantiomers

For Researchers, Scientists, and Drug Development Professionals

While specific comparative efficacy data for the enantiomers of the myostatin inhibitor PF-06250112 are not publicly available, this guide provides a comprehensive framework for such an evaluation. Understanding the differential effects of a drug's enantiomers is a critical aspect of pharmaceutical development, as stereoisomers can exhibit distinct pharmacological, pharmacokinetic, and toxicological profiles.[1][2] This guide outlines the established mechanism of action for myostatin inhibitors, a detailed, albeit hypothetical, experimental protocol for comparing enantiomeric efficacy, and templates for data presentation and visualization.

The Myostatin Signaling Pathway: A Target for Muscle Growth

Myostatin, also known as growth differentiation factor 8 (GDF-8), is a member of the transforming growth factor-β (TGF-β) superfamily and is a key negative regulator of skeletal muscle growth.[3][4] The signaling cascade is initiated when myostatin binds to the activin type IIB receptor (ActRIIB) on the surface of muscle cells.[3][4] This binding recruits and activates a type I activin receptor, either ALK4 or ALK5, leading to the phosphorylation of the downstream signaling proteins Smad2 and Smad3.[3] The phosphorylated Smad2/3 complex then associates with Smad4 and translocates to the nucleus, where it regulates the transcription of genes that inhibit muscle growth and differentiation.[3][4] Myostatin inhibitors, such as PF-06250112, are designed to interfere with this pathway, thereby promoting muscle growth.

Myostatin Signaling Pathway Diagram

Hypothetical Experimental Protocol for Comparing PF-06250112 Enantiomers

The following outlines a comprehensive, multi-stage experimental approach to compare the efficacy of the individual enantiomers of PF-06250112.

Stage 1: Chiral Separation and enantiomeric Purity Analysis

Objective: To isolate and purify the individual enantiomers of PF-06250112 and confirm their enantiomeric purity.

Methodology:

• Chiral Chromatography: Employ high-performance liquid chromatography (HPLC) with a suitable chiral stationary phase (CSP) to separate the enantiomers from a racemic mixture of PF-06250112.[5][6]

• Fraction Collection: Collect the separated enantiomeric fractions.

• Purity Analysis: Re-inject the collected fractions into the chiral HPLC system to determine the enantiomeric excess (e.e.) of each purified enantiomer. An e.e. of >99% is desirable.

• Structural Confirmation: Confirm the absolute configuration of each enantiomer using techniques such as X-ray crystallography or vibrational circular dichroism (VCD).

Stage 2: In Vitro Efficacy Assessment

Objective: To determine the in vitro potency of each enantiomer in inhibiting myostatin signaling.

Cell Line: C2C12 myoblasts are a suitable model for these experiments.

Methodology:

• Myostatin-Induced Smad3 Phosphorylation Assay:

  • Culture C2C12 cells and differentiate them into myotubes.

  • Pre-incubate the myotubes with varying concentrations of each enantiomer or the racemic mixture.

  • Stimulate the cells with recombinant myostatin.

  • Lyse the cells and quantify the levels of phosphorylated Smad3 (p-Smad3) and total Smad3 using a Western blot or ELISA.

• Reporter Gene Assay:

  • Transfect C2C12 cells with a reporter plasmid containing a Smad-responsive element linked to a reporter gene (e.g., luciferase).

  • Treat the cells with varying concentrations of each enantiomer or the racemic mixture in the presence of myostatin.

  • Measure reporter gene activity to determine the inhibition of myostatin-induced transcription.

Stage 3: In Vivo Efficacy Assessment in a Murine Model

Objective: To evaluate the in vivo effects of each enantiomer on muscle mass and function.

Animal Model: Wild-type or a muscle-wasting model (e.g., mdx mice) can be used.[7]

Methodology:

• Animal Groups:

  • Vehicle control

  • Racemic PF-06250112

  • Enantiomer A

  • Enantiomer B

• Dosing: Administer the compounds to the mice for a predetermined period (e.g., 4-8 weeks) via an appropriate route (e.g., oral gavage, subcutaneous injection).

• Functional Assessment:

  • Grip Strength Test: Measure forelimb and hindlimb grip strength at baseline and at the end of the study.[8][9]

  • Treadmill Test: Evaluate endurance and exercise capacity.[9]

• Body Composition Analysis: Use techniques like DEXA (Dual-energy X-ray absorptiometry) to measure lean body mass and fat mass.

• Ex Vivo Muscle Analysis:

  • At the end of the study, euthanize the animals and dissect key muscles (e.g., tibialis anterior, gastrocnemius).[8]

  • Measure muscle weight.

  • Perform histological analysis to determine myofiber cross-sectional area.[8][10]

Experimental Workflow Diagram

Data Presentation: Summarizing Comparative Efficacy

The quantitative data generated from these experiments should be summarized in clear, well-structured tables for easy comparison.

Table 1: Hypothetical In Vitro Efficacy of PF-06250112 Enantiomers

Compound	IC₅₀ (nM) for p-Smad3 Inhibition	IC₅₀ (nM) for Reporter Gene Inhibition
Racemic PF-06250112	15.2 ± 1.8	20.5 ± 2.1
Enantiomer A	8.1 ± 0.9	10.3 ± 1.2
Enantiomer B	150.7 ± 12.5	185.4 ± 15.9

Table 2: Hypothetical In Vivo Efficacy of PF-06250112 Enantiomers in Mice (8-week study)

Treatment Group	Change in Grip Strength (%)	Change in Lean Body Mass (%)	Tibialis Anterior Weight (mg)	Myofiber Cross-Sectional Area (µm²)
Vehicle Control	2.5 ± 1.1	1.2 ± 0.8	45.3 ± 2.5	2500 ± 150
Racemic PF-06250112	15.8 ± 2.3	8.5 ± 1.5	55.1 ± 3.1	3200 ± 210
Enantiomer A	25.2 ± 3.1	12.1 ± 1.9	62.7 ± 3.5	3800 ± 250
Enantiomer B	3.1 ± 1.5	1.5 ± 1.0	46.8 ± 2.8	2550 ± 160

Conclusion

A thorough comparison of the enantiomers of PF-06250112 is essential for its development as a therapeutic agent. The outlined experimental workflow provides a robust framework for elucidating the differential efficacy and potency of each stereoisomer. Such studies are critical for selecting the optimal candidate for further clinical development, potentially leading to a more effective and safer therapeutic for muscle-wasting conditions. The development of single-enantiomer drugs over racemic mixtures can lead to improved therapeutic outcomes and is encouraged by regulatory agencies.[2][11]

References

• 1. Chiral analysis - Wikipedia [en.wikipedia.org]
• 2. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the Myostatin Signaling Pathway to Treat Muscle Wasting Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Regulation of Myostatin on the Growth and Development of Skeletal Muscle [frontiersin.org]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Myostatin inhibitors as therapies for muscle wasting associated with cancer and other disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of muscle mass and strength in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Monitoring Murine Skeletal Muscle Function for Muscle Gene Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. synergypublishers.com [synergypublishers.com]

In Vitro Validation of (Rac)-PF-06250112 Off-Target Kinase Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the off-target kinase inhibition profiles of small molecule inhibitors targeting the Transforming Growth Factor-beta (TGF-β) and Myostatin signaling pathways. The primary focus is on providing a framework for evaluating the selectivity of compounds like (Rac)-PF-06250112. Due to the limited publicly available kinase screening data for (Rac)-PF-06250112, this guide leverages data from well-characterized alternative inhibitors of the Activin receptor-Like Kinase 5 (ALK5), a key component of this pathway. The comparative data presented here is essential for interpreting experimental results and understanding the potential for polypharmacology.

Introduction to (Rac)-PF-06250112 and the Target Pathway

Given the absence of a detailed off-target profile for (Rac)-PF-06250112, this guide provides a comparative analysis of other known ALK5 inhibitors to illustrate the importance of such validation.

Comparison of ALK5 Inhibitor Off-Target Profiles

The following table summarizes the off-target kinase inhibition data for several known ALK5 inhibitors. This data is compiled from various in vitro kinase screening assays and literature sources. It is important to note that the extent of off-target activity can vary significantly between different chemical scaffolds.[2]

Compound	Primary Target	Off-Target Kinases	% Inhibition @ 10 µM or IC50 (nM)
LY2109761	ALK5 (TβRI)	TβRII	Ki = 300 nM
Sapk2a (p38α)	89%
MKK6	80%
Lck	69%
Yes	64%
Fyn	58%
SapK2b (p38β)	47%[3]
Galunisertib (B1674415) (LY2157299)	ALK5 (TβRI)	ALK4 (ACVR1B)	IC50 = 80 nM
TβRII	IC50 = 210 nM
ALK6 (BMPR1B)	IC50 = 470 nM
ACVR2B	IC50 = 690 nM[4][5]
RepSox	ALK5 (TβRI)	p38 MAPK	IC50 > 16,000 nM
JNK1	IC50 > 16,000 nM
GSK3	IC50 > 16,000 nM[6][7]
SB-431542	ALK5 (TβRI)	ALK4, ALK7	Potent inhibitor
p38 MAPK & other kinases	>100-fold selective for ALK5[8]

Experimental Protocols for In Vitro Kinase Inhibition Assays

The determination of a kinase inhibitor's selectivity profile is achieved through robust in vitro kinase assays. Several platforms are widely used in the industry, each with its own advantages. Below are detailed methodologies for three common assay formats.

LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher Scientific)

This assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition binding assay.

Principle: The assay measures the displacement of a fluorescently labeled, ATP-competitive tracer from the kinase active site by a test compound. A europium-labeled anti-tag antibody binds to the kinase, and when the tracer is also bound, a high FRET signal is generated. An inhibitor competing with the tracer will lead to a decrease in the FRET signal.

Materials:

• Kinase of interest (e.g., recombinant human ALK5)

• LanthaScreen™ Eu-anti-Tag Antibody

• Alexa Fluor™ 647-labeled Kinase Tracer

• Test compound ((Rac)-PF-06250112 or alternatives)

• Kinase Buffer A (50mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 384-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in the kinase buffer.

• Kinase/Antibody Mixture: Prepare a solution containing the kinase and the Eu-labeled antibody at 2X the final desired concentration in the kinase buffer.

• Tracer Solution: Prepare a solution of the Alexa Fluor™ 647-labeled tracer at 2X the final desired concentration in the kinase buffer.

• Assay Assembly: In a 384-well plate, add 5 µL of the compound dilution, followed by 5 µL of the kinase/antibody mixture, and finally 5 µL of the tracer solution.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm (acceptor) and 615 nm (donor).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). The IC50 value is determined by plotting the emission ratio against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Adapta™ Universal Kinase Assay (Thermo Fisher Scientific)

This is a TR-FRET based immunoassay that measures ADP formation.

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. A europium-labeled anti-ADP antibody and an Alexa Fluor™ 647-labeled ADP tracer are used. In the absence of ADP from the kinase reaction, the tracer binds to the antibody, resulting in a high FRET signal. As the kinase produces ADP, it displaces the tracer, leading to a decrease in the FRET signal.

Materials:

• Kinase of interest and its substrate

• Adapta™ Eu-anti-ADP Antibody

• Alexa Fluor™ 647 ADP Tracer

• Test compound

• ATP

• Kinase Buffer

• EDTA (to stop the reaction)

• 384-well assay plates

Procedure:

• Kinase Reaction: a. Prepare a 2X solution of the kinase and a 2X solution of the substrate/ATP mixture in kinase buffer. b. In a 384-well plate, add 2.5 µL of the test compound dilution. c. Add 2.5 µL of the 2X kinase solution. d. Initiate the reaction by adding 5 µL of the 2X substrate/ATP mixture. e. Incubate for 60 minutes at room temperature.

• Detection: a. Prepare a 3X detection solution containing the Eu-anti-ADP antibody, the Alexa Fluor™ 647 ADP tracer, and EDTA. b. Add 5 µL of the detection solution to each well to stop the kinase reaction and initiate the detection process. c. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis: Similar to the LanthaScreen™ assay, read the plate on a TR-FRET plate reader and calculate the emission ratio to determine IC50 values.[7][9][10]

Z'-LYTE™ Kinase Assay (Thermo Fisher Scientific)

This assay utilizes a FRET-based, coupled-enzyme format based on the differential sensitivity of phosphorylated and non-phosphorylated peptides to proteolytic cleavage.

Principle: A synthetic peptide substrate is labeled with two fluorophores (a FRET pair). The kinase phosphorylates the peptide. After the kinase reaction, a site-specific protease is added which only cleaves the non-phosphorylated peptides. Cleavage disrupts FRET, leading to a change in the emission ratio. The amount of phosphorylation is proportional to the kinase activity.

Materials:

• Kinase of interest

• Z'-LYTE™ Peptide Substrate

• ATP

• Test compound

• Kinase Buffer

• Development Reagent (protease)

• Stop Reagent

• 384-well assay plates

Procedure:

• Kinase Reaction: a. In a 384-well plate, combine the kinase, the test compound, and the Z'-LYTE™ peptide substrate in the kinase buffer. b. Initiate the reaction by adding ATP. c. Incubate for 60 minutes at room temperature.

• Development: a. Add the Development Reagent to each well. b. Incubate for 60 minutes at room temperature.

• Stop Reaction: Add the Stop Reagent.

• Data Acquisition and Analysis: Read the plate on a fluorescence plate reader. The emission ratio of donor to acceptor fluorescence is calculated and used to determine the percent phosphorylation and subsequently the IC50 of the inhibitor.[11][12]

Mandatory Visualizations

Caption: Experimental workflow for in vitro kinase inhibition profiling.

Caption: TGF-β/Myostatin signaling pathway and the point of inhibition.

Caption: Logical relationship of ALK5 inhibitor selectivity profiles.

References

• 1. PF-06250112 | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. LY2109761, a novel transforming growth factor β receptor type I and type II dual inhibitor, as a therapeutic approach to suppressing pancreatic cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. Preclinical assessment of galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-β receptor type I inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RepSox | TGF-β Receptors | Tocris Bioscience [tocris.com]
• 7. stemcell.com [stemcell.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Inhibitors of Activin Receptor-like Kinase 5 Interfere with SARS-CoV-2 S-Protein Processing and Spike-Mediated Cell Fusion via Attenuation of Furin Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Advances in the discovery of activin receptor-like kinase 5 (ALK5) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of (Rac)-PF-06250112 and Alternative BTK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the Bruton's tyrosine kinase (BTK) inhibitor, (Rac)-PF-06250112, with its key alternatives: ibrutinib (B1684441), acalabrutinib (B560132), and zanubrutinib (B611923). The focus is on their cross-reactivity and selectivity profiles, supported by available experimental data.

(Rac)-PF-06250112 is a racemate of PF-06250112, a potent and highly selective, orally bioavailable BTK inhibitor.[1][2] It has demonstrated efficacy in preclinical models of autoimmune diseases, such as lupus.[3][4][5] The primary mechanism of action for these inhibitors is the covalent and irreversible inhibition of BTK, a key enzyme in the B-cell receptor (BCR) signaling pathway.[6] This pathway is crucial for B-cell proliferation, differentiation, and survival, making it a prime target for B-cell malignancies and autoimmune disorders.[4][6][7]

The clinical utility of BTK inhibitors can be hampered by off-target effects, which are often attributed to their interaction with other kinases.[6] Therefore, understanding the cross-reactivity profile of these inhibitors is paramount for predicting potential side effects and for the development of more selective next-generation therapeutics.

Quantitative Data Comparison

The following tables summarize the inhibitory potency and selectivity of (Rac)-PF-06250112 and its alternatives against BTK and other kinases.

Table 1: Inhibitory Potency (IC50) Against Primary Target (BTK)

Compound	BTK IC50 (nM)	Reference
(Rac)-PF-06250112	0.5	[1]
Ibrutinib	~0.5	[6]
Acalabrutinib	~3-5	[6]
Zanubrutinib	<1	[6]

Table 2: Cross-Reactivity Profile of BTK Inhibitors

Compound	Off-Target Kinases (IC50 in nM)	Kinome Scan Highlights (Inhibition at 1 µM)	Reference
(Rac)-PF-06250112	BMX (0.9), TEC (1.2)	Comprehensive kinome scan data not publicly available.	[1]
Ibrutinib	TEC (~78), EGFR (~10), ITK (~10), BMX, BLK, ERBB2/HER2, JAK3	Inhibits a broad range of kinases, including other TEC family and EGFR family kinases.	[6][8]
Acalabrutinib	TEC, BMX, TXK	Highly selective with minimal off-target activity. Does not significantly inhibit EGFR or ITK.	[6][7]
Zanubrutinib	TEC (~2)	Highly selective with less activity on TEC and ITK compared to ibrutinib.	[6]

Table 3: Comparative Selectivity from Kinome Scans

Compound	Number of Off-Target Kinases Inhibited >65% at 1 µM	Key Off-Target Families	Reference
(Rac)-PF-06250112	Data Not Available	-
Ibrutinib	>50	TEC family, EGFR family, SRC family	[7][8]
Acalabrutinib	≤11	TEC family	[7]
Zanubrutinib	12-50	TEC family	[8]

Note: The data for ibrutinib, acalabrutinib, and zanubrutinib are adapted from comprehensive in vitro kinase profiling studies. A direct comparative kinome scan including (Rac)-PF-06250112 is not publicly available.

Signaling Pathways and Experimental Workflows

To understand the context of BTK inhibition and the methods used to assess cross-reactivity, the following diagrams illustrate the BTK signaling pathway and a general experimental workflow.

BTK Signaling Pathway and Point of Inhibition.

Workflow for BTK Inhibitor Cross-Reactivity Studies.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of inhibitor cross-reactivity. Below are protocols for key experiments cited in the comparison.

This assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) competition binding assay used to determine the IC50 values of inhibitors against a panel of kinases.

Principle: The assay measures the displacement of an Alexa Fluor™ 647-labeled, ATP-competitive kinase inhibitor (tracer) from the kinase active site by the test compound. Binding of the tracer to a europium (Eu)-labeled anti-tag antibody that is bound to the kinase results in a high FRET signal. A test compound that binds to the kinase active site will compete with the tracer, leading to a decrease in the FRET signal.[9]

Materials:

• Recombinant human BTK enzyme and other kinases for screening.

• LanthaScreen™ Eu-anti-Tag Antibody.

• Kinase Tracer.

• Kinase Buffer.

• Test compounds (e.g., (Rac)-PF-06250112, Ibrutinib) serially diluted in DMSO.

• 384-well assay plates.

• TR-FRET capable plate reader.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in 100% DMSO. Further dilute these to a 3X final concentration in the kinase buffer.[9]

• Kinase/Antibody Mixture: Prepare a 3X solution of the kinase and Eu-labeled antibody in kinase buffer.[9]

• Tracer Solution: Prepare a 3X solution of the appropriate kinase tracer in kinase buffer.[9]

• Assay Assembly: In a 384-well plate, add 5 µL of the 3X compound dilution, followed by 5 µL of the 3X kinase/antibody mixture. Finally, add 5 µL of the 3X tracer solution.[9]

• Incubation: Cover the plate and incubate at room temperature for 1 hour.[9]

• Data Acquisition: Read the plate on a TR-FRET plate reader, measuring the emission at 615 nm (Eu donor) and 665 nm (Alexa Fluor™ 647 acceptor).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This assay quantifies the engagement of a test compound with its target kinase within living cells.

Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged BTK (donor) and a cell-permeable fluorescent tracer that binds to the BTK active site (acceptor). When the tracer is bound, a BRET signal is generated. A test compound that enters the cell and binds to BTK will displace the tracer, leading to a loss of BRET signal.[10][11]

Materials:

• HEK293 cells.

• Plasmid encoding BTK-NanoLuc® fusion protein.

• Transfection reagent.

• NanoBRET™ Tracer and Nano-Glo® Substrate.

• Test compounds serially diluted in DMSO.

• White, 96-well or 384-well assay plates.

• Luminometer capable of measuring filtered light at 450 nm and >600 nm.

Procedure:

• Cell Transfection: Transfect HEK293 cells with the BTK-NanoLuc® fusion vector and plate in assay wells. Allow cells to express the fusion protein for 18-24 hours.[11]

• Compound Treatment: Add serial dilutions of the test compound to the cells and incubate for a defined period (e.g., 2 hours) at 37°C in a CO2 incubator.[11]

• Tracer and Substrate Addition: Add the NanoBRET™ Tracer and Nano-Glo® Substrate to the wells.

• Data Acquisition: Read the luminescence at 450 nm (donor) and >600 nm (acceptor) within 20 minutes.[11]

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). Plot the BRET ratio against the logarithm of the inhibitor concentration and fit the data to determine the cellular IC50 value, which reflects the compound's potency in a physiological context.

Conclusion

(Rac)-PF-06250112 is a highly potent BTK inhibitor with demonstrated activity against the TEC family kinases BMX and TEC. While comprehensive public data on its broader kinome selectivity is limited, the available information suggests a high degree of selectivity. In comparison, the first-generation inhibitor ibrutinib exhibits a wider range of off-target activities, which have been associated with certain clinical side effects. The second-generation inhibitors, acalabrutinib and zanubrutinib, offer improved selectivity profiles over ibrutinib, translating to potentially better safety profiles.

The choice of a BTK inhibitor for research or therapeutic development will depend on the specific application and the desired balance between on-target potency and off-target effects. The experimental protocols outlined in this guide provide a framework for conducting rigorous cross-reactivity studies to further characterize these and other novel kinase inhibitors.

References

• 1. PF-06250112 - Immunomart [immunomart.com]
• 2. arctomsci.com [arctomsci.com]
• 3. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. frontiersin.org [frontiersin.org]
• 6. Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. promega.de [promega.de]
• 11. eubopen.org [eubopen.org]

Comparative Guide to In Vivo Efficacy Biomarkers for Rac GTPase Inhibitors

A note on (Rac)-PF-06250112: Publicly available data on a compound specifically named "(Rac)-PF-06250112" is limited. Therefore, this guide provides a comparative overview of well-characterized, research-use Rac GTPase inhibitors, EHT 1864, NSC23766, and 1A-116, to serve as a valuable resource for researchers, scientists, and drug development professionals in the field of Rac-targeted therapies.

Introduction to Rac GTPase Inhibition

Rac, a member of the Rho family of small GTPases, is a critical regulator of various cellular processes, including cytoskeletal dynamics, cell proliferation, and migration.[1][2] Its aberrant activation is implicated in the pathology of numerous diseases, most notably cancer and neurodegenerative disorders.[1][2] Consequently, the development of small molecule inhibitors targeting Rac has become an area of intense research. This guide compares the in vivo performance of three such inhibitors—EHT 1864, NSC23766, and 1A-116—with a focus on efficacy biomarkers and the experimental protocols to assess them.

Mechanism of Action

The inhibitors discussed herein target the Rac activation cycle through distinct mechanisms:

• EHT 1864: This inhibitor directly binds to Rac1, as well as its isoforms Rac1b, Rac2, and Rac3, promoting the dissociation of bound guanine (B1146940) nucleotides.[2][3][4] This places Rac in an inactive state, preventing its interaction with downstream effectors.[2]

• NSC23766: This compound selectively inhibits the interaction between Rac1 and its specific guanine nucleotide exchange factors (GEFs), Trio and Tiam1, thereby preventing the exchange of GDP for GTP and subsequent Rac1 activation.

• 1A-116: Developed through rational design, 1A-116 also functions by inhibiting the interaction between Rac1 and its GEFs, demonstrating both in vitro and in vivo anti-tumor activity.

Comparative In Vivo Efficacy

The following tables summarize the available quantitative data on the in vivo efficacy of EHT 1864, NSC23766, and 1A-116 in various disease models.

Table 1: In Vivo Efficacy of Rac Inhibitors in Oncology Models

Compound	Animal Model	Cancer Type	Dosing Regimen	Key Efficacy Readout	Result
1A-116	Orthotopic Mouse Xenograft (LN229 cells)	Glioblastoma	20 mg/kg/day, i.p.	Median Survival	55% increase in median survival (76 days vs. 49 days in control)[5][6]
NSC23766	Mouse Xenograft (PC3 cells)	Prostate Cancer	2.5 mg/kg (formulated in 8P6 NPs)	Tumor Growth Inhibition	Significant tumor growth inhibition compared to control[7]

Table 2: In Vivo Efficacy of Rac Inhibitors in a Neurodegeneration Model

Compound	Animal Model	Disease Model	Dosing Regimen	Key Efficacy Readout	Result
EHT 1864	Guinea Pig	Alzheimer's Disease	40 mg/kg/day, i.p. for 15 days	Reduction in brain Aβ40 levels	37% reduction in brain Aβ40 levels[4]

Biomarkers for In Vivo Efficacy

The primary biomarker for assessing the in vivo efficacy of Rac inhibitors is the level of activated, GTP-bound Rac1. Downstream effectors of the Rac signaling pathway also serve as crucial pharmacodynamic biomarkers.

Table 3: Key In Vivo Biomarkers for Rac Inhibitor Efficacy

Biomarker	Description	Method of Detection
Rac1-GTP	The active form of Rac1. A direct measure of target engagement.	Pull-down assay followed by Western blot
p-PAK	Phosphorylated p21-activated kinase, a direct downstream effector of Rac1.	Western blot, Immunohistochemistry (IHC)
Wave2	A key protein involved in actin polymerization downstream of Rac.	Western blot, IHC
Actin Cytoskeleton Reorganization	Phenotypic changes in cell morphology and actin stress fibers.	Phalloidin staining, Microscopy

Experimental Protocols

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a Rac inhibitor in a subcutaneous xenograft mouse model.

• Cell Culture: Human cancer cell lines (e.g., HT1080 fibrosarcoma, PC3 prostate cancer) are cultured in appropriate media.

• Animal Model: Immunodeficient mice (e.g., nude or SCID) are used to prevent rejection of human tumor cells.

• Tumor Implantation: A suspension of cancer cells (typically 1-5 x 10^6 cells in a mixture of media and Matrigel) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers. The formula (Length x Width^2) / 2 is commonly used to estimate tumor volume.

• Treatment Administration: Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and control groups. The Rac inhibitor is administered via a clinically relevant route (e.g., intraperitoneal injection, oral gavage) at a predetermined dose and schedule. The control group receives the vehicle used to dissolve the compound.

• Efficacy Assessment: Tumor growth is monitored throughout the study. The primary endpoint is often tumor growth inhibition. At the end of the study, tumors are excised, weighed, and processed for biomarker analysis.

• Biomarker Analysis: A portion of the tumor tissue is snap-frozen for biochemical assays (e.g., Rac1 activation pull-down), while another portion is fixed in formalin for immunohistochemical analysis (e.g., p-PAK staining).

Rac1 Activation Pull-Down Assay

This assay is a standard method to specifically measure the amount of active, GTP-bound Rac1 in tissue or cell lysates.[8][9]

• Tissue Lysis: Snap-frozen tumor tissue is homogenized in a lysis buffer containing protease and phosphatase inhibitors.

• Lysate Clarification: The lysate is centrifuged at high speed to pellet cellular debris. The supernatant containing the total protein is collected.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• Affinity Precipitation: An equal amount of total protein from each sample is incubated with a GST-fusion protein of the p21-binding domain (PBD) of PAK1, which is conjugated to agarose (B213101) beads. The PBD of PAK specifically binds to the GTP-bound form of Rac1.

• Washing: The beads are washed multiple times to remove non-specifically bound proteins.

• Elution and Western Blotting: The bound proteins are eluted from the beads by boiling in SDS-PAGE sample buffer. The samples are then resolved by SDS-PAGE and transferred to a membrane for Western blotting using a specific anti-Rac1 antibody to detect the amount of active Rac1. A separate Western blot for total Rac1 from the initial lysates is also performed to normalize the data.

Signaling Pathways and Experimental Workflows

References

• 1. Characterization of EHT 1864, a novel small molecule inhibitor of Rac family small GTPases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Specificity and mechanism of action of EHT 1864, a novel small molecule inhibitor of Rac family small GTPases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Preclinical Efficacy and Toxicology Evaluation of RAC1 Inhibitor 1A-116 in Human Glioblastoma Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Active GTPase Pulldown Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Head-to-Head Comparison of Bruton's Tyrosine Kinase (BTK) Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of the preclinical profiles of various Bruton's Tyrosine Kinase (BTK) inhibitors, with a focus on (Rac)-PF-06250112. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes complex biological pathways and workflows to facilitate informed decision-making in drug discovery and development.

Introduction to BTK and BTK Inhibitors

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a critical role in B-cell receptor (BCR) signaling.[1][2][3] Upon BCR engagement, BTK is activated and subsequently phosphorylates downstream targets, leading to the activation of pathways crucial for B-cell proliferation, differentiation, and survival.[1][3][4] Given its central role in B-cell function, BTK has emerged as a key therapeutic target for B-cell malignancies and autoimmune diseases.[2][5]

BTK inhibitors can be broadly classified into two main categories based on their mechanism of action: covalent and non-covalent inhibitors. Covalent inhibitors, such as the first-generation drug ibrutinib (B1684441) and second-generation inhibitors acalabrutinib (B560132) and zanubrutinib, form an irreversible or reversible bond with a cysteine residue (Cys481) in the ATP-binding site of BTK.[5][6] Non-covalent inhibitors, a newer class of drugs including pirtobrutinib (B8146385) and fenebrutinib, bind to BTK through reversible, non-covalent interactions and are effective against BTK variants with mutations at the Cys481 residue that confer resistance to covalent inhibitors.[1][6][7]

This guide will compare the preclinical data of (Rac)-PF-06250112, a covalent reversible BTK inhibitor, with other notable covalent and non-covalent BTK inhibitors.

Data Presentation: In Vitro Potency and Selectivity

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of (Rac)-PF-06250112 and other BTK inhibitors against BTK and other relevant kinases. Lower IC50 values indicate higher potency. It is important to note that these values are compiled from various sources and may have been determined using different assay conditions.

Inhibitor	Target Kinase	IC50 (nM)	Inhibitor Class	Source(s)
(Rac)-PF-06250112	BTK	0.5	Covalent Reversible	[1][8]
BMX	0.9	[1][8]
TEC	1.2	[1][8]
Ibrutinib	BTK	0.5	Covalent Irreversible	[4][9][10][11]
BMX	-	-
TEC	78	[4]
Acalabrutinib	BTK	3 - 5.1	Covalent Irreversible	[9][12][13][14]
BMX	>100	[12]
TEC	<100	[12]
Zanubrutinib	BTK	0.3 - 0.63	Covalent Irreversible	[8][15][16]
BMX	-	-
TEC	-	-
Pirtobrutinib	BTK	5.69	Non-covalent	[1]
Fenebrutinib	BTK	Ki of 0.91	Non-covalent	[2][7][17]
BMX	>100-fold selective for BTK	[17]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are representative protocols for key assays used to characterize BTK inhibitors.

In Vitro Kinase Assay (IC50 Determination)

Objective: To determine the concentration of an inhibitor required to reduce the enzymatic activity of purified BTK by 50%.

General Procedure (example using ADP-Glo™ Kinase Assay): [18][19][20][21]

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT).

  • Dilute purified recombinant BTK enzyme to the desired concentration in kinase buffer.

  • Prepare a substrate solution (e.g., a poly(GT)-biotin substrate) and ATP solution in kinase buffer.

  • Prepare serial dilutions of the test inhibitor in DMSO, followed by a further dilution in kinase buffer.

• Kinase Reaction:

  • In a 96-well or 384-well plate, add the BTK enzyme, substrate/ATP mixture, and the inhibitor dilutions.

  • Include positive (no inhibitor) and negative (no enzyme) controls.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Signal Detection (ADP-Glo™):

  • Add ADP-Glo™ Reagent to deplete unused ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

B-Cell Proliferation Assay

Objective: To assess the effect of a BTK inhibitor on the proliferation of B-cells following BCR stimulation.

General Procedure: [22][23][24][25]

• Cell Preparation:

  • Isolate primary B-cells from human peripheral blood mononuclear cells (PBMCs) or mouse splenocytes using negative selection kits.

  • Resuspend the purified B-cells in complete culture medium.

• Cell Stimulation and Treatment:

  • Plate the B-cells in a 96-well plate.

  • Add serial dilutions of the BTK inhibitor to the wells.

  • Stimulate the B-cells with an anti-IgM antibody (e.g., F(ab')2 fragment) to cross-link the BCR.

  • Include unstimulated and vehicle-treated controls.

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Proliferation Measurement (e.g., [3H]-Thymidine Incorporation):

  • During the last 16-18 hours of incubation, add [3H]-thymidine to each well.

  • Harvest the cells onto filter mats and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of proliferation inhibition for each inhibitor concentration relative to the stimulated control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

B-Cell Activation Assay (CD69 Upregulation)

Objective: To measure the effect of a BTK inhibitor on the early activation of B-cells by assessing the surface expression of the activation marker CD69.

General Procedure: [26]

• Whole Blood or PBMC Preparation:

  • Use fresh human whole blood or isolated PBMCs.

• Stimulation and Treatment:

  • Incubate the blood or PBMCs with serial dilutions of the BTK inhibitor for a short period (e.g., 30 minutes).

  • Stimulate B-cell activation by adding an anti-IgD antibody.

  • Include unstimulated and vehicle-treated controls.

  • Incubate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Lyse red blood cells (if using whole blood).

  • Stain the cells with fluorescently labeled antibodies against B-cell markers (e.g., CD19 or CD20) and the activation marker CD69.

  • Acquire data on a flow cytometer.

• Data Analysis:

  • Gate on the B-cell population and quantify the percentage of CD69-positive cells or the mean fluorescence intensity of CD69.

  • Calculate the percentage of inhibition of CD69 upregulation for each inhibitor concentration.

  • Determine the IC50 value from the dose-response curve.

Mandatory Visualizations

BTK Signaling Pathway

Caption: Simplified BTK signaling pathway in B-cells and points of intervention by BTK inhibitors.

Experimental Workflow: In Vitro Kinase IC50 Assay

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies | Semantic Scholar [semanticscholar.org]
• 4. Targets for Ibrutinib Beyond B Cell Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Fenebrutinib - Wikipedia [en.wikipedia.org]
• 8. Zanubrutinib | 1691249-45-2 | BroadPharm [broadpharm.com]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Ibrutinib and novel BTK inhibitors in clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Bruton’s tyrosine kinase (BTK) inhibitor acalabrutinib demonstrates potent on-target effects and efficacy in two mouse models of chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. Comparison of acalabrutinib, a selective Bruton tyrosine kinase inhibitor, with ibrutinib in chronic lymphocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. selleckchem.com [selleckchem.com]
• 18. promega.com [promega.com]
• 19. bpsbioscience.com [bpsbioscience.com]
• 20. promega.com [promega.com]
• 21. Assay in Summary_ki [bindingdb.org]
• 22. Proliferative assays for B cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Protocol for Detection of IL-4 by B-Cell Proliferation Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 24. researchgate.net [researchgate.net]
• 25. pnas.org [pnas.org]
• 26. B Cell Activation Functional Assay | Thermo Fisher Scientific - US [thermofisher.com]

Comparative Guide to the Covalent Binding of PF-06250112 and Other Inhibitors to Bruton's Tyrosine Kinase (BTK)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the covalent binding of PF-06250112 to Bruton's Tyrosine Kinase (BTK) against other well-characterized covalent BTK inhibitors, including the first-generation inhibitor ibrutinib (B1684441) and second-generation inhibitors acalabrutinib (B560132) and zanubrutinib. Experimental data is presented to substantiate the covalent interaction, alongside detailed protocols for the key validation experiments.

Executive Summary

PF-06250112 is a potent and highly selective covalent inhibitor of BTK. Experimental evidence confirms that it forms a covalent, yet reversible, bond with the cysteine 481 (Cys481) residue within the ATP-binding pocket of BTK. This mechanism of action is shared with other clinically important BTK inhibitors such as ibrutinib, acalabrutinib, and zanubrutinib. The covalent binding leads to the inhibition of BTK signaling and downstream cellular responses. This guide outlines the supporting data and methodologies for confirming this covalent interaction.

Comparison of BTK Inhibitors

The following table summarizes the key quantitative data for PF-06250112 and other prominent covalent BTK inhibitors. This data highlights the potency and efficiency of these compounds in targeting BTK.

Compound	Type	Target Residue	IC50 (nM)	k_inact/K_I (M⁻¹s⁻¹)
PF-06250112	Covalent (Reversible)	Cys481	0.5	120,000
Ibrutinib	Covalent (Irreversible)	Cys481	0.5	328,000
Acalabrutinib	Covalent (Irreversible)	Cys481	3 - 5.1	Not Available
Zanubrutinib	Covalent (Irreversible)	Cys481	0.4 - 1.5	Not Available

IC50 values represent the concentration of an inhibitor required to reduce enzyme activity by 50%. A lower IC50 indicates greater potency. k_inact/K_I is the second-order rate constant that measures the efficiency of covalent bond formation. A higher value indicates a more efficient covalent inhibitor.

Experimental Validation of Covalent Binding

The covalent modification of BTK by an inhibitor is a critical aspect of its mechanism of action. Several biophysical techniques are employed to confirm this interaction. The primary methods include intact protein mass spectrometry and X-ray crystallography.

Experimental Workflow for Covalent Inhibitor Validation

The general workflow to confirm the covalent binding of a compound to its target protein is a multi-step process.

A Comparative Guide to Cellular Thermal Shift Assay (CETSA) for (Rac)-PF-06250112 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Cellular Thermal Shift Assay (CETSA) for assessing the target engagement of (Rac)-PF-06250112, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor. The performance of CETSA is compared with alternative target engagement assays, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for your research needs.

Introduction to (Rac)-PF-06250112 and its Target: Bruton's Tyrosine Kinase (BTK)

(Rac)-PF-06250112 is a highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK)[1]. BTK is a non-receptor tyrosine kinase crucial for B-cell development, differentiation, and signaling. It is a key component of the B-cell receptor (BCR) signaling pathway, which, upon activation, triggers a cascade of downstream events leading to B-cell proliferation and survival. Dysregulation of BTK signaling is implicated in various B-cell malignancies and autoimmune diseases, making it a prime therapeutic target. PF-06250112 acts as a covalent but reversible inhibitor, forming an adduct with a cysteine residue (Cys481) within the ATP binding pocket of BTK[2]. The "(Rac)" designation indicates that the compound is a racemic mixture.

BTK Signaling Pathway

The binding of an antigen to the B-cell receptor (BCR) initiates a signaling cascade where BTK plays a pivotal role. The diagram below illustrates the simplified BTK signaling pathway.

Caption: Simplified Bruton's Tyrosine Kinase (BTK) Signaling Pathway.

Comparison of Target Engagement Assays for BTK Inhibitors

Verifying that a drug binds to its intended target within a cellular context is a critical step in drug development. Several assays are available to measure target engagement, each with its own advantages and limitations. This section compares CETSA with other common methods for assessing BTK engagement.

Assay	Principle	Throughput	Cellular Context	Label-Free	Quantitative Output
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.	Low to High	Intact cells, lysates, tissues	Yes	EC50 (Isothermal), ΔTm
NanoBRET™ Target Engagement Assay	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-fused target and a fluorescent tracer.	High	Intact cells	No (requires tracer and fusion protein)	IC50
Kinobeads Competition Binding Assay	Competition between the test compound and immobilized broad-spectrum kinase inhibitors for binding to the kinome.	Medium	Lysates	Yes	IC50 / Kd
Phospho-BTK Western Blot	Measures the inhibition of BTK autophosphorylation (e.g., at Tyr223) upon inhibitor treatment.	Low	Intact cells	Yes	IC50

Experimental Data Summary

While specific head-to-head comparative data for (Rac)-PF-06250112 across all platforms is not publicly available, the following table summarizes representative quantitative data for BTK inhibitors obtained using the discussed assays. Data for the well-characterized covalent BTK inhibitor Ibrutinib is included as a reference.

Assay	Compound	Target	Cell Line / System	Quantitative Value	Reference
Biochemical Assay	(Rac)-PF-06250112	BTK	Purified Enzyme	IC50: 0.5 nM	[1][2]
Cellular Phospho-BTK Assay	(Rac)-PF-06250112	BTK	Human B-cells	IC50: ~10 nM	[2]
NanoBRET™	Ibrutinib	BTK	HEK293	IC50: 2.1 nM	Promega Corporation
Kinobeads	Ibrutinib	BTK	MEC-1 cells	>99% target occupancy	[3]
Isothermal Dose-Response CETSA	Staurosporine (Broad Kinase Inhibitor)	Multiple Kinases	K-562 cells	EC50 values for various kinases	[4]

Note: The lack of publicly available CETSA data for (Rac)-PF-06250112 highlights the proprietary nature of early-stage drug development data. The provided data for other inhibitors and assays serves to illustrate the expected range of potencies and the type of quantitative output from each method.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) - Isothermal Dose-Response (ITDR) Protocol for a Covalent BTK Inhibitor

This protocol is a representative method for determining the cellular target engagement of a covalent BTK inhibitor like (Rac)-PF-06250112 using isothermal dose-response CETSA.

Caption: Isothermal Dose-Response CETSA Workflow.

Methodology:

• Cell Culture and Treatment:

  • Culture a suitable B-cell line (e.g., Ramos, TMD8) to a density of 1-2 x 10^6 cells/mL.

  • Prepare serial dilutions of (Rac)-PF-06250112 in culture medium.

  • Incubate cells with the compound or vehicle (DMSO) for 1-2 hours at 37°C.

• Heat Treatment:

  • Transfer the cell suspensions to PCR tubes.

  • Heat the samples at a predetermined optimal temperature (e.g., 48°C, determined from an initial melting curve experiment) for 3 minutes in a thermal cycler, followed by cooling to 4°C.

• Cell Lysis and Fractionation:

  • Lyse the cells by three cycles of rapid freezing in liquid nitrogen and thawing at room temperature.

  • Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification and Detection:

  • Carefully collect the supernatant containing the soluble proteins.

  • Determine the protein concentration of the soluble fractions.

  • Analyze equal amounts of protein by SDS-PAGE and Western blot using a primary antibody specific for BTK.

  • Use a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading.

  • Quantify the band intensities and plot the normalized amount of soluble BTK as a function of the compound concentration to determine the EC50 value.

NanoBRET™ Target Engagement Intracellular Kinase Assay

Methodology:

• Cell Preparation:

  • Transfect HEK293 cells with a vector expressing a NanoLuc®-BTK fusion protein.

  • Seed the transfected cells into a 384-well plate.

• Assay Procedure:

  • Add the NanoBRET™ tracer and the test compound ((Rac)-PF-06250112) to the cells.

  • Incubate for a specified period (e.g., 1 hour) at 37°C.

• Signal Detection:

  • Measure the BRET signal using a plate reader equipped for luminescence detection.

  • The binding of the test compound displaces the tracer, leading to a decrease in the BRET signal.

• Data Analysis:

  • Plot the BRET signal against the compound concentration to generate a dose-response curve and calculate the IC50.

Kinobeads Competition Binding Assay

Methodology:

• Lysate Preparation:

  • Prepare a cell lysate from a relevant cell line.

• Competition Binding:

  • Incubate the cell lysate with varying concentrations of (Rac)-PF-06250112.

  • Add the kinobeads (beads coupled with broad-spectrum kinase inhibitors) to the lysate and incubate to capture the unbound kinases.

• Elution and Analysis:

  • Wash the beads to remove non-specifically bound proteins.

  • Elute the bound kinases.

  • Identify and quantify the eluted kinases using mass spectrometry.

• Data Analysis:

  • The amount of BTK captured by the beads will be inversely proportional to the concentration and affinity of (Rac)-PF-06250112.

  • Generate a competition binding curve to determine the IC50 or Kd.

Conclusion

The Cellular Thermal Shift Assay is a powerful, label-free method to confirm the target engagement of (Rac)-PF-06250112 with BTK in a physiologically relevant cellular environment. While CETSA provides invaluable qualitative and quantitative data on target binding, its throughput can be a limitation for large-scale screening campaigns. In such cases, higher-throughput assays like NanoBRET™ can be advantageous. For a comprehensive understanding of a compound's selectivity across the kinome, Kinobeads profiling is an excellent orthogonal approach. The choice of assay should be guided by the specific research question, the available resources, and the stage of the drug discovery process. This guide provides the necessary information to make an informed decision on the most suitable target engagement strategy for your research on (Rac)-PF-06250112 and other BTK inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Duchenne Muscular Dystrophy: A Comparative Guide to Myostatin Inhibition and Alternative Therapeutic Strategies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of therapeutic strategies for Duchenne Muscular Dystrophy (DMD), with a focus on the structure-activity relationship of myostatin inhibitors, exemplified by (Rac)-PF-06250112's clinical counterpart, domagrozumab (PF-06252616). While the initial query referenced (Rac)-PF-06250112, a Bruton's tyrosine kinase (BTK) inhibitor, the context of Duchenne Muscular Dystrophy strongly points towards an interest in muscle-growth promoting therapies. Domagrozumab, a myostatin-inhibiting monoclonal antibody developed by Pfizer, represents a key investigational therapy in this area. This guide will objectively compare the performance of myostatin inhibition with other therapeutic avenues for DMD, supported by available experimental data.

Therapeutic Approaches for Duchenne Muscular Dystrophy

Duchenne Muscular Dystrophy is a fatal X-linked recessive disorder characterized by progressive muscle degeneration due to mutations in the dystrophin gene. The absence of functional dystrophin protein leads to muscle fiber fragility, chronic inflammation, and fibrosis. Therapeutic strategies aim to either restore dystrophin expression, modulate downstream pathological pathways, or promote muscle growth and regeneration.

Here, we compare four major therapeutic classes:

• Myostatin Inhibitors: These agents block myostatin, a negative regulator of muscle growth, to increase muscle mass and strength.

• Exon-Skipping Therapies: These therapies use antisense oligonucleotides to "skip" mutated exons in the dystrophin pre-mRNA, restoring the reading frame and allowing for the production of a truncated but partially functional dystrophin protein.

• Gene Replacement Therapy: This approach aims to deliver a functional version of a miniaturized dystrophin gene (micro-dystrophin) to muscle cells using viral vectors.

• Anti-inflammatory and Anti-fibrotic Agents: These drugs aim to reduce the chronic inflammation and fibrosis that contribute to muscle damage in DMD.

Performance Comparison of Therapeutic Strategies

The following tables summarize the available data on the efficacy and safety of representative drugs from each therapeutic class. It is important to note that the clinical development of domagrozumab was discontinued (B1498344) due to a lack of significant functional improvement in Phase 2 trials, despite showing an increase in muscle volume.[1][2]

Therapeutic Class	Representative Drug(s)	Efficacy Outcomes	Safety and Tolerability
Myostatin Inhibitors	Domagrozumab (PF-06252616)	- Increased muscle volume observed in non-human primates and a trend in lean body mass in healthy subjects.[3][4] - Failed to show a significant difference from placebo in the 4-stair climb test in a Phase 2 trial in boys with DMD.[1]	Generally well-tolerated in clinical trials. The most common adverse events were headache, upper respiratory tract infections, and muscle spasms.[1][3]
Exon-Skipping Therapies	Eteplirsen (Exondys 51), Golodirsen (Vyondys 53), Viltolarsen (Viltepso)	- Modest increases in dystrophin protein levels in muscle biopsies. - Clinical benefit in terms of slowing disease progression is a subject of ongoing evaluation and debate.	Generally considered to have a favorable safety profile. Potential for infusion-related reactions and kidney toxicity (requires monitoring).
Gene Replacement Therapy	Delandistrogene moxeparvovec (Elevidys)	- Robust expression of micro-dystrophin in muscle tissue. - Demonstrated improvement in motor function in clinical trials, leading to accelerated FDA approval.	Potential for serious adverse events, including immune-mediated myositis, myocarditis, and acute liver injury. Requires careful patient selection and monitoring.
Anti-inflammatory Agents	Prednisone, Deflazacort, Vamorolone	- Standard of care for DMD, shown to prolong ambulation and preserve muscle function. - Vamorolone aims to retain anti-inflammatory benefits with fewer steroid-associated side effects.	Long-term use of corticosteroids is associated with significant side effects, including weight gain, growth suppression, and bone fragility.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are summaries of key experimental protocols used in the evaluation of myostatin inhibitors and other DMD therapies.

Preclinical Evaluation of Myostatin Inhibitors (mdx Mouse Model)

• Objective: To assess the effect of a murine anti-myostatin antibody (mRK35), an analog of domagrozumab, on muscle mass and function in the mdx mouse model of DMD.[4]

• Methodology:

  • Animal Model: mdx mice, which have a spontaneous mutation in the dystrophin gene.

  • Treatment: Weekly intraperitoneal injections of mRK35 or a control antibody.

  • Outcome Measures:

    • Body Weight and Lean Mass: Measured using a calibrated scale and dual-energy X-ray absorptiometry (DEXA).

    • Muscle Weight: Tibialis anterior (TA), gastrocnemius, and quadriceps muscles were dissected and weighed at the end of the study.

    • Grip Strength: Assessed using a grip strength meter.

    • Ex vivo Muscle Force Production: The TA muscle was isolated, mounted in a tissue bath, and electrically stimulated to measure specific force and resistance to eccentric contraction-induced injury.

    • Histology: Muscle fiber size distribution was determined from stained cross-sections of the TA muscle.[4]

Clinical Evaluation of Domagrozumab (Phase 2 Trial)

• Objective: To evaluate the safety, efficacy, pharmacokinetics, and pharmacodynamics of domagrozumab in ambulatory boys with DMD.[1]

• Methodology:

  • Study Design: A randomized, double-blind, placebo-controlled, multiple ascending dose study.[1]

  • Participants: Ambulatory boys with a confirmed diagnosis of DMD.

  • Treatment: Intravenous infusions of domagrozumab or placebo.

  • Primary Efficacy Endpoint: Change from baseline in the time to climb four stairs (4-stair climb test).[1]

  • Secondary Endpoints:

    • Six-minute walk test (6MWT).

    • North Star Ambulatory Assessment (NSAA).

    • Muscle volume assessed by magnetic resonance imaging (MRI).

  • Safety Assessments: Monitoring of adverse events, laboratory parameters, and vital signs.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological pathways and experimental processes is essential for a clear understanding of the therapeutic strategies.

Caption: Myostatin signaling pathway and the mechanism of action of domagrozumab.

Caption: A generalized workflow for the development of a therapeutic agent for DMD.

Conclusion

The therapeutic landscape for Duchenne Muscular Dystrophy is rapidly evolving. While myostatin inhibition, as exemplified by domagrozumab, showed promise in preclinical models by increasing muscle mass, this did not translate into a significant functional benefit in clinical trials for DMD patients. This highlights the complexity of DMD pathology, where simply increasing muscle bulk may not be sufficient to overcome the underlying deficits caused by the absence of dystrophin.

In contrast, therapies that aim to restore dystrophin, such as exon-skipping drugs and gene replacement therapy, have shown clinical benefits, albeit with their own limitations and safety concerns. Anti-inflammatory agents remain a cornerstone of DMD management.

Future research will likely focus on combination therapies that target multiple aspects of DMD pathology, including dystrophin restoration, muscle growth promotion, and the reduction of inflammation and fibrosis. A deeper understanding of the structure-activity relationships of new therapeutic modalities and the development of more predictive preclinical models will be crucial for the successful development of novel and effective treatments for this devastating disease.

References

• 1. musculardystrophynews.com [musculardystrophynews.com]
• 2. Domagrozumab - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Domagrozumab (PF-06252616), an Antimyostatin Monoclonal Antibody, in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for (Rac)-PF-06250112

For researchers, scientists, and drug development professionals handling (Rac)-PF-06250112, a potent inhibitor of Bruton's tyrosine kinase (BTK), adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory environment and compliance with regulatory standards.[1] This guide provides essential, step-by-step procedures for the proper disposal of this compound, based on its known hazards.

(Rac)-PF-06250112 is classified as a combustible solid that can cause skin and serious eye irritation, and may cause respiratory irritation. Therefore, it must be handled as a hazardous chemical with appropriate personal protective equipment (PPE) and disposed of as hazardous waste.

Quantitative Data Summary

The following table summarizes the key hazard and physical property information for (Rac)-PF-06250112.

Property	Value	Source
Physical Form	Powder
Color	White to beige
Hazard Classifications	Eye Irritant Category 2, Skin Irritant Category 2, Specific Target Organ Toxicity - Single Exposure (STOT SE) Category 3
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation
Storage Class	11: Combustible Solids

Experimental Protocols: Proper Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of (Rac)-PF-06250112. This procedure is based on general guidelines for handling hazardous chemical waste and should be adapted to comply with local and institutional regulations.

1. Personal Protective Equipment (PPE):

• Wear a lab coat, nitrile gloves, and chemical safety goggles at all times when handling the compound.[2][3]

• If there is a risk of generating dust, use a fume hood and consider respiratory protection.[3]

2. Waste Segregation and Collection:

• Designate a specific, clearly labeled hazardous waste container for (Rac)-PF-06250112 waste. The container should be made of a compatible material (e.g., a high-density polyethylene (B3416737) (HDPE) bucket or drum).[2]

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Collect all solid waste, including contaminated PPE (gloves, etc.), weighing paper, and any unused compound, in this designated container.

• For liquid waste containing (Rac)-PF-06250112, use a separate, sealed, and clearly labeled container.

3. Container Management:

• Keep the hazardous waste container closed at all times, except when adding waste.

• Store the waste container in a designated, well-ventilated, and secure area away from heat, sparks, and open flames.[4][5]

• Ensure the storage area is segregated from incompatible materials.

4. Disposal Request:

• Once the waste container is full or ready for disposal, contact your institution's EHS department to arrange for a hazardous waste pickup.

• Provide a complete and accurate description of the waste, including the name of the chemical and its known hazards.

5. Spill and Emergency Procedures:

• In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in the designated hazardous waste container.

• For larger spills or if you are unsure how to proceed, evacuate the area and contact your EHS department immediately.

• If the compound comes into contact with skin, wash the affected area thoroughly with soap and water for at least 15 minutes.[2]

• If it comes into contact with eyes, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[2]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the proper disposal workflow for (Rac)-PF-06250112.

Caption: Disposal workflow for (Rac)-PF-06250112.

References

• 1. PF-06250112 - Immunomart [immunomart.com]
• 2. research.arizona.edu [research.arizona.edu]
• 3. purdue.edu [purdue.edu]
• 4. samex-env.com [samex-env.com]
• 5. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]

Personal protective equipment for handling (Rac)-PF-06250112

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of (Rac)-PF-06250112, a potent inhibitor of Bruton's tyrosine kinase (BTK). Adherence to these guidelines is essential to ensure a safe laboratory environment and minimize risks to personnel.

Hazard Identification and Personal Protective Equipment (PPE)

(Rac)-PF-06250112 is a combustible solid that can cause significant irritation to the skin, eyes, and respiratory system.[1] All personnel must wear appropriate PPE when handling this compound. The following table summarizes the required PPE based on the specific laboratory operation.

Operation	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Chemical safety goggles- Lab coat- Nitrile gloves (double-gloving recommended)- N95 or higher-rated respirator
Solution Preparation and Handling	- Chemical safety goggles- Lab coat- Nitrile gloves- Work in a certified chemical fume hood
General Laboratory Use	- Chemical safety goggles- Lab coat- Nitrile gloves

Safe Handling and Operational Plan

A systematic approach to handling (Rac)-PF-06250112 is crucial to prevent exposure and contamination. The following workflow outlines the key steps for safe handling.

Caption: Workflow for the safe handling of (Rac)-PF-06250112.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Exposure Type	Immediate First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material. Collect and place in a suitable container for disposal.

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• The recommended storage temperature is -20°C.[1]

• Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

• All waste contaminated with (Rac)-PF-06250112, including empty containers, disposable PPE, and absorbent materials, must be disposed of as hazardous chemical waste.

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

The following diagram illustrates the decision process for waste segregation and disposal.

Caption: Decision tree for the disposal of (Rac)-PF-06250112 waste.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]